Tin(IV) iodide

• CAS: 7790-47-8

Core Science & Biosynthesis

Tin(IV) iodide chemical formula and structure

An In-depth Technical Guide to Tin(IV) Iodide

Introduction

Tin(IV) iodide, also known as stannic iodide or tin tetraiodide, is an inorganic compound with the chemical formula SnI₄.[1][2] It is a bright orange-red crystalline solid that is notable for its molecular, covalent nature rather than being an ionic salt.[1] This compound is a precursor in various chemical syntheses and has applications in materials science. This guide provides a comprehensive overview of its chemical formula, molecular and crystal structure, physicochemical properties, synthesis protocols, and key applications relevant to researchers in chemistry and materials science.

Chemical Formula and Nomenclature

The chemical formula for Tin(IV) iodide is SnI₄ . It is systematically named using IUPAC nomenclature, where "Tin(IV)" indicates that the tin atom is in the +4 oxidation state, and "iodide" refers to the iodine anions. It is also commonly referred to as stannic iodide.[1][2]

Physicochemical Properties

Tin(IV) iodide is a solid at room temperature and is soluble in many nonpolar organic solvents such as benzene, chloroform, and carbon disulfide, but it readily decomposes in water.[1][2][3] Its properties are characteristic of a molecular compound with relatively weak intermolecular forces.

Table 1: Physical and Chemical Properties of Tin(IV) Iodide

Property	Value	References
Molecular Formula	SnI₄	[1][2]
Molar Mass	626.33 g/mol	[2]
Appearance	Bright orange-red crystalline solid or powder	[1][3]
Melting Point	143-144 °C	[1][3]
Boiling Point	348-364 °C	[1][3]
Density	4.46-4.56 g/cm³ at 25 °C	[1][2]
Crystal Structure	Cubic	[2]
Solubility	Soluble in benzene, chloroform, carbon disulfide, ether, alcohol	[1][2]
Water Solubility	Decomposes (hydrolyzes)	[1][3]
Refractive Index (n_D)	2.106	[2][3]

Molecular and Crystal Structure

Tin(IV) iodide consists of discrete, tetrahedral SnI₄ molecules, where a central tin atom is covalently bonded to four iodine atoms.[2] These molecules crystallize in a cubic crystal system with the space group Pa-3 (No. 205).[2] The structure can be visualized as a cubic close packing of iodine atoms, with tin atoms occupying one-eighth of the tetrahedral holes.[2]

Table 2: Crystallographic Data for Tin(IV) Iodide

Parameter	Value	References
Crystal System	Cubic	[2]
Space Group	Pa-3 (No. 205)	[2][4][5]
Lattice Parameter (a)	12.26 Å (experimental) 12.62 - 13.358 Å (calculated)	[2][4][6]
Formula Units (Z)	8	[2]
Sn-I Bond Length	2.69 - 2.71 Å	[5]
Coordination Geometry	Tetrahedral	[5]

Key Chemical Reactions

5.1 Hydrolysis SnI₄ is sensitive to moisture and undergoes hydrolysis in water to form hydrous tin(IV) oxide (stannic acid) and hydroiodic acid.[1][3] SnI₄ + 2H₂O → SnO₂ + 4HI

5.2 Lewis Acid-Base Reactions In the presence of excess iodide ions, such as in a hydroiodic acid solution, SnI₄ acts as a Lewis acid to form the hexaiodostannate(IV) anion.[2][7] SnI₄ + 2I⁻ → [SnI₆]²⁻

Experimental Protocols

6.1 Synthesis of Tin(IV) Iodide via Direct Reaction

The most common laboratory-scale synthesis involves the direct redox reaction between metallic tin and elemental iodine.[8] The following protocol is adapted from established procedures.[8][9][10]

Materials and Equipment:

• Tin metal (powder or fine granules), excess is recommended[1]

• Iodine crystals

• Dichloromethane (CH₂Cl₂) or Carbon Tetrachloride (CCl₄) as solvent[11]

• Round-bottom flask (100-250 mL)

• Reflux condenser

• Heating mantle or hot plate with a stirrer

• Glass funnel with cotton plug or Hirsch funnel for filtration

• Beaker for crystallization

• Rotary evaporator (optional, for solvent removal)

Procedure:

• Reaction Setup: In a fume hood, place tin metal (e.g., 3.3 g, ~27.8 mmol) and iodine (e.g., 10.0 g, ~39.4 mmol) into a dry round-bottom flask equipped with a magnetic stir bar.[10] An excess of tin ensures that all iodine reacts, simplifying purification.[1]

• Solvent Addition: Add the solvent (e.g., 100 mL of dichloromethane) to the flask through the top of the reflux condenser.[10]

• Reflux: Gently heat the mixture to a mild reflux while stirring. The purple color of the iodine in the solution will gradually fade as it reacts with the tin to form SnI₄. The solution will turn orange-brown.[8] Continue the reflux for approximately 30-40 minutes, or until the violet color of iodine vapor is no longer visible in the condenser.[9]

• Filtration: While the solution is still warm, quickly filter it through a glass funnel with a cotton plug or a pre-warmed Büchner funnel to separate the solution from the unreacted excess tin.[10] Rapid filtration is necessary to prevent the product from crystallizing prematurely in the funnel.

• Crystallization: Collect the hot filtrate in a beaker. Allow the solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator to maximize the crystallization of the orange SnI₄ product.[10]

• Isolation and Drying: Collect the crystals by vacuum filtration using a Hirsch or Büchner funnel. Wash the crystals with a small amount of cold, fresh solvent. The product can be dried in a vacuum desiccator.

• Characterization: The product can be characterized by its melting point (143-144 °C) and spectroscopic methods.[1][8]

Spectroscopic Characterization

Spectroscopic analysis is crucial for confirming the identity and purity of the synthesized Tin(IV) iodide.

Table 3: Spectroscopic Data for Tin(IV) Iodide

Technique	Observation	References
¹¹⁹Sn NMR	Chemical shift (δ) observed for SnI₄ in DMSO-d₆.	[12]
Raman Spectroscopy	Characteristic vibrational modes for the Sn-I bonds are observed between 10-250 cm⁻¹.	[13]
Infrared (IR) Spectroscopy	Absorption in the infrared region is noted to be very weak.	[11]
¹¹⁹Sn Mössbauer	Used to study the chemical environment and oxidation state of tin in its compounds.	[14]

Applications

Tin(IV) iodide serves as a versatile reagent and precursor in several fields.

• Chemical Synthesis: It is used as a reagent in various organic synthesis pathways.[15]

• Materials Science: It acts as a precursor for the preparation of tin-based materials, including tin(IV) oxide (SnO₂) and tin(II) oxide (SnO).[3]

• Perovskite Solar Cells: SnI₄ is used in the fabrication of tin-based perovskite solar cells, which are being researched as lead-free alternatives in photovoltaics.

• Analytical Chemistry: It functions as a reagent for specific tests and quantitative analyses.[15]

While some tin compounds have been investigated for biological applications, and SnI₄ is noted to have bactericidal effects, there is currently limited literature on its direct application in drug development.[11] Its primary relevance to the field would be as a reagent for synthesizing complex organotin molecules that may possess pharmaceutical properties.

Mandatory Visualization

The following diagram illustrates the general workflow for the synthesis and purification of Tin(IV) Iodide.

Caption: Workflow for the synthesis of Tin(IV) Iodide.

References

• 1. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 2. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. mp-23182: SnI4 (cubic, Pa-3, 205) [legacy.materialsproject.org]
• 5. Materials Data on SnI4 by Materials Project (Dataset) | DOE Data Explorer [osti.gov]
• 6. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 7. Tin(IV)_iodide [bionity.com]
• 8. scribd.com [scribd.com]
• 9. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 10. youtube.com [youtube.com]
• 11. guidechem.com [guidechem.com]
• 12. rsc.org [rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. nbinno.com [nbinno.com]

Stannic Iodide: A Comprehensive Technical Guide for Researchers

This technical guide provides an in-depth overview of stannic iodide (tin(IV) iodide), a compound of interest to researchers, scientists, and professionals in chemical synthesis and material science. This document details its chemical and physical properties, experimental protocols for its synthesis, and explores the broader context of tin compounds in potential therapeutic applications.

Core Properties of Stannic Iodide

Stannic iodide, also known as tin tetraiodide, is an inorganic compound with the chemical formula SnI₄. It is a bright orange to red crystalline solid.[1] Key identifiers and properties are summarized below.

Property	Value
CAS Number	7790-47-8
Molecular Weight	626.33 g/mol
Molecular Formula	I₄Sn
Appearance	Orange to red crystalline powder
Melting Point	144 °C
Boiling Point	364 °C
Density	4.47 g/mL at 25 °C
Solubility	Soluble in alcohol, benzene, chloroform, ether, and carbon disulfide. Decomposes in water.

Synthesis of Stannic Iodide: Experimental Protocols

The synthesis of stannic iodide can be achieved through several methods. Below are detailed protocols for two common laboratory-scale preparations.

Method 1: Direct Reaction of Tin and Iodine

This method involves the direct reaction of metallic tin with elemental iodine.[1]

Materials:

• Tin metal (powder or granules)

• Iodine crystals

• Carbon tetrachloride (or dichloromethane (B109758) as a safer alternative)

• Round-bottom flask

• Reflux condenser

• Heating mantle

Procedure:

• To a dry round-bottom flask, add 1.12 g of tin particles, 4.0 g of iodine, and 75 mL of carbon tetrachloride.

• Attach a reflux condenser to the flask.

• Gently heat the mixture. The reaction will initiate, and the solution will begin to boil.

• Continue the reaction under reflux until the violet color of the iodine vapor is no longer visible in the condenser.

• Allow the solution to cool, which will cause the stannic iodide to crystallize.

• The crude product can be purified by recrystallization from anhydrous chloroform.

Method 2: Reaction of Tin(IV) Oxide with Hydroiodic Acid

An alternative synthesis route involves the reaction of tin(IV) oxide with hydroiodic acid.[1]

Materials:

• Tin(IV) oxide (SnO₂)

• Hydroiodic acid (HI)

• Beaker

• Hot plate

• Filtration apparatus

Procedure:

• In a beaker, suspend tin(IV) oxide in an excess of concentrated hydroiodic acid.

• Gently heat the mixture on a hot plate with stirring to facilitate the reaction.

• Continue heating until the reaction is complete, indicated by the dissolution of the tin(IV) oxide and the formation of a colored solution.

• Cool the solution to allow for the precipitation of stannic iodide.

• Collect the solid product by filtration and wash with a small amount of cold, anhydrous solvent.

• Dry the product under vacuum.

Experimental Workflow and Logical Relationships

The following diagram illustrates the general workflow for the synthesis and purification of stannic iodide.

A simplified workflow for the synthesis and purification of stannic iodide.

Applications in Research and Development

Stannic iodide is a versatile reagent with applications in various fields of chemical research.

• Organic Synthesis: It is utilized as a catalyst and reagent in a range of organic transformations.[1]

• Analytical Chemistry: It serves as an analytical reagent in specific chemical analyses.

• Material Science: Stannic iodide is a precursor for the preparation of tin-based materials, including tin oxides.[2] It has also gained attention in the field of perovskite solar cells, where it can influence the electronic properties and stability of these materials.

Broader Context: Tin Compounds in Drug Development

While stannic iodide itself is not currently a focus of drug development, other tin compounds, particularly organotin(IV) complexes, have been investigated for their potential as anti-cancer agents.[3][4] These compounds have demonstrated significant cytotoxicity against various cancer cell lines, in some cases exceeding the in vitro activity of the established chemotherapy drug cisplatin.[3]

The proposed mechanism of action for some of these tin-based compounds involves the induction of apoptosis (programmed cell death) in cancer cells.[3] This is often achieved through the generation of DNA damage, which can activate tumor suppressor pathways, such as the p53 pathway.[3][5]

The following diagram illustrates a generalized signaling pathway for the anti-cancer activity of some organotin(IV) compounds.

Generalized signaling pathway for the anticancer activity of some organotin(IV) compounds.

It is important to note that the toxicity of tin compounds is a significant consideration, and research is ongoing to develop complexes with improved therapeutic indices.[6][7]

Safety and Handling

Stannic iodide is a hazardous substance and should be handled with appropriate safety precautions. It is corrosive and can cause severe skin burns and eye damage.[8] It is also harmful if swallowed or inhaled.[9] Due to its reactivity with water, it should be stored in a dry, inert atmosphere.[1] Always consult the Safety Data Sheet (SDS) before handling this compound.

References

• 1. nbinno.com [nbinno.com]
• 2. Tin(IV) iodide, ultra dry, 99.998% (metals basis) 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.no]
• 3. corpuspublishers.com [corpuspublishers.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. [Tin compounds in pharmacy and nutrition] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stannic iodide | I4Sn | CID 24631 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. gelest.com [gelest.com]
• 9. chembk.com [chembk.com]

Physical properties of Tin(IV) iodide crystals

An In-depth Technical Guide on the Physical Properties of Tin(IV) Iodide Crystals

Introduction

Tin(IV) iodide, also known as stannic iodide (SnI₄), is an inorganic compound featuring tin in the +4 oxidation state.[1] It exists as a bright orange-red crystalline solid and is a tetrahedral molecule.[2] This compound is of interest to researchers for its applications in organic synthesis, as a precursor for perovskite solar cells, and in electroplating.[1][3] Tin(IV) iodide is a covalent compound, which is reflected in its volatility and solubility in nonpolar solvents.[1][4] It is sensitive to moisture and readily hydrolyzes in water.[1][5]

Physical and Crystallographic Properties of Tin(IV) Iodide

The physical and crystallographic properties of Tin(IV) iodide are summarized in the table below, providing a comprehensive overview of its key characteristics.

Property	Value
Chemical Formula	SnI₄
Molar Mass	626.33 g/mol
Appearance	Red-orange crystalline solid
Melting Point	143-144 °C
Boiling Point	340-364.5 °C
Density	4.46 - 4.56 g/cm³ at 25 °C
Crystal System	Cubic
Space Group	Pa-3
Lattice Parameter (a)	12.26 - 13.358 Å
Sn-I Bond Length	Approximately 2.69 - 2.71 Å
Refractive Index	2.106
Solubility	Soluble in benzene, chloroform, carbon disulfide, ether, and alcohol.[1][6] It decomposes in water.[1][6]

Experimental Protocols

Synthesis of Tin(IV) Iodide

A common method for the laboratory synthesis of Tin(IV) iodide is the direct reaction of metallic tin with iodine.[1][5][7]

Materials:

• Tin (Sn) metal, powder or granular

• Iodine (I₂) crystals

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine stoichiometric amounts of tin metal and iodine.[1] It is often advantageous to use a slight excess of tin to ensure all the iodine reacts.[4]

• Add anhydrous dichloromethane to the flask to serve as a solvent.

• Gently heat the mixture to reflux with continuous stirring. The reaction progress can be monitored by the disappearance of the violet iodine vapor.[8]

• Continue refluxing until the solution becomes a clear orange-red, indicating the consumption of iodine.

• After the reaction is complete, the solution is cooled to room temperature.

• The resulting product can be purified by filtration to remove any unreacted tin, followed by rotary evaporation of the solvent to yield the crystalline Tin(IV) iodide.[7]

Determination of Melting Point

The melting point of Tin(IV) iodide crystals can be determined using a standard melting point apparatus.

Procedure:

• A small amount of the purified Tin(IV) iodide crystals is placed into a capillary tube, which is then sealed at one end.

• The capillary tube is placed in a melting point apparatus.

• The sample is heated at a slow, controlled rate.

• The temperature at which the solid begins to melt and the temperature at which it becomes completely liquid are recorded. This range is reported as the melting point. For pure Tin(IV) iodide, this is expected to be in the range of 143-144 °C.[1]

Visualizations

Experimental Workflow for Synthesis and Characterization of Tin(IV) Iodide

Caption: Experimental workflow for the synthesis and characterization of Tin(IV) iodide.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 3. nbinno.com [nbinno.com]
• 4. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 5. nbinno.com [nbinno.com]
• 6. Tin(IV)iodide [chembk.com]
• 7. scribd.com [scribd.com]
• 8. alpha.chem.umb.edu [alpha.chem.umb.edu]

A Comprehensive Technical Guide to the Solubility of Tin(IV) Iodide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of Tin(IV) iodide (SnI₄), also known as stannic iodide, in a variety of organic solvents. Understanding the solubility characteristics of this inorganic compound is crucial for its application in diverse fields, including chemical synthesis, materials science, and pharmaceutical research. This document offers quantitative solubility data, detailed experimental protocols for solubility determination, and a logical workflow for assessing its solubility.

Tin(IV) iodide is a bright orange crystalline solid that is known to be soluble in many nonpolar organic solvents.[1] It is a tetrahedral molecule and its solubility is influenced by the principle of "like dissolves like," where nonpolar solutes tend to dissolve in nonpolar solvents.[2] However, it is sensitive to moisture and hydrolyzes in water.[1]

Quantitative Solubility Data

The following tables summarize the available quantitative data on the solubility of Tin(IV) iodide in various organic solvents. The data has been compiled from various scientific sources to provide a comparative overview.

Table 1: Solubility of Tin(IV) Iodide in Select Organic Solvents at Various Temperatures

Solvent	Temperature (°C)	Solubility ( g/100 g of solution)
Benzene (B151609)	20.2	12.65
Carbon Tetrachloride	22.4	5.25
Carbon Tetrachloride	50.0	12.5
Trichloromethane	28.0	Value not specified

Data compiled from You-iggy, which references "Solubilities of Inorganic and Organic Compounds" by Atherton Seidell (1919).[3]

Table 2: Molar Solubility of Tin(IV) Iodide in Non-Polar Solvents at Various Temperatures

Solvent	Temperature (°C)	Solubility (mol fraction, x₂)
Cyclohexane	30	Data not available in abstract
Cyclohexane	55	Data not available in abstract
Carbon Tetrachloride	30	Data not available in abstract
Carbon Tetrachloride	55	Data not available in abstract
Benzene	30	Data not available in abstract
Benzene	55	Data not available in abstract
Dioxane	30	Data not available in abstract
Dioxane	55	Data not available in abstract

Note: A 1969 study in the Canadian Journal of Chemistry investigated the solubility of Tin(IV) iodide in cyclohexane, carbon tetrachloride, benzene, and dioxane at temperatures between 30 and 55 °C.[4][5] While the presence of quantitative data is confirmed, the specific values were not available in the immediate search results. Researchers are encouraged to consult the original publication for detailed figures.

The solubility of Tin(IV) iodide is noted to increase in the order of benzene < toluene (B28343) < xylene, which is attributed to the increasing strength of the complex formed as the basicity of the aromatic ring increases with the addition of methyl groups.[2]

Experimental Protocols for Solubility Determination

While the specific experimental protocols used to generate the historical data above are not exhaustively detailed in the available literature, a standard and reliable methodology for determining the solubility of an inorganic compound like Tin(IV) iodide in an organic solvent can be constructed based on established laboratory practices. The following protocol outlines the gravimetric method, a common and accurate approach.

Objective: To determine the solubility of Tin(IV) iodide in a given organic solvent at a specific temperature.

Materials:

• Tin(IV) iodide (high purity)

• Selected organic solvent (anhydrous)

• Thermostatically controlled shaker or water bath

• Analytical balance (±0.0001 g)

• Glass vials with airtight caps

• Syringe filters (chemically resistant, e.g., PTFE)

• Pipettes

• Evaporating dish or watch glass

• Drying oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of Tin(IV) iodide to a known volume or mass of the organic solvent in a glass vial. The presence of undissolved solid is necessary to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation and exposure to atmospheric moisture, which can cause hydrolysis of the Tin(IV) iodide.

  • Place the vial in a thermostatically controlled shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached (typically 24-48 hours). The solution should be in constant contact with the excess solid.

• Sample Withdrawal and Filtration:

  • Once equilibrium is established, allow the vial to stand undisturbed in the constant temperature bath for several hours to allow the excess solid to settle.

  • Carefully withdraw a known volume or mass of the supernatant (the clear, saturated solution) using a pre-weighed syringe.

  • Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed, dry evaporating dish or watch glass. This step is critical to remove any undissolved microcrystals.

• Gravimetric Analysis:

  • Weigh the evaporating dish containing the filtered saturated solution to determine the mass of the solution.

  • Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent completely without decomposing the Tin(IV) iodide. The boiling point of the solvent and the thermal stability of SnI₄ should be considered when setting the oven temperature. A vacuum oven is recommended to facilitate solvent removal at a lower temperature.

  • Once the solvent is completely evaporated, cool the evaporating dish in a desiccator to prevent moisture absorption and then weigh it.

  • Repeat the drying and weighing process until a constant mass is achieved, indicating that all the solvent has been removed.

• Calculation of Solubility:

  • The mass of the dissolved Tin(IV) iodide is the final constant mass of the evaporating dish minus the initial tare mass of the empty dish.

  • The mass of the solvent is the mass of the saturated solution minus the mass of the dissolved Tin(IV) iodide.

  • Solubility can then be expressed in various units, such as:

    • g of SnI₄ / 100 g of solvent

    • g of SnI₄ / 100 mL of solvent

    • mol of SnI₄ / kg of solvent (molality)

Mandatory Visualization

The following diagram illustrates a generalized workflow for the experimental determination of Tin(IV) iodide solubility in an organic solvent.

Workflow for Solubility Determination

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Tin and Tin Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. uomus.edu.iq [uomus.edu.iq]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. Solubilities of inorganic and organic compounds, a compilation of quantitative solubility data from the periodical literature : Seidell, Atherton, 1878- : Free Download, Borrow, and Streaming : Internet Archive [archive.org]

Unraveling the Crystalline Landscape of Tin(IV) Iodide: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the crystal structure of tin(IV) iodide (SnI₄), a compound of significant interest in various fields of chemical research and materials science. This document is intended for researchers, scientists, and drug development professionals seeking detailed structural information and experimental protocols related to this inorganic compound. While the terms "alpha (α)" and "beta (β)" are not conventionally used in the existing literature to distinguish polymorphs of tin(IV) iodide, this guide will detail the two known cubic crystal structures documented for this material.

Introduction to the Crystal Structures of Tin(IV) Iodide

Tin(IV) iodide, also known as stannic iodide, is a bright orange solid at standard conditions.[1] It is a tetrahedral molecule that crystallizes in a cubic system.[1] The most commonly reported and experimentally verified crystal structure possesses the space group Pa-3. A second, less common cubic structure with the space group P-43m is also documented, primarily in computational materials databases. This guide will present the crystallographic data for both structures to facilitate a comparative analysis.

Crystallographic Data

The quantitative crystallographic data for the two known cubic structures of tin(IV) iodide are summarized in the tables below for ease of comparison.

Table 1: Crystallographic Data for Tin(IV) Iodide (Space Group: Pa-3)

Parameter	Value
Crystal System	Cubic
Space Group	Pa-3
Space Group Number	205
Lattice Parameter (a)	12.26 Å[2]
Formula Units per Unit Cell (Z)	8[2]
Sn-I Bond Length	~2.69 Å[1][3]
Coordination Geometry of Sn	Tetrahedral[3]

Table 2: Crystallographic Data for Tin(IV) Iodide (Space Group: P-43m)

Parameter	Value
Crystal System	Cubic
Space Group	P-43m
Space Group Number	215
Lattice Parameter (a)	6.36 Å
Formula Units per Unit Cell (Z)	1
Sn-I Bond Length	~2.69 Å
Coordination Geometry of Sn	Tetrahedral

Experimental Protocols

The synthesis of tin(IV) iodide is typically achieved through the direct reaction of elemental tin and iodine. The resulting product is the commonly observed cubic form with the space group Pa-3. Specific protocols to selectively synthesize the P-43m structure are not well-documented in the literature.

General Synthesis of Tin(IV) Iodide (Pa-3)

Materials:

• Tin (Sn), powder or granules

• Iodine (I₂), crystals

• Toluene (or other nonpolar solvent such as dichloromethane)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine elemental tin and iodine in a stoichiometric ratio (Sn + 2I₂ → SnI₄).

• Add a suitable nonpolar solvent, such as toluene, to the flask.

• Gently heat the mixture to initiate the reaction. The reaction is exothermic and may become self-sustaining.

• Continue heating under reflux until the characteristic purple vapor of iodine is no longer visible, and the solution turns a red-brown color.

• Filter the hot solution to remove any unreacted tin.

• Allow the filtrate to cool, which will cause the bright orange crystals of tin(IV) iodide to precipitate.

• Collect the crystals by filtration and wash with a small amount of cold solvent.

• The crystals can be further purified by recrystallization.

Characterization:

The identity and purity of the synthesized tin(IV) iodide can be confirmed using techniques such as melting point determination (literature value: 143-144 °C), X-ray diffraction (XRD) to confirm the crystal structure, and elemental analysis.[1]

Structural Relationship

The two documented crystal structures of tin(IV) iodide are both cubic and feature tetrahedrally coordinated tin atoms. The primary difference lies in the symmetry and packing of the SnI₄ molecules within the crystal lattice, as defined by their respective space groups. The Pa-3 structure is the more complex of the two, with a larger unit cell containing eight formula units. The P-43m structure represents a simpler arrangement with only one formula unit per unit cell.

Caption: Relationship between the two documented cubic crystal structures of Tin(IV) Iodide.

Conclusion

This technical guide has detailed the known crystal structures of tin(IV) iodide, providing comprehensive crystallographic data and a standardized synthesis protocol. While the "alpha" and "beta" nomenclature is not established for SnI₄, the existence of two distinct cubic polymorphs offers avenues for further research into their phase relationship and the specific conditions that may favor the formation of the less common P-43m structure. The information presented herein serves as a valuable resource for scientists and researchers working with this important inorganic compound.

References

• 1. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 2. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 3. scribd.com [scribd.com]

Synthesis of Tin(IV) Iodide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of Tin(IV) iodide (SnI₄) from its elemental constituents, tin (Sn) and iodine (I₂). Tin(IV) iodide is a versatile covalent compound with applications in organic synthesis and as a precursor for various organotin compounds.[1][2] This document details the underlying chemical principles, experimental procedures, and purification methods, presenting quantitative data in a clear, tabular format.

Chemical Principles

The synthesis of Tin(IV) iodide is a direct combination reaction, specifically a redox reaction. Elemental tin is oxidized from its 0 oxidation state to +4, while iodine is reduced from 0 to -1.[3] The balanced chemical equation for this reaction is:

Sn + 2I₂ → SnI₄ [4]

This reaction is typically carried out in the presence of a non-aqueous solvent, as Tin(IV) iodide is susceptible to hydrolysis.[2][5] The choice of solvent is crucial; it must dissolve iodine and the Tin(IV) iodide product but not react with them.[6] Commonly used solvents include toluene (B28343), methylene (B1212753) chloride (dichloromethane), and carbon tetrachloride.[4][6][7] The reaction is exothermic but often requires initial heating to overcome the activation energy.[6][8]

Experimental Protocols

Several protocols for the synthesis of Tin(IV) iodide have been reported. Below are detailed methodologies adapted from scientific literature.

Protocol 1: Synthesis in Toluene

This protocol is a common method for the laboratory-scale synthesis of Tin(IV) iodide.

Materials:

• Tin metal (granules or powder): 1.0 g

• Iodine crystals: 2.5 g

• Toluene: 10 mL

Equipment:

• 50-mL Erlenmeyer flask

• Watch glass

• Hot plate

• Filter paper and stemless funnel

• 50-mL beaker

• Ice water bath

Procedure:

• Weigh approximately 1.0 g of tin and 2.5 g of iodine and place them in a 50-mL Erlenmeyer flask.

• Under a fume hood, add 10 mL of toluene to the flask.

• Cover the flask with a watch glass and gently heat the mixture on a hot plate at a medium setting.

• Continuously swirl the flask until the purple vapor of iodine is no longer visible, and the solution turns a red-brown color.[6] The reaction is exothermic, so if the solution begins to boil vigorously, reduce the heat.[6]

• Filter the hot solution through a filter paper in a stemless funnel, collecting the filtrate in a clean, dry 50-mL beaker. This step removes any unreacted tin.

• Allow the filtrate to cool to room temperature, then place it in an ice water bath to facilitate the crystallization of the Tin(IV) iodide product.[6]

• Collect the orange-red crystals by filtration.

Protocol 2: Microscale Synthesis in Methylene Chloride

This method is suitable for smaller-scale preparations and utilizes reflux conditions.

Materials:

• Tin powder: 119 mg (1.00 mmol)

• Iodine crystals: 475 mg (1.87 mmol)

• Methylene chloride (Dichloromethane): 7.0 mL

Equipment:

• 10-mL round-bottom flask with a stir bar

• Reflux condenser

• Hot plate

• Pasteur pipet

• Glass wool

• Small glass funnel

• 10-mL Erlenmeyer flask

• Hirsch funnel and suction filtration apparatus

• Ice-water bath

Procedure:

• In a 10-mL round-bottom flask containing a stir bar, combine 119 mg of tin and 475 mg of iodine.

• Set up a reflux apparatus in a fume hood and add 6.0 mL of methylene chloride through the condenser.

• Gently heat the mixture to maintain a mild reflux for approximately 30-40 minutes, or until the violet color of iodine vapor is no longer visible in the condenser.[4]

• Rapidly filter the warm solution through a loose plug of glass wool in a pre-warmed small glass funnel to remove unreacted tin, collecting the filtrate in a 10-mL Erlenmeyer flask.[4]

• Rinse the reaction flask with an additional 1 mL of warm methylene chloride and pass it through the filter.

• Concentrate the filtrate to approximately 2 mL by gentle heating on a warm hot plate.

• Cool the concentrated solution in an ice-water bath to induce crystallization.

• Collect the resulting orange-red crystals of Tin(IV) iodide by suction filtration using a Hirsch funnel.[4]

• Wash the crystals with two 0.5-mL portions of cold methylene chloride and allow them to air dry.[4]

Data Presentation

The following tables summarize the quantitative data associated with the synthesis and properties of Tin(IV) iodide.

Parameter	Value	Reference
Molar Mass of Sn	118.71 g/mol	N/A
Molar Mass of I₂	253.81 g/mol	N/A
Molar Mass of SnI₄	626.33 g/mol	N/A
Melting Point	144-145.75 °C	[2][6]
Boiling Point	364.5 °C	[2]
Appearance	Orange-red cubic crystals	[2]

Reactant	Protocol 1	Protocol 2	Protocol 3 (Video Ref)
Tin (Sn)	~1.0 g	119 mg	3.3 g
Iodine (I₂)	~2.5 g	475 mg	13 g
Solvent	Toluene	Methylene Chloride	Methylene Chloride
Solvent Volume	10 mL	7 mL	165 mL
Reported Yield	Not specified	Not specified	73% (11.43 g)

Mandatory Visualizations

Reaction Pathway

The following diagram illustrates the straightforward reaction pathway for the synthesis of Tin(IV) iodide.

Caption: Reaction pathway for Tin(IV) iodide synthesis.

Experimental Workflow

This diagram outlines the general experimental workflow for the synthesis and purification of Tin(IV) iodide.

Caption: General experimental workflow for SnI₄ synthesis.

Purification and Characterization

Purification of the crude Tin(IV) iodide product is essential to remove unreacted starting materials and any byproducts, such as Tin(II) iodide (SnI₂).[4]

• Filtration: As detailed in the protocols, hot filtration is a critical step to remove excess, unreacted tin, which is insoluble in the common organic solvents used.[6]

• Recrystallization: This is a powerful technique for purifying the solid product. The principle relies on the higher solubility of Tin(IV) iodide in a given solvent at elevated temperatures and lower solubility at cooler temperatures.[8] By dissolving the crude product in a minimal amount of hot solvent and then allowing it to cool, purer crystals of Tin(IV) iodide will form, leaving impurities behind in the solution.[8] Solvents like anhydrous chloroform (B151607) can be used for recrystallization.[9]

• Characterization: The purity of the synthesized Tin(IV) iodide can be assessed by determining its melting point. A sharp melting point range close to the literature value (144-145.75 °C) is indicative of high purity.[2][6] Impurities will typically cause a depression and broadening of the melting point range.[8]

Safety Considerations

• Iodine: Iodine is corrosive and toxic. Avoid inhalation of its vapors and contact with skin.[10]

• Solvents: The organic solvents used in this synthesis (toluene, methylene chloride, carbon tetrachloride) are hazardous. They are flammable and/or toxic and should be handled in a well-ventilated fume hood. Methylene chloride is a suspected carcinogen.[4]

• Exothermic Reaction: The reaction between tin and iodine is exothermic. Care must be taken to control the reaction temperature to avoid uncontrolled boiling of the solvent.[6]

This guide provides a comprehensive overview of the synthesis of Tin(IV) iodide. For specific applications, further optimization of reaction conditions and purification techniques may be necessary. Always consult relevant safety data sheets (SDS) before handling any chemicals.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [wap.guidechem.com]
• 3. scribd.com [scribd.com]
• 4. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 5. Tin(IV) iodide - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 6. Synthesis [wiredchemist.com]
• 7. reddit.com [reddit.com]
• 8. studylib.net [studylib.net]
• 9. TIN(IV) IODIDE | 7790-47-8 [chemicalbook.com]
• 10. Science made alive: Chemistry/Experiments [woelen.homescience.net]

Tin(IV) iodide reaction with water and moisture sensitivity

An In-Depth Technical Guide to the Reaction of Tin(IV) Iodide with Water and its Moisture Sensitivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin(IV) iodide, also known as stannic iodide (SnI₄), is a bright orange, crystalline solid.[1][2] It is a covalent compound, distinguishing it from many other metal halides.[1] This property contributes to its relatively low melting and boiling points and its solubility in nonpolar organic solvents.[1][2] A critical characteristic of tin(IV) iodide for laboratory and industrial applications is its pronounced sensitivity to moisture. The compound readily reacts with water in a process known as hydrolysis, leading to its decomposition.[1][2][3] This guide provides a comprehensive overview of the reaction of tin(IV) iodide with water, its general moisture sensitivity, and protocols for its handling and synthesis.

Physicochemical Properties of Tin(IV) Iodide

A summary of the key physicochemical properties of tin(IV) iodide is presented in Table 1. This data is essential for understanding its behavior and for safe handling and storage.

Property	Value
Chemical Formula	SnI₄
Molar Mass	626.33 g/mol
Appearance	Red-orange crystalline solid
Melting Point	143-144 °C
Boiling Point	348-364 °C
Density	4.47 g/mL at 25 °C
Solubility	Soluble in alcohol, benzene, carbon disulfide, chloroform, and ether. Decomposes in water.
Crystal Structure	Cubic

Sources:[2][4][5]

Reaction with Water: Hydrolysis

Tin(IV) iodide is highly susceptible to hydrolysis, reacting with water to form hydrous tin(IV) oxide and hydroiodic acid.[1][3] This reaction is irreversible and occurs rapidly, often within minutes of exposure to water.[1]

The overall chemical equation for the hydrolysis of tin(IV) iodide is:

SnI₄(s) + 2H₂O(l) → SnO₂(s) + 4HI(aq) [3][6][7]

The tin(IV) oxide (SnO₂) formed is often described as "hydrous tin(IV) oxide" or "stannic acid," and it typically appears as a white, turbid, or gelatinous precipitate.[1][8]

Reaction Pathway

The hydrolysis of tin(IV) iodide can be represented as a direct reaction with water, leading to the formation of the primary products.

Figure 1: Hydrolysis reaction of Tin(IV) Iodide.

Moisture and Air Sensitivity

Due to its rapid hydrolysis, tin(IV) iodide is classified as a moisture-sensitive compound.[4] Exposure to atmospheric humidity is sufficient to initiate decomposition, making it essential to handle and store the compound under anhydrous conditions, typically in a dry, inert atmosphere such as nitrogen or argon.[4]

In the context of materials science, particularly in the study of tin-based perovskite solar cells, the moisture-induced degradation of tin compounds is a critical area of research. The hydrolysis of tin(IV) iodide is a key step in a cyclic degradation mechanism where the hydroiodic acid produced can be further oxidized by air, leading to the formation of iodine, which can further degrade the perovskite material.[9][10]

Factors in Ambient Degradation

The degradation of tin(IV) iodide in an ambient environment is a multi-faceted process involving both moisture and atmospheric oxygen.

Figure 2: Factors in the ambient degradation of Tin(IV) Iodide.

Experimental Protocols

Synthesis of Tin(IV) Iodide

The following protocol describes a common method for the synthesis of tin(IV) iodide from the direct reaction of tin metal and iodine.

Materials:

• Tin metal (powder or foil)

• Iodine (crystalline)

• Dichloromethane (B109758) (or another suitable nonpolar solvent)

• Round-bottom flask

• Reflux condenser

• Heating mantle or hot plate

• Stir bar and magnetic stirrer

• Apparatus for filtration (e.g., Büchner funnel and flask)

Procedure:

• In a well-ventilated fume hood, add tin metal and iodine to a round-bottom flask equipped with a stir bar.

• Add dichloromethane to the flask to dissolve the iodine.

• Attach a reflux condenser to the flask.

• Gently heat the mixture to reflux while stirring. The reaction is complete when the characteristic purple color of iodine vapor is no longer visible in the condenser.

• Allow the mixture to cool to room temperature. The tin(IV) iodide will precipitate as an orange solid.

• Collect the solid product by vacuum filtration and wash with a small amount of cold solvent.

• Dry the product under vacuum to remove any residual solvent.

Qualitative Observation of Hydrolysis

This simple procedure can be used to visually demonstrate the hydrolysis of tin(IV) iodide.

Materials:

• A small amount of tin(IV) iodide

• A test tube or beaker

• Deionized water

• A pH indicator strip

Procedure:

• Place a small spatula-tip amount of tin(IV) iodide into a test tube.

• Carefully add a few milliliters of deionized water.

• Observe the immediate formation of a white/turbid precipitate (hydrous tin(IV) oxide).

• Test the resulting solution with a pH indicator strip to confirm the formation of an acidic solution (hydroiodic acid).

Handling and Storage

Due to its moisture sensitivity, strict adherence to proper handling and storage procedures is crucial.

• Handling: All manipulations of tin(IV) iodide should be performed in a controlled, inert atmosphere, such as a glovebox or under a stream of dry nitrogen or argon.

• Storage: Store tin(IV) iodide in a tightly sealed container in a cool, dry place, preferably within a desiccator or a glovebox. The container should be flushed with an inert gas before sealing.

Quantitative Data

Parameter	Value
Melting Point	143-144 °C
Boiling Point	348-364 °C
Density	4.47 g/mL at 25 °C

Sources:[2][4][5]

Safety Information

Tin(IV) iodide and its hydrolysis products present several hazards:

• Tin(IV) Iodide: It is corrosive and can cause severe skin burns and eye damage. It is also harmful if swallowed or inhaled.

• Hydroiodic Acid: A strong acid that is corrosive and can cause severe burns upon contact.

• Hydrous Tin(IV) Oxide: Generally considered to be of low toxicity.

Always consult the Safety Data Sheet (SDS) for detailed safety information and handle the compound with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, in a well-ventilated area.

Conclusion

Tin(IV) iodide is a highly moisture-sensitive compound that undergoes rapid and irreversible hydrolysis to form hydrous tin(IV) oxide and hydroiodic acid. This reactivity necessitates careful handling and storage in anhydrous, inert conditions. While detailed quantitative kinetic data on its hydrolysis is not widely published, the qualitative understanding of this reaction is crucial for its application in research and industry, particularly in fields where moisture sensitivity is a critical factor, such as in the development of advanced materials.

References

• 1. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 2. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 3. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. echemi.com [echemi.com]
• 8. Colourful Chemistry of Canning – Part 3 | Chemical Education Xchange [chemedx.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Thermochemical Data of Stannic Iodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for stannic iodide (SnI₄). The information is curated for professionals in research, science, and drug development who require precise and reliable data for modeling, synthesis, and analysis. This document presents quantitative data in structured tables, details relevant experimental protocols, and includes visualizations of key processes.

Physicochemical and Thermochemical Properties

Stannic iodide, also known as tin(IV) iodide, is an inorganic compound with the formula SnI₄. It presents as a bright orange-red crystalline solid.[1] It is a molecular compound, exhibiting covalent bonding, which results in a relatively low melting point and solubility in nonpolar organic solvents such as benzene, chloroform, and carbon disulfide.[2][3] However, it decomposes in the presence of water.[2]

Table 1: Physical and Thermochemical Data for Stannic Iodide

Property	Value	Source(s)
Molecular Formula	SnI₄	[2]
Molar Mass	626.33 g/mol	[1]
Melting Point	143-144.5 °C	[1][3]
Boiling Point	340-364 °C	[1][2]
Density	4.46-4.47 g/cm³ at 25 °C	[1]
Standard Enthalpy of Formation (ΔHᵦ°)	-143.9 kJ/mol
Heat of Fusion	~4250 cal/mol (~17.78 kJ/mol)
Vapor Pressure	High at 180 °C	[2]
Refractive Index	2.106	[2]
Appearance	Orange-red cubic crystals	[2]
Solubility	Soluble in benzene, chloroform, carbon disulfide, ether, alcohol. Decomposes in water.	[2]

Experimental Protocols

Detailed methodologies for the determination of thermochemical data are crucial for the replication and verification of results. Below are protocols for the synthesis of stannic iodide and general methods for the determination of its key physical properties.

2.1. Synthesis of Stannic Iodide

The primary method for synthesizing stannic iodide is the direct reaction of metallic tin with iodine.[4] A common procedure involves the use of a non-polar solvent to facilitate the reaction and subsequent purification.

Experimental Procedure:

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a stirring mechanism, combine powdered tin metal and crystalline iodine in a stoichiometric ratio (Sn + 2I₂ → SnI₄). An excess of tin can be used to ensure all iodine reacts.[5]

• Solvent Addition: Add a suitable non-polar solvent, such as dichloromethane (B109758) or carbon disulfide, to the flask.[5] The solvent aids in the dissolution of iodine and the product, stannic iodide.

• Reaction Under Reflux: Gently heat the mixture to reflux. The progress of the reaction can be monitored by the disappearance of the characteristic violet color of iodine vapor.[1] The solution will turn orange-red upon completion.

• Filtration: Once the reaction is complete, hot filter the solution to remove any unreacted tin. This step should be performed quickly to prevent premature crystallization of the product in the filter funnel.[6]

• Crystallization: Allow the filtrate to cool to room temperature, and then further cool in an ice bath to maximize the crystallization of stannic iodide.

• Isolation and Drying: Collect the orange-red crystals by suction filtration. Wash the crystals with a small amount of cold solvent to remove any soluble impurities. Dry the purified stannic iodide, preferably under vacuum, to remove any residual solvent.[7]

2.2. Determination of Melting Point

The melting point of stannic iodide can be determined using a capillary tube method with a melting point apparatus or a Thiele tube.

Experimental Procedure (Thiele Tube Method):

• Sample Preparation: A small amount of finely powdered, dry stannic iodide is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned with the thermometer bulb. This assembly is then placed in a Thiele tube containing mineral oil, ensuring the oil level is above the side arm.

• Heating: The side arm of the Thiele tube is gently heated. This design promotes the circulation of the oil, ensuring uniform heating.

• Observation: The temperature at which the solid begins to melt and the temperature at which the last crystal disappears are recorded as the melting point range. For a pure substance, this range should be narrow.

2.3. Determination of Boiling Point

The boiling point can be determined by distillation or the reflux method.

Experimental Procedure (Distillation Method):

• Apparatus Setup: A distillation apparatus is assembled with the stannic iodide in the distilling flask, along with boiling chips. The thermometer is positioned so that the top of the bulb is level with the bottom of the side arm leading to the condenser.

• Heating: The flask is heated to bring the stannic iodide to a boil.

• Observation: The temperature is recorded when the vapor condensation ring is stable on the thermometer bulb and the first drop of distillate is collected. This temperature is the boiling point at the recorded atmospheric pressure.

2.4. Determination of Density

The density of solid stannic iodide can be determined using a pycnometer.

Experimental Procedure:

• Mass of Empty Pycnometer: A clean, dry pycnometer is weighed accurately.

• Mass of Pycnometer with Sample: A known mass of stannic iodide is added to the pycnometer, and it is weighed again.

• Mass with Non-reacting Liquid: A liquid of known density in which stannic iodide is insoluble (e.g., a saturated hydrocarbon) is added to the pycnometer, filling it completely. The pycnometer is then reweighed.

• Mass with Liquid Only: The pycnometer is emptied, cleaned, and filled with the same non-reacting liquid and weighed.

• Calculation: The volume of the stannic iodide can be determined from the mass and density of the displaced liquid. The density of the stannic iodide is then calculated by dividing its mass by its determined volume.

2.5. Determination of Vapor Pressure (Knudsen Effusion Method)

The Knudsen effusion method is suitable for measuring the vapor pressure of solids with low volatility.

Experimental Procedure:

• Sample Placement: A small amount of stannic iodide is placed in a Knudsen cell, which is a small container with a very small orifice of known area.

• High Vacuum: The cell is placed in a high-vacuum chamber and heated to a specific temperature.

• Mass Loss Measurement: As the sample sublimes, the vapor effuses through the orifice. The rate of mass loss is measured over time using a sensitive microbalance.

• Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss, the temperature, the molar mass of the sample, and the area of the orifice using the Knudsen equation.

Visualizations

3.1. Synthesis of Stannic Iodide Workflow

Caption: Workflow for the synthesis of stannic iodide.

3.2. Hydrolysis of Stannic Iodide

Stannic iodide readily hydrolyzes in the presence of water to form tin(IV) oxide (stannic oxide) and hydroiodic acid.[5]

Caption: Hydrolysis reaction of stannic iodide.

3.3. Experimental Setup for Vapor Pressure Measurement

A simplified schematic of a Knudsen effusion setup for vapor pressure determination.

Caption: Knudsen effusion setup for vapor pressure measurement.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. scribd.com [scribd.com]
• 3. studylib.net [studylib.net]
• 4. Page loading... [wap.guidechem.com]
• 5. scientificlabs.co.uk [scientificlabs.co.uk]
• 6. ised-isde.canada.ca [ised-isde.canada.ca]
• 7. vernier.com [vernier.com]

Tin(IV) Iodide: A Comprehensive Technical Guide to its Band Gap and Electronic Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin(IV) iodide, also known as stannic iodide (SnI₄), is a bright orange, crystalline solid with growing interest in various scientific and technological fields. Its unique electronic structure and semiconducting properties make it a candidate for applications in optoelectronics and as a precursor in the synthesis of novel materials, including perovskite solar cells. This in-depth technical guide provides a comprehensive overview of the core electronic properties of SnI₄, with a focus on its band gap. The information is presented with clarity and detail to support researchers, scientists, and professionals in drug development who may encounter or utilize this compound in their work.

Core Electronic and Physical Properties

Tin(IV) iodide is a molecular compound with a tetrahedral geometry, crystallizing in a cubic system with the space group Pa-3.[1][2] This structure gives rise to its distinct electronic characteristics. A summary of its key physical and electronic properties is presented in Table 1.

Table 1: Summary of Physical and Electronic Properties of Tin(IV) Iodide

Property	Value	Reference
Chemical Formula	SnI₄	[1]
Molar Mass	626.33 g/mol	[1]
Appearance	Bright orange-red crystalline solid	[1]
Crystal Structure	Cubic, Pa-3	[1][2]
Band Gap (Computational)	~2.06 eV (Direct)	[3]
Band Gap (Experimental, Thin Film)	1.7 - 2.7 eV	[1]
Resistivity (Thin Film)	3.1 × 10⁵ Ω cm	[1]
Melting Point	143-144 °C	[1]
Boiling Point	364 °C	[1]
Density	4.47 g/cm³ at 25 °C	[1]

Band Gap and Optical Properties

The band gap is a critical parameter that defines the electronic and optical properties of a semiconductor. For Tin(IV) iodide, both theoretical calculations and experimental measurements have been employed to determine this value.

Theoretical Calculations

Computational studies based on Density Functional Theory (DFT) consistently predict a direct band gap for SnI₄. The calculated values are generally in the range of 2.03 to 2.06 eV.[3][4] The direct nature of the band gap suggests that SnI₄ can efficiently absorb and emit light, making it a material of interest for optoelectronic applications.

Experimental Determination

Experimentally, the band gap of SnI₄ has been determined for thin films. These studies show a wider range of values, from 1.7 to 2.7 eV.[1] This variation can be attributed to factors such as film thickness, crystallinity, and the presence of impurities or defects. The optical bandgap is typically determined from UV-Vis absorption or diffuse reflectance spectroscopy using a Tauc plot analysis.

Synthesis and Material Preparation

The electronic properties of Tin(IV) iodide are highly dependent on its purity and crystalline quality. Several methods can be employed for its synthesis.

Direct Reaction of Tin and Iodine

A common laboratory-scale synthesis involves the direct reaction of metallic tin with elemental iodine in a suitable solvent, such as dichloromethane (B109758) or carbon disulfide.[5][6] The reaction can be represented as:

Sn + 2I₂ → SnI₄

The product is then typically purified by refluxing and rotary evaporation.[5]

Synthesis of Thin Films

For electronic device applications, SnI₄ is often prepared as a thin film. A novel low-cost method involves the rapid iodization of tin sulfide (B99878) (SnS) thin films at a relatively low temperature in an atmospheric environment.[1] This anionic replacement method allows for the formation of crystalline SnI₄ thin films.

Experimental Protocols

Detailed experimental procedures are crucial for obtaining reliable and reproducible data on the electronic properties of Tin(IV) iodide.

Synthesis of Tin(IV) Iodide Powder

Objective: To synthesize crystalline Tin(IV) iodide.

Materials:

• Tin metal (powder or foil)

• Iodine crystals

• Dichloromethane (anhydrous)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine stoichiometric amounts of tin metal and iodine crystals.

• Add anhydrous dichloromethane to the flask to act as a solvent.

• Assemble a reflux apparatus and heat the mixture gently using a heating mantle.

• Continue the reflux until the characteristic violet color of iodine vapor is no longer visible in the condenser.

• After cooling, the solution is filtered to remove any unreacted tin.

• The solvent is removed from the filtrate using a rotary evaporator to yield the orange-red crystalline product of SnI₄.

• The product can be further purified by recrystallization.

Band Gap Determination using UV-Vis Spectroscopy and Tauc Plot

Objective: To determine the optical band gap of SnI₄.

Materials:

• Synthesized SnI₄ (powder or thin film)

• UV-Vis-NIR Spectrophotometer with a diffuse reflectance accessory (for powders) or a standard sample holder (for thin films)

• Integrating sphere (for powders)

• Suitable solvent for preparing a dilute solution (e.g., acetonitrile) if measuring in transmission mode.

Procedure:

• Sample Preparation:

  • Powder: A sufficient amount of SnI₄ powder is loaded into a sample holder for the diffuse reflectance accessory.

  • Thin Film: The SnI₄ thin film on a transparent substrate is placed in the spectrophotometer's sample holder.

  • Solution: A dilute solution of SnI₄ in a suitable transparent solvent is prepared.

• Data Acquisition:

  • Obtain the absorbance or reflectance spectrum of the sample over a suitable wavelength range (e.g., 250-800 nm).[7]

• Data Analysis (Tauc Plot):

  • The optical absorption coefficient (α) is related to the incident photon energy (hν) by the Tauc relation: (αhν)^(1/n) = A(hν - E_g), where A is a constant, E_g is the band gap energy, and n is an index that depends on the nature of the electronic transition (n = 1/2 for a direct allowed transition, which is the case for SnI₄).[8]

  • For diffuse reflectance data, the Kubelka-Munk function, F(R) = (1-R)² / 2R, can be used as it is proportional to the absorption coefficient.[9][10]

  • Plot (αhν)² or [F(R)hν]² on the y-axis against photon energy (hν) on the x-axis.

  • Extrapolate the linear portion of the plot to the x-axis. The intercept on the x-axis gives the value of the band gap energy (E_g).[11][12]

Resistivity Measurement using the Four-Probe Method

Objective: To measure the electrical resistivity of a SnI₄ sample (typically a thin film or a pressed pellet).

Materials:

• Four-point probe setup

• Source meter (to supply current)

• Voltmeter (to measure voltage)

• Sample holder

Procedure:

• Sample Preparation: The SnI₄ sample (thin film or pressed pellet) is placed on the sample holder.

• Probe Contact: The four equally spaced probes are brought into contact with the surface of the sample in a straight line.[13]

• Measurement:

  • A constant current (I) is passed through the two outer probes.

  • The voltage (V) across the two inner probes is measured.[14]

• Calculation: The resistivity (ρ) is calculated using the formula: ρ = (V/I) * 2πs * F, where 's' is the probe spacing and 'F' is a correction factor that depends on the sample geometry (thickness and lateral dimensions) relative to the probe spacing.[13][14]

Visualizations

Synthesis and Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and subsequent characterization of Tin(IV) iodide.

Synthesis and characterization workflow for Tin(IV) iodide.

Relationship Between Synthesis Parameters and Electronic Properties

The electronic properties of SnI₄ thin films are influenced by the synthesis conditions. The following diagram illustrates this relationship based on the iodization of SnS thin films.

Influence of synthesis parameters on electronic properties.

Conclusion

Tin(IV) iodide is a semiconductor with a direct band gap that makes it a material of interest for various applications. While theoretical calculations provide a consistent value for its band gap, experimental values can vary depending on the material's form and quality. This guide has provided a detailed overview of the electronic properties of SnI₄, along with standardized protocols for its synthesis and characterization. This information is intended to serve as a valuable resource for researchers and professionals working with this compound, enabling a deeper understanding and facilitating further advancements in its application. Further research into the experimental determination of charge carrier mobility and the influence of doping on its electronic properties would be beneficial for fully realizing the potential of Tin(IV) iodide.

References

• 1. researchgate.net [researchgate.net]
• 2. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 3. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 4. legacy.materialsproject.org [legacy.materialsproject.org]
• 5. scribd.com [scribd.com]
• 6. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 7. people.bath.ac.uk [people.bath.ac.uk]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. drpradeepatuem.wordpress.com [drpradeepatuem.wordpress.com]
• 14. Four Point Probe Measurement Explained [suragus.com]

A Comprehensive Technical Guide to the Health and Safety Considerations for Handling Tin(IV) Iodide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical health and safety considerations necessary for the proper handling of Tin(IV) iodide (SnI₄). Given its hazardous properties, a thorough understanding and implementation of safety protocols are imperative to ensure the well-being of laboratory personnel and the integrity of research.

Chemical and Physical Properties

Tin(IV) iodide, also known as stannic iodide, is an inorganic compound with the formula SnI₄.[1][2] It is a bright orange crystalline solid that is soluble in nonpolar solvents like benzene (B151609) but reacts with water.[1][2][3][4][5]

Property	Value
Molecular Formula	I₄Sn[6]
Molar Mass	626.33 g/mol
Appearance	Red-orange crystalline solid[1][2]
Density	4.46 - 4.56 g/cm³[1][2][5]
Melting Point	143 - 144 °C[1][2][5]
Boiling Point	340 - 364 °C[5]
Solubility	Soluble in alcohol, benzene, chloroform, carbon disulfide, ether.[5] Decomposes in water.[5]
Reactivity	Hydrolyzes in water.[1][2][3][4] It is sensitive to air, light, and moisture.[7][8]

Hazard Identification and Classification

Tin(IV) iodide is classified as a hazardous substance. It is corrosive and can cause severe skin burns and eye damage.[6][7][9][10][11] It may also cause respiratory irritation, and an allergic skin or respiratory reaction.[9][10][11] Ingestion and skin contact are harmful.[9]

GHS Hazard Statements:

• H302: Harmful if swallowed[1][9]

• H312: Harmful in contact with skin[1][9]

• H314: Causes severe skin burns and eye damage[1][6][7][9][10][11]

• H317: May cause an allergic skin reaction[7][9][11]

• H332: Harmful if inhaled[1]

• H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled[7][9][11]

• H335: May cause respiratory irritation[6]

Toxicological Information

The primary routes of exposure to Tin(IV) iodide are inhalation, ingestion, and skin or eye contact.[12]

Acute Effects:

• Inhalation: Inhalation of dust can cause respiratory irritation.[6] Symptoms may include coughing, shortness of breath, and inflammation of the respiratory tract.[11]

• Ingestion: Swallowing Tin(IV) iodide can be harmful and may cause a strong corrosive effect on the mouth and throat, with a danger of perforation of the esophagus and stomach.[11]

• Skin Contact: Causes severe skin burns.[6][11] The skin may show a rash, pimples, boils, blisters, and black and blue spots.[6]

• Eye Contact: Causes serious eye damage, with the potential for permanent injury.[6][11]

Chronic Effects:

• Prolonged exposure to inorganic tin compounds can lead to a benign pneumoconiosis known as stannosis.[6]

• The thyroid is a target organ, and prolonged exposure may lead to iodism in sensitive individuals.[6]

Occupational Exposure Limits

Organization	Limit
OSHA (PEL)	2 mg/m³ (as Sn)[13]
ACGIH (TLV)	2 mg/m³ (as Sn)[13]
NIOSH	2 mg/m³ (as Sn)[9]

First-Aid Measures

Immediate medical attention is required for any exposure to Tin(IV) iodide.[14]

Exposure Route	First-Aid Protocol
Inhalation	Remove the victim to fresh air and keep them at rest in a position comfortable for breathing.[6][11] If not breathing, give artificial respiration.[7][11] Seek immediate medical advice.[6]
Skin Contact	Immediately remove all contaminated clothing.[7] Wash the affected area with plenty of soap and water.[6][7] Seek immediate medical attention.[6][11]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, also under the eyelids.[6][14] Remove contact lenses if present and easy to do.[6] Continue rinsing and seek immediate medical attention.[6]
Ingestion	Rinse mouth with water.[7] Do NOT induce vomiting.[6][7][11] Never give anything by mouth to an unconscious person.[6][7] Seek immediate medical attention.[6][11]

Handling and Storage

Safe Handling:

• Use only in a well-ventilated area or under a chemical fume hood.[6][10]

• Avoid breathing dust.[6][11]

• Avoid contact with skin, eyes, and clothing.[6][11]

• Wear appropriate personal protective equipment.[11]

• Wash hands thoroughly after handling.[6]

Storage:

• Store in a cool, dry, and well-ventilated place.[11]

• Keep the container tightly closed.[6]

• Store locked up.[6][7]

• Store under an inert atmosphere as it is sensitive to air and moisture.[8][10]

• Keep away from incompatible materials such as strong oxidizing agents and bases.[6][11]

Personal Protective Equipment (PPE)

A comprehensive PPE program should be in place for all personnel handling Tin(IV) iodide.

PPE Type	Specifications
Eye/Face Protection	Chemical safety goggles or a face shield are required.[6][11]
Hand Protection	Neoprene or nitrile rubber gloves should be worn.[6]
Skin and Body Protection	Wear suitable protective clothing to prevent skin exposure.[6][8][10]
Respiratory Protection	If inhalation of dust is possible, a NIOSH-certified dust and mist respirator is recommended.[6]

Accidental Release Measures

In the event of a spill, evacuate unnecessary personnel from the area.[6] Emergency responders should wear appropriate PPE.[6]

Cleanup Procedure:

• Avoid dust formation.[11]

• Sweep or shovel the spilled material into a suitable container for disposal.[6]

• Clean the affected area thoroughly.

• Prevent the material from entering sewers or public waters.[6]

Disposal Considerations

Dispose of Tin(IV) iodide and any contaminated materials in accordance with local, state, and federal regulations.[6] This should be done through a licensed waste disposal company.[7] Do not dispose of waste into the sewer system.[6]

Experimental Protocols and Workflows

References

• 1. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 2. Tin(IV)_iodide [bionity.com]
• 3. scribd.com [scribd.com]
• 4. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 5. grokipedia.com [grokipedia.com]
• 6. gelest.com [gelest.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. fishersci.com [fishersci.com]
• 11. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 12. Stannic iodide | I4Sn | CID 24631 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. rkrorwxhoilrmq5p.ldycdn.com [rkrorwxhoilrmq5p.ldycdn.com]
• 14. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols: The Critical Role of Tin(IV) Iodide in the Fabrication of High-Performance Tin-Based Perovskite Solar Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tin-based perovskite solar cells (PSCs) are a promising lead-free alternative to their highly efficient lead-based counterparts. Formulations such as formamidinium tin iodide (FASnI₃) are particularly notable for their excellent optoelectronic properties. However, a major challenge hindering the performance and stability of tin-based PSCs is the facile oxidation of the tin(II) cation (Sn²⁺) to tin(IV) (Sn⁴⁺). This oxidation process, often resulting in the formation of Tin(IV) iodide (SnI₄), introduces defects, increases background carrier density (p-doping), and initiates detrimental degradation pathways within the perovskite film.[1][2] Consequently, the control and minimization of SnI₄ are paramount for fabricating high-efficiency and stable tin-based perovskite solar cells.

These application notes provide a comprehensive overview of the role of SnI₄ in tin-based perovskites, protocols to mitigate its formation, and a summary of the performance of solar cells where SnI₄ concentration has been controlled.

The Detrimental Role of Tin(IV) Iodide

The presence of SnI₄, even in small amounts, is generally detrimental to the performance of tin-based PSCs. The primary issues associated with SnI₄ are:

• Increased Defect Density: The formation of Sn⁴⁺ creates a high density of defect states within the perovskite lattice, which act as non-radiative recombination centers for charge carriers, thereby reducing the open-circuit voltage (Voc) and short-circuit current density (Jsc).[3]

• P-type Self-Doping: Sn⁴⁺ acts as a p-type dopant, increasing the background hole concentration.[1][4] While some level of doping is necessary, excessive p-doping leads to high leakage currents and low fill factors (FF).[4]

• Cyclic Degradation Pathway: SnI₄ is a key intermediate in a cyclic degradation mechanism. In the presence of moisture and oxygen, SnI₄ can decompose to form molecular iodine (I₂). This iodine is highly reactive and can further oxidize Sn²⁺ in the perovskite, creating more SnI₄ and perpetuating the degradation cycle.[2][5][6] This leads to rapid decomposition of the perovskite film and poor device stability.

Strategies to Mitigate SnI₄ Formation

Several strategies have been developed to minimize the concentration of SnI₄ in the perovskite precursor solution and the final thin film:

• Precursor Purification: Commercial SnI₂ often contains SnI₄ as an impurity. Purification of the SnI₂ precursor, for instance by washing with a solvent like toluene (B28343) that selectively dissolves SnI₄, has been shown to be an effective method to improve the quality of the resulting perovskite film.[7]

• Use of Reducing Agents/Antioxidants: Additives that can reduce Sn⁴⁺ back to Sn²⁺ or prevent its initial oxidation are commonly included in the precursor solution. Tin(II) fluoride (B91410) (SnF₂) is a widely used additive that helps to suppress the formation of Sn⁴⁺.[8] Other reducing agents like metallic tin (Sn(0)) nanoparticles have also been demonstrated to effectively scavenge SnI₄ from the precursor solution.[9]

• Solvent Engineering: The choice of solvent for the precursor ink can influence the oxidation of Sn²⁺. Some solvents, like dimethyl sulfoxide (B87167) (DMSO), can contribute to the oxidation of Sn(II) under certain conditions.[10] The development of alternative solvent systems is an area of active research.[11]

• Inert Atmosphere Processing: Fabrication of tin-based perovskite solar cells is typically performed in an inert atmosphere (e.g., a nitrogen-filled glovebox) to minimize exposure to oxygen and moisture, which are key drivers of Sn²⁺ oxidation.[12]

Quantitative Data Presentation

The following tables summarize the performance of tin-based perovskite solar cells where the mitigation of SnI₄ was a key aspect of the study.

Table 1: Performance of Tin-Based Perovskite Solar Cells with SnI₄ Mitigation Strategies

Perovskite Composition	SnI₄ Mitigation Strategy	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
(PEA)₀.₂ (FA)₀.₈SnI₃	Purified SnI₂	0.47	23.3	64	7.0	[3]
FASnI₃	Toluene-purified SnI₂	-	-	-	10.70	[7]
FASnI₃	Addition of Sn(0) nanoparticles	0.76	-	-	11.5	[9]
(FA₀.₇₅MA₀.₂₅)₀.₉₅EA₀.₀₅SnI₃	-	0.61	24.0	70	10.2	[2]
(PEA)₀.₁₅(FA)₀.₈₅SnI₃	TPPF additive	-	-	-	15.14	[1]
FASnI₃ with 2D perovskite	Small amount of layered (2D) Sn perovskite	0.525	24.1	71	9.0	[4]

Note: PCE = Power Conversion Efficiency, Voc = Open-Circuit Voltage, Jsc = Short-Circuit Current Density, FF = Fill Factor, PEA = Phenylethylammonium, FA = Formamidinium, MA = Methylammonium, EA = Ethylammonium, TPPF = trans-isomeric fulleropyrrolidine.

Experimental Protocols

The following are detailed protocols for the fabrication of high-performance tin-based perovskite solar cells, with a focus on minimizing the impact of SnI₄. All procedures involving the perovskite precursor solution and film deposition should be carried out in an inert atmosphere (e.g., a nitrogen-filled glovebox).

Protocol 1: Perovskite Precursor Solution Preparation (FASnI₃ with SnF₂ additive)

• Materials: Formamidinium iodide (FAI), Tin(II) iodide (SnI₂ - high purity), Tin(II) fluoride (SnF₂), Anhydrous N,N-Dimethylformamide (DMF), Anhydrous Dimethyl sulfoxide (DMSO).

• Procedure:

  • Prepare a stock solution of the desired molarity (e.g., 1 M) by dissolving FAI and SnI₂ in a co-solvent of DMF and DMSO (e.g., 4:1 v/v).

  • To this solution, add SnF₂ as a reducing agent. A typical concentration is 10-20 mol% with respect to SnI₂.

  • Stir the solution on a hotplate at a moderate temperature (e.g., 70 °C) for at least 2 hours to ensure complete dissolution.

  • Before use, filter the precursor solution through a 0.2 µm PTFE syringe filter to remove any particulates.

Protocol 2: Tin Perovskite Film Deposition (Spin-Coating)

• Substrate Preparation: Ensure the substrate (e.g., glass/ITO/ETL) is clean and has been treated (e.g., UV-Ozone) to ensure good wettability.

• Spin-Coating Procedure:

  • Transfer the prepared substrate into the spin-coater inside the glovebox.

  • Dispense a sufficient amount of the perovskite precursor solution (e.g., 50 µL) onto the center of the substrate.

  • Spin the substrate at a low speed (e.g., 1000 RPM) for 10 seconds, followed by a high speed (e.g., 4000-6000 RPM) for 30 seconds.

  • During the high-speed step, typically with 5-15 seconds remaining, dispense an antisolvent (e.g., 100-200 µL of chlorobenzene (B131634) or toluene) onto the spinning substrate. This will induce rapid crystallization of the perovskite film.

  • Immediately transfer the substrate to a hotplate and anneal at a specific temperature (e.g., 100-150 °C) for a set time (e.g., 10-15 minutes) to remove residual solvent and complete the crystallization process.

Protocol 3: Full Solar Cell Device Fabrication (p-i-n planar architecture)

• Substrate and Electron Transport Layer (ETL): Start with a patterned Indium Tin Oxide (ITO) coated glass substrate. Deposit an ETL layer, such as SnO₂, by spin-coating a nanoparticle suspension followed by annealing.[12]

• Perovskite Layer: Deposit the tin perovskite layer as described in Protocol 2.

• Hole Transport Layer (HTL): On top of the perovskite layer, deposit an HTL. A common choice is Spiro-OMeTAD.

  • Prepare a solution of Spiro-OMeTAD with additives such as Li-TFSI and tBP in chlorobenzene.

  • Spin-coat the HTL solution onto the perovskite layer (e.g., 4000 RPM for 30 seconds).

• Metal Contact: Complete the device by thermally evaporating a metal back contact, such as Gold (Au) or Silver (Ag), through a shadow mask to define the active area of the solar cell.

Visualization of Degradation and Mitigation Pathways

The following diagram illustrates the key pathways involved in the degradation of tin-based perovskites initiated by the oxidation of Sn²⁺ and the strategies to counteract this process.

Caption: Degradation pathway in tin-based perovskites and mitigation strategies.

References

• 1. Tin-based perovskite solar cell - Wikipedia [en.wikipedia.org]
• 2. Sn-Based Perovskite Solar Cells towards High Stability and Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. repository.kaust.edu.sa [repository.kaust.edu.sa]
• 7. Enhancing the performance of tin-based perovskite solar cells through solvent purification of tin iodide - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Sn(IV)-free tin perovskite films realized by in situ Sn(0) nanoparticle treatment of the precursor solution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. ossila.com [ossila.com]

The Double-Edged Sword: Stannic Iodide's Role in Lead-Free Perovskite Fabrication

Application Note AP-SNI4-LFPEROVSKITE

Introduction: In the quest for non-toxic, high-efficiency photovoltaic materials, tin-based perovskites have emerged as a promising lead-free alternative. However, the facile oxidation of tin from its divalent state (Sn²⁺) to its tetravalent state (Sn⁴⁺) presents a significant hurdle to achieving long-term stability and high performance. This oxidation process results in the formation of stannic iodide (SnI₄), a compound that plays a critical and often detrimental role in the fabrication and performance of lead-free perovskite devices. These application notes provide a comprehensive overview of the multifaceted role of SnI₄, offering detailed protocols for its study and strategies for its mitigation. While often viewed as a degradation product, understanding its controlled incorporation is crucial for diagnosing and engineering stable, high-performance tin-based perovskite solar cells.

The Detrimental Impact of Stannic Iodide

Stannic iodide is not merely a passive byproduct of degradation; it is an active participant in a cyclic degradation process that can rapidly compromise perovskite film quality and device performance.[1] The presence of SnI₄ has been linked to several adverse effects:

• Increased Defect Density: Sn⁴⁺ ions act as p-type dopants, leading to a high density of charge traps and non-radiative recombination centers.[2] This is evidenced by shortened photoluminescence (PL) lifetimes in films with higher SnI₄ content.[2]

• Accelerated Degradation: SnI₄ can react with moisture and oxygen to form iodine (I₂), which in turn aggressively oxidizes the Sn²⁺ in the perovskite, creating more SnI₄ and perpetuating a cycle of degradation.[1]

• Reduced Device Performance: The presence of SnI₄ is directly correlated with a decrease in solar cell efficiency, primarily due to lower open-circuit voltage (VOC) and fill factor (FF).[2]

Quantifying the Impact of Stannic Iodide

The controlled addition of SnI₄ to the perovskite precursor solution allows for a systematic study of its effects on the optoelectronic properties of the perovskite film and the performance of the resulting solar cells.

Parameter	Control (Purified SnI₂)	As-received SnI₂	With Added SnI₄	Reference
Average PL Lifetime (τ)	5.49 ns	2.09 ns	0.60 ns	[2]
Power Conversion Efficiency (PCE)	4.01%	3.12%	1.73%	[2]
Open-Circuit Voltage (VOC)	0.60 V	0.58 V	0.55 V	[2]
Short-Circuit Current (JSC)	12.55 mA/cm²	10.21 mA/cm²	4.61 mA/cm²	[2]
Fill Factor (FF)	53.2%	52.6%	68.3%	[2]

Table 1: Effect of SnI₄ concentration on the optoelectronic properties and device performance of (PEA)₀.₂(FA)₀.₈SnI₃ perovskite solar cells.[2]

Experimental Protocols

The following protocols provide a framework for the fabrication of tin-based perovskite films with controlled amounts of SnI₄ to study its impact.

Protocol 1: Preparation of Perovskite Precursor Solutions with Controlled SnI₄ Content

This protocol describes the preparation of a standard formamidinium tin iodide (FASnI₃) precursor solution and its modification with varying concentrations of SnI₄.

Materials:

• Formamidinium iodide (FAI)

• Tin(II) iodide (SnI₂) (high purity)

• Stannic iodide (SnI₄)

• Tin(II) fluoride (B91410) (SnF₂) (as a common additive to suppress Sn²⁺ oxidation)

• Anhydrous Dimethylformamide (DMF)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Standard Precursor Solution (0% SnI₄):

  • In an inert atmosphere glovebox, dissolve 1 M FAI and 1 M SnI₂ in a co-solvent of DMF:DMSO (e.g., 4:1 v/v).

  • Add 10 mol% SnF₂ relative to SnI₂.

  • Stir the solution at 70°C for 30 minutes to ensure complete dissolution.

  • Filter the solution through a 0.22 µm PTFE syringe filter before use.[3]

• SnI₄-Containing Precursor Solutions:

  • Prepare a stock solution of SnI₄ in the same DMF:DMSO co-solvent (e.g., 0.1 M).

  • Add the required volume of the SnI₄ stock solution to the standard precursor solution to achieve the desired molar percentage of SnI₄ relative to SnI₂ (e.g., 1%, 5%, 10%).

  • Ensure the total molar concentration of tin salts (SnI₂ + SnI₄) remains constant.

  • Stir the final solutions at room temperature for 10 minutes before use.

Protocol 2: Fabrication of Tin-Based Perovskite Thin Films

This protocol details a one-step spin-coating method for depositing the perovskite films.

Materials:

• Prepared precursor solutions (from Protocol 1)

• Substrates (e.g., ITO-coated glass with a PEDOT:PSS hole transport layer)

• Antisolvent (e.g., Chlorobenzene)

Procedure:

• Pre-clean and treat the substrates as required for the device architecture.

• In an inert atmosphere glovebox, deposit a sufficient amount of the precursor solution onto the substrate.

• Spin-coat the solution at a specific speed (e.g., 4000 rpm) for a set duration (e.g., 30 seconds).

• During the last few seconds of spinning (e.g., at 25 seconds), dispense a controlled volume of antisolvent onto the spinning substrate to induce rapid crystallization.

• Immediately transfer the substrate to a hotplate and anneal at a specific temperature (e.g., 100°C) for a defined time (e.g., 10 minutes).

• Allow the films to cool down to room temperature before further characterization or device completion.

Visualization of Experimental Workflow and Degradation Pathway

Figure 1: Experimental workflow for fabricating tin-based perovskite films with controlled SnI₄ content.

Figure 2: Proposed cyclic degradation pathway in tin-based perovskites involving SnI₄.

Mitigation Strategies

Given the detrimental role of SnI₄, significant research has focused on strategies to prevent its formation or remove it from the perovskite film.

• Use of Reducing Additives: Additives such as tin(II) fluoride (SnF₂), hypophosphorous acid (HPA), and hydrazine (B178648) derivatives can suppress the oxidation of Sn²⁺ to Sn⁴⁺.[4] Some additives may also scavenge existing SnI₄.

• Solvent Engineering: The choice of solvent can influence the oxidation of Sn²⁺. Utilizing solvent systems that minimize the solubility of oxygen or have a reducing character can be beneficial.

• Anti-Solvent Engineering: The selection of the anti-solvent used during the spin-coating process can influence the removal of SnI₄ impurities. Toluene has been shown to be effective in extracting Sn⁴⁺ species from the perovskite film during its formation.[5]

• Inert Atmosphere Processing: All fabrication steps should be carried out in a controlled inert atmosphere (e.g., a nitrogen or argon-filled glovebox) with very low levels of oxygen and moisture to minimize the initial oxidation of Sn²⁺.

Conclusion

Stannic iodide is a key species in the chemistry of lead-free tin-based perovskites. While its presence is predominantly associated with degradation and performance loss, a thorough understanding of its formation and effects is paramount for the rational design of stable and efficient devices. The protocols outlined in these notes provide a methodology for systematically investigating the role of SnI₄, and the mitigation strategies discussed offer practical approaches for researchers to overcome the challenges associated with tin oxidation. Further research into the controlled doping or passivation effects of minute, intentionally introduced quantities of SnI₄ could yet reveal more nuanced roles for this critical compound.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. par.nsf.gov [par.nsf.gov]
• 4. light.utoronto.ca [light.utoronto.ca]
• 5. Tin( iv ) dopant removal through anti-solvent engineering enabling tin based perovskite solar cells with high charge carrier mobilities - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C9TC02003A [pubs.rsc.org]

Application Notes and Protocols for Tin(IV) Iodide in Chemical Vapor Deposition

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Tin(IV) iodide (SnI₄) as a precursor in chemical vapor deposition (CVD) processes. The information compiled herein is intended to guide researchers in the synthesis of tin-based thin films for various applications, including semiconductors and perovskite solar cells.

Introduction to Tin(IV) Iodide in CVD

Tin(IV) iodide is a volatile, solid precursor suitable for the deposition of tin-containing thin films through CVD.[1] Its utility has been demonstrated in the synthesis of materials such as tin oxide (SnO₂), tin sulfide (B99878) (SnS), and tin-based perovskites.[2][3][4] The choice of co-reactants and deposition parameters allows for the controlled growth of various tin-based materials with tailored properties.

Applications

Thin films synthesized using Tin(IV) iodide via CVD have potential applications in a range of electronic and optoelectronic devices:

• Solar Cells: Tin-based materials, including tin sulfide and lead-free tin iodide perovskites, are promising for photovoltaic applications.[1][4] SnI₄ can be used as a precursor to deposit absorber layers or other functional layers in solar cell architectures.

• Semiconductors: Tin(IV) iodide is a precursor for synthesizing tin-based semiconductor materials.[1] These materials are of interest for various electronic devices due to their unique properties.

• Optoelectronics: The light-sensitive properties of materials derived from Tin(IV) iodide make them suitable for optoelectronic applications.[1]

Quantitative Data Summary

The following table summarizes key experimental parameters and resulting film properties from various studies involving tin-based thin film deposition. While not all studies directly use SnI₄ in a conventional CVD process, the data provides a valuable reference for experimental design.

Parameter	Value	Film Type	Deposition Method	Reference
Precursor Temperature	83 °C	SnO₂	ALD from SnI₄	[2]
Substrate Temperature	225–600 °C	SnO₂	ALD from SnI₄	[2]
300–400 °C	SnS₂ (S-deficient)	APCVD	[5]
450–500 °C	Sn₂S₃	APCVD	[5]
550–600 °C	SnS (S-deficient)	APCVD	[5]
Growth per Cycle (GPC)	~0.25 nm/cycle	SnO₂	ALD from SnI₄	[2]
Optical Bandgap	2.7 eV	SnI₄	Anionic Replacement	[1]
Resistivity	3.1 × 10⁵ Ω·cm	SnI₄	Anionic Replacement	[1]
Crystallite Size	63 nm	SnI₄	Anionic Replacement	[1]
Refractive Index	2.46	SnI₄	Anionic Replacement	[1]

Experimental Protocols

The following protocols are generalized methodologies for the deposition of tin-based thin films using Tin(IV) iodide in a CVD system. These should be adapted and optimized for specific experimental setups and desired film properties.

Protocol 1: CVD of Tin Sulfide (SnS) Thin Films

This protocol describes a multi-source CVD process for the deposition of tin sulfide thin films using Tin(IV) iodide and hydrogen sulfide (H₂S) as precursors.

Materials and Equipment:

• Tin(IV) iodide (SnI₄) powder (99.999% purity)

• Hydrogen sulfide (H₂S) gas (diluted in a carrier gas, e.g., 5% H₂S in N₂)

• Nitrogen (N₂) or Argon (Ar) carrier gas (high purity)

• Substrates (e.g., glass, silicon wafers, FTO-coated glass)

• Horizontal tube furnace CVD system with mass flow controllers

• Schlenk line and vacuum pump

• Precursor heating system

Procedure:

• Substrate Preparation: Clean the substrates ultrasonically in a sequence of acetone, isopropanol, and deionized water, each for 15 minutes. Dry the substrates with a nitrogen gun and place them in the center of the CVD reactor tube.

• System Purge: Place an alumina (B75360) boat containing SnI₄ powder in the upstream, low-temperature zone of the reactor. Seal the reactor and purge with high-purity nitrogen or argon gas for at least 30 minutes to remove oxygen and moisture.

• Deposition:

  • Heat the substrate zone to the desired deposition temperature (e.g., 450-600 °C).[5]

  • Heat the SnI₄ precursor to a temperature sufficient for sublimation (e.g., 80-100 °C).[2]

  • Introduce the carrier gas (e.g., N₂) through the SnI₄ precursor boat at a controlled flow rate (e.g., 50-200 sccm) to transport the SnI₄ vapor to the substrate zone.

  • Simultaneously, introduce the H₂S gas mixture into the reactor at a controlled flow rate. The ratio of H₂S to SnI₄ will influence the stoichiometry of the resulting film.[3]

  • Maintain the deposition for the desired duration (e.g., 15-60 minutes) to achieve the target film thickness.

• Cool Down: After deposition, stop the precursor and H₂S flows and cool the furnace naturally to room temperature under a continuous flow of the carrier gas.

• Characterization: The deposited films can be characterized for their structural, morphological, optical, and electrical properties using techniques such as XRD, SEM, UV-Vis spectroscopy, and Hall effect measurements.

Protocol 2: Two-Step CVD of Tin-Based Perovskite Thin Films

This protocol outlines a sequential CVD process for the fabrication of tin-based perovskite films, which can be adapted from methods used for mixed tin-lead perovskites.[4]

Materials and Equipment:

• Tin(IV) iodide (SnI₄) or other tin halide precursor (e.g., SnCl₂)

• Organic halide salt (e.g., methylammonium (B1206745) iodide - MAI, formamidinium iodide - FAI)

• Substrates (e.g., FTO-coated glass)

• Two-zone or multi-source CVD system

• Vacuum system

Procedure:

• Precursor Deposition:

  • Deposit a thin film of a tin halide (e.g., by evaporating SnI₄ or another tin precursor) onto the substrate. This can be done in the same CVD chamber or a separate deposition system.

• Conversion to Perovskite:

  • Place the substrate with the tin halide film in the CVD reactor.

  • Place the organic halide salt (e.g., MAI) in a separate heating zone upstream.

  • Heat the substrate to a conversion temperature (e.g., 85-120 °C).[1][4]

  • Heat the organic halide salt to its sublimation temperature.

  • Introduce a carrier gas to transport the organic halide vapor over the tin halide film.

  • The reaction between the tin halide film and the organic halide vapor will form the perovskite film.[4]

• Annealing and Cool Down: After the conversion process, the film may require an annealing step to improve crystallinity. Cool the system to room temperature under an inert atmosphere.

Visualizations

Diagram 1: General CVD Workflow for Tin-Based Thin Films

Caption: General workflow for CVD of tin-based thin films.

Diagram 2: Logical Relationships in Multi-Source CVD of SnS

Caption: Reactant relationships in the CVD of SnS from SnI₄.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Formation mechanism of 2D SnS2 and SnS by chemical vapor deposition using SnCl4 and H2S - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 4. Chemical Vapor Deposited Mixed Metal Halide Perovskite Thin Films - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deposition of tin sulfide thin films from novel, volatile (fluoroalkythiolato)tin(IV) precursors | Semantic Scholar [semanticscholar.org]

Applications of Tin(IV) Iodide in Organic Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Tin(IV) iodide (SnI₄), also known as stannic iodide, is a versatile Lewis acid catalyst and reagent in organic synthesis. Its ability to activate functional groups and facilitate the formation of carbon-carbon and carbon-heteroatom bonds makes it a valuable tool for the synthesis of complex organic molecules, including those of pharmaceutical interest. This document provides detailed application notes and experimental protocols for key organic transformations utilizing Tin(IV) iodide.

Application Note 1: One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones (Biginelli Reaction)

The Biginelli reaction is a multi-component reaction that provides an efficient route to 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds with a wide range of pharmacological activities, including antiviral, antitumor, antibacterial, and anti-inflammatory properties. Tin(IV) halides, acting as effective Lewis acid catalysts, can significantly improve the efficiency and yields of this reaction, even under solvent-free conditions. While the following protocol is based on studies using Tin(IV) chloride, the similar Lewis acidic nature of Tin(IV) iodide makes it a highly suitable catalyst for this transformation, with potential for further optimization.

Logical Relationship of the Biginelli Reaction

Caption: Logical flow of the Tin(IV) iodide catalyzed Biginelli reaction.

Experimental Protocol

General Procedure for the Tin(IV) Iodide-Catalyzed Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones:

• Reaction Setup: In a round-bottom flask, combine the aromatic aldehyde (1.0 mmol), β-ketoester (e.g., ethyl acetoacetate (B1235776) or methyl acetoacetate; 1.0 mmol), and urea or thiourea (1.5 mmol).

• Catalyst Addition: Add Tin(IV) iodide (0.1-0.4 mmol, 10-40 mol%) to the mixture.

• Reaction Conditions: Heat the reaction mixture at 80-115 °C with stirring for a period of 30-90 minutes. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion of the reaction, cool the mixture to room temperature. Add cold water and stir the mixture for a few minutes.

• Isolation and Purification: Collect the precipitated solid by vacuum filtration, wash with cold water and then with a small amount of cold ethanol (B145695). The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) to afford the pure 3,4-dihydropyrimidin-2(1H)-one.

Quantitative Data

The following table summarizes representative yields for the Biginelli reaction with various substituted aromatic aldehydes using a Tin(IV) halide catalyst. Yields are expected to be comparable when using Tin(IV) iodide.

Entry	Aldehyde (Ar)	β-Ketoester	Urea/Thiourea	Yield (%)
1	C₆H₅	Ethyl acetoacetate	Urea	91
2	4-Cl-C₆H₄	Ethyl acetoacetate	Urea	89
3	4-NO₂-C₆H₄	Ethyl acetoacetate	Urea	85
4	4-OCH₃-C₆H₄	Ethyl acetoacetate	Urea	90
5	C₆H₅	Methyl acetoacetate	Urea	88
6	C₆H₅	Ethyl acetoacetate	Thiourea	87

Application Note 2: Synthesis of Quinoxaline Derivatives

Quinoxalines are an important class of nitrogen-containing heterocyclic compounds that form the core structure of many biologically active molecules and pharmaceuticals. The condensation of 1,2-diamines with 1,2-dicarbonyl compounds is a common method for their synthesis. Lewis acids, including iodine-based systems, have been shown to effectively catalyze this reaction. While a specific protocol for Tin(IV) iodide is not widely reported, its Lewis acidic nature suggests its utility in this transformation. The following protocol, based on iodine catalysis, can be adapted and optimized for use with Tin(IV) iodide.

Experimental Workflow for Quinoxaline Synthesis

Stannic Iodide: A Powerful Lewis Acid Catalyst for Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Stannic iodide (SnI₄), a tetravalent tin halide, is a robust Lewis acid catalyst employed in a variety of organic transformations. Its strong electron-accepting nature allows it to activate a wide range of substrates, facilitating carbon-carbon and carbon-heteroatom bond formation. These application notes provide an overview of the utility of stannic iodide in key organic reactions, with a focus on the Biginelli reaction, and offer detailed protocols for its practical application in the laboratory. While specific data for stannic iodide is emerging, the closely related stannic chloride (SnCl₄) has been extensively studied and serves as an excellent proxy for predicting the catalytic efficacy of stannic iodide.

Application in the Biginelli Reaction

The Biginelli reaction is a one-pot, three-component condensation reaction that provides efficient access to 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds with significant pharmacological and therapeutic potential. Stannic iodide is an effective catalyst for this reaction, promoting the cyclocondensation of an aldehyde, a β-ketoester, and urea (B33335) or thiourea (B124793).

The Lewis acidic tin(IV) center is believed to activate the aldehyde carbonyl group, facilitating nucleophilic attack by the urea and subsequent condensation with the β-ketoester. The reaction proceeds under mild, often solvent-free conditions, offering high yields and operational simplicity.

Quantitative Data for Lewis Acid-Catalyzed Biginelli Reaction

The following table summarizes the results for the synthesis of dihydropyrimidinones using stannic chloride pentahydrate (SnCl₄·5H₂O) as a catalyst. These results provide a strong indication of the expected performance of stannic iodide under similar conditions.

Entry	Aldehyde	β-Ketoester	Urea/Thiourea	Time (min)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	Urea	30	95
2	4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	30	98
3	4-Methylbenzaldehyde	Ethyl acetoacetate	Urea	45	94
4	4-Methoxybenzaldehyde	Ethyl acetoacetate	Urea	45	92
5	4-Nitrobenzaldehyde	Ethyl acetoacetate	Urea	30	96
6	2-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	60	85
7	Benzaldehyde	Methyl acetoacetate	Urea	30	92
8	Benzaldehyde	Ethyl acetoacetate	Thiourea	45	92
9	4-Chlorobenzaldehyde	Ethyl acetoacetate	Thiourea	45	95

Experimental Protocols

General Protocol for the Stannic Iodide-Catalyzed Biginelli Reaction

This protocol is adapted from the procedure for stannic chloride-catalyzed Biginelli reaction and is expected to yield comparable results.

Materials:

• Aromatic aldehyde (1 mmol)

• β-ketoester (e.g., ethyl acetoacetate) (1 mmol)

• Urea or thiourea (1.5 mmol)

• Stannic iodide (SnI₄) (0.1 mmol, 10 mol%)

• Ethanol (B145695) (optional, for recrystallization)

Procedure:

• In a round-bottom flask, combine the aromatic aldehyde (1 mmol), β-ketoester (1 mmol), urea or thiourea (1.5 mmol), and stannic iodide (0.1 mmol).

• Heat the reaction mixture at 80-100 °C with stirring for the time indicated by TLC monitoring (typically 30-90 minutes).

• Upon completion of the reaction (as monitored by TLC), cool the mixture to room temperature.

• Add cold water to the reaction mixture and stir until a solid precipitate forms.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from ethanol to afford the pure 3,4-dihydropyrimidin-2(1H)-one.

• Characterize the product by spectroscopic methods (¹H NMR, ¹³C NMR, IR) and melting point determination.

Visualizing Reaction Pathways and Workflows

To further elucidate the processes involved, the following diagrams have been generated using the DOT language.

Application Notes and Protocols for the Synthesis of Tin-Based Quantum Dots Using Tin(IV) Iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Recent advancements in nanotechnology have highlighted the potential of quantum dots (QDs) in various biomedical applications, including bioimaging and drug delivery.[1][2] While lead-based perovskite quantum dots have shown exceptional optical properties, their inherent toxicity is a significant concern for clinical applications.[3] This has spurred research into lead-free alternatives. Among these, cesium tin iodide (Cs2SnI6) nanocrystals have emerged as a promising option due to their stability and the use of less toxic tin.[3][4] In this perovskite-derivative material, tin exists in a stable +4 oxidation state, making tin(IV) iodide (SnI4) a suitable precursor for its synthesis.[3][4]

These application notes provide a detailed protocol for the synthesis of Cs2SnI6 quantum dots via the hot-injection method. Additionally, we discuss their optical properties, potential for surface functionalization, and applications in drug development.

Data Presentation: Properties of Cs2SnI6 Quantum Dots

The optical properties of Cs2SnI6 quantum dots are influenced by factors such as their size and the presence of dopants. Below is a summary of reported quantitative data for Cs2SnI6 nanocrystals.

Property	Undoped Cs2SnI6 Nanocrystals	Na+-doped Cs2SnI6 Nanocrystals	Reference(s)
Photoluminescence Quantum Yield (PLQY)	~7%	Up to 72%	[5][6]
Photoluminescence Emission Peak	440 nm	Not specified	[5]
Crystal Structure	Face-centered-cubic (fcc)	Hexagonal	[3][7]

Experimental Protocols

Preparation of Cesium-Oleate Precursor (0.125 M)

This protocol outlines the preparation of the cesium precursor, a crucial first step for the hot-injection synthesis.

Materials:

• Cesium carbonate (Cs2CO3)

• 1-Octadecene (ODE)

• Oleic acid (OA)

• Three-neck flask (50 mL)

• Heating mantle with temperature controller

• Schlenk line for vacuum and inert gas (N2 or Ar)

• Magnetic stirrer and stir bar

• Syringe

Procedure:

• Add 0.4 g of Cs2CO3, 15 mL of ODE, and 1.25 mL of OA to a 50 mL three-neck flask equipped with a magnetic stir bar.

• Heat the mixture to 120°C under vacuum for 30-60 minutes to remove water and oxygen.

• Switch the atmosphere to an inert gas (N2 or Ar).

• Increase the temperature to 150°C and stir until the Cs2CO3 has completely reacted with the oleic acid, resulting in a clear, slightly yellowish solution of Cs-oleate.

• The Cs-oleate precursor should be kept at a high temperature (around 100-120°C) before injection to prevent solidification.

Hot-Injection Synthesis of Cs2SnI6 Quantum Dots

This protocol describes the synthesis of Cs2SnI6 quantum dots using the prepared Cs-oleate and a tin(IV) iodide precursor.

Materials:

• Tin(IV) iodide (SnI4)

• 1-Octadecene (ODE)

• Oleic acid (OA)

• Oleylamine (B85491) (OAm)

• Prepared Cs-oleate solution (0.125 M in ODE)

• Three-neck flask (100 mL)

• Heating mantle with temperature controller

• Schlenk line for vacuum and inert gas (N2 or Ar)

• Magnetic stirrer and stir bar

• Syringes

• Ice-water bath

• Centrifuge and centrifuge tubes

• Toluene (B28343) or hexane (B92381) (for washing and dispersion)

Procedure:

• Add the desired amount of SnI4 (a typical starting point could be around 0.1 to 0.2 mmol), 15 mL of ODE, 0.5 mL of OA, and 0.5 mL of OAm to a 100 mL three-neck flask with a magnetic stir bar.

• Heat the mixture to 120°C under vacuum for 30-60 minutes to ensure all components are dry and degassed.

• Switch the atmosphere to an inert gas.

• Increase the temperature to the desired injection temperature (e.g., 180°C). The size and morphology of the resulting nanocrystals can be tuned by varying this temperature.[8]

• Rapidly inject the pre-heated Cs-oleate solution into the reaction flask with vigorous stirring. The amount of Cs-oleate should be stoichiometrically calculated based on the desired Cs:Sn ratio of 2:1 for Cs2SnI6.

• Allow the reaction to proceed for a short period (typically 5-60 seconds). The reaction time can also influence the size and shape of the nanocrystals.[8]

• Quickly quench the reaction by immersing the flask in an ice-water bath.

• Once cooled to room temperature, the crude solution is transferred to centrifuge tubes.

• Add an antisolvent like ethyl acetate (B1210297) to precipitate the Cs2SnI6 quantum dots.

• Centrifuge the mixture and discard the supernatant.

• Wash the precipitate with toluene or hexane and centrifuge again. This step may be repeated to ensure the removal of excess ligands and unreacted precursors.

• Finally, redisperse the purified Cs2SnI6 quantum dots in a nonpolar solvent like toluene or hexane for storage and characterization.

Mandatory Visualizations

Caption: Workflow for Hot-Injection Synthesis of Cs2SnI6 QDs.

Application Notes for Drug Development

While as-synthesized quantum dots are typically soluble in nonpolar solvents, their application in biological systems requires surface functionalization to render them water-soluble and biocompatible.[9][10] This process also allows for the attachment of targeting ligands and therapeutic agents.

1. Surface Functionalization for Biocompatibility:

• Ligand Exchange: The native oleic acid and oleylamine ligands can be exchanged with bifunctional molecules. For example, ligands with a thiol group on one end can bind to the quantum dot surface, while a hydrophilic group (e.g., carboxyl or amine) on the other end imparts water solubility.

• Encapsulation: The quantum dots can be encapsulated within a biocompatible shell, such as silica (B1680970) or amphiphilic polymers.[9] This not only improves aqueous solubility but also can reduce potential cytotoxicity.

2. Conjugation of Targeting Moieties and Drugs:

• Targeted Drug Delivery: Once water-soluble, the surface of the Cs2SnI6 quantum dots can be conjugated with targeting ligands like antibodies, peptides, or small molecules that specifically bind to receptors overexpressed on cancer cells.[11] This active targeting can enhance the accumulation of the quantum dots at the tumor site, improving therapeutic efficacy and reducing off-target side effects.

• Theranostic Platforms: The intrinsic fluorescence of Cs2SnI6 quantum dots allows for real-time imaging and tracking of the drug delivery vehicle.[1] Anticancer drugs can be attached to the surface of the functionalized quantum dots through covalent bonds or non-covalent interactions. The release of the drug can be designed to be triggered by the tumor microenvironment (e.g., lower pH or specific enzymes).

References

• 1. Semiconductor Quantum Dots for Bioimaging and Biodiagnostic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [2505.15705] Quantum Dots as Functional Nanosystems for Enhanced Biomedical Applications [arxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Controlled Synthesis of Lead-Free and Stable Perovskite Derivative Cs2SnI6 Nanocrystals via a Facile Hot-Injection Process | Semantic Scholar [semanticscholar.org]
• 5. par.nsf.gov [par.nsf.gov]
• 6. OPG [opg.optica.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Surface functionalization of quantum dots for biological applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Quantum dots in imaging, drug delivery and sensor applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electroplating using Tin(IV) Iodide Solutions

Disclaimer: The following application notes and protocols are theoretical and intended for research and development purposes only. Electroplating from Tin(IV) iodide (SnI₄) solutions is not a standard, documented industrial process. The information provided is based on established principles of electrochemistry and materials science but has not been validated experimentally. Significant challenges, including electrolyte instability and precursor reactivity, are anticipated. Users should exercise extreme caution and perform all work in a controlled laboratory environment with appropriate safety measures.

Introduction

Tin and its alloys are widely used as functional coatings in the electronics, automotive, and food packaging industries due to their excellent solderability, corrosion resistance, and non-toxic nature.[1][2] Conventional tin electroplating is typically conducted in aqueous acidic or alkaline solutions using Tin(II) salts.[3][4] The use of Tin(IV) iodide as a precursor for electrodeposition is a novel approach that may offer unique advantages in specialized applications, such as the deposition of specific tin allotropes or co-deposition with other elements for advanced materials like perovskites.[5]

However, the practical implementation of this technique faces significant hurdles. Tin(IV) iodide is a covalent compound that readily hydrolyzes in water, forming insoluble tin oxides and hydroiodic acid.[6][7] This reactivity necessitates the use of non-aqueous electrolytes. Furthermore, the electrochemical reduction of Sn⁴⁺ to Sn⁰ is a four-electron process that can be complex and may proceed through intermediate Sn²⁺ states. This document outlines a hypothetical framework for developing an electroplating process using Tin(IV) iodide in a non-aqueous solvent system.

Challenges and Key Considerations

Developing a viable electroplating process from SnI₄ solutions requires addressing several key challenges. The logical workflow for overcoming these is outlined below.

Caption: Logical workflow for developing a SnI₄ electroplating process.

Hypothetical Protocols

The following protocols are suggested starting points for investigation. All operations should be performed in an inert atmosphere (e.g., a glovebox) due to the moisture sensitivity of the reagents.

Protocol 1: Glycol-Based Electrolyte

This protocol is adapted from non-aqueous electrodeposition studies of tin from SnCl₄.[5]

3.1.1 Materials and Equipment

• Chemicals: Tin(IV) iodide (SnI₄, 99.9%+), Ethylene Glycol (anhydrous), Tetrabutylammonium iodide (TBAI, electrochemical grade).

• Substrate: Oxygen-free high thermal conductivity (OFHC) copper coupons.

• Anode: High-purity tin rod or foil.

• Equipment: Electrochemical cell, DC power supply/potentiostat, magnetic stirrer, glovebox with argon or nitrogen atmosphere.

3.1.2 Electrolyte Preparation (Handle in Glovebox)

• Prepare a 0.5 M solution of the supporting electrolyte by dissolving Tetrabutylammonium iodide (TBAI) in anhydrous ethylene glycol.

• Gently heat the solution to 40-50°C while stirring to ensure complete dissolution.

• Slowly add Tin(IV) iodide (SnI₄) to the solution to achieve the desired concentration (e.g., starting with 0.05 M).

• Continue stirring until the SnI₄ is fully dissolved. The solution should be a clear, orange-to-brown color.

3.1.3 Experimental Workflow

Caption: General experimental workflow for SnI₄ electroplating.

3.1.4 Electrodeposition Procedure

• Substrate Preparation: Degrease the copper substrate by sonicating in acetone (B3395972), followed by an ethanol (B145695) rinse. Chemically etch the substrate in a dilute acid solution (e.g., 5% H₂SO₄) for 30 seconds, rinse with deionized water, then ethanol, and dry thoroughly before transferring to the glovebox.

• Cell Assembly: Assemble the electrochemical cell inside the glovebox. Place the tin anode and the prepared copper cathode in the cell, ensuring they are parallel and at a fixed distance (e.g., 2-3 cm).

• Electrodeposition: Fill the cell with the prepared SnI₄ electrolyte. Connect the electrodes to the power supply.

• Operating Conditions: Begin deposition under galvanostatic (constant current) control. A starting point for investigation would be a current density of 1-5 mA/cm². Maintain gentle agitation of the electrolyte using a magnetic stirrer.

• Post-Treatment: After the desired time, turn off the power supply, remove the plated substrate, and immediately rinse it with anhydrous ethylene glycol, followed by acetone or isopropanol (B130326) to remove residual electrolyte. Dry the sample under a stream of inert gas.

Data Presentation: Tables for Experimental Logging

As this is a theoretical process, no quantitative data can be provided. The following tables are templates for researchers to log their experimental parameters and results.

Table 1: Electrolyte Composition Parameters

Parameter	Trial 1	Trial 2	Trial 3
Solvent	Ethylene Glycol	Ethylene Glycol	Propylene Glycol
Tin Source	SnI₄	SnI₄	SnI₄
SnI₄ Conc. (M)	0.05	0.10	0.05
Supporting Electrolyte	TBAI	TBAI	TBAI
Supporting Elec. Conc. (M)	0.5	0.5	0.5

| Additives (e.g., brighteners) | None | None | None |

Table 2: Electrodeposition Operating Conditions

Parameter	Trial 1	Trial 2	Trial 3
Mode	Galvanostatic	Galvanostatic	Galvanostatic
Current Density (mA/cm²)	1.0	2.5	1.0
Temperature (°C)	25	40	25
Agitation (RPM)	100	100	100
Deposition Time (min)	30	30	30
Anode Material	Pure Tin	Pure Tin	Pure Tin

| Cathode Substrate | OFHC Copper | OFHC Copper | OFHC Copper |

Table 3: Resulting Film Properties (Example Metrics)

Property	Trial 1	Trial 2	Trial 3
Visual Appearance	e.g., Matte grey	e.g., Dark, powdery	e.g., Semi-bright
Adhesion (Tape Test)	e.g., Poor	e.g., Poor	e.g., Moderate
Thickness (µm)	TBD	TBD	TBD
Deposition Rate (µm/hr)	TBD	TBD	TBD
Cathode Efficiency (%)	TBD	TBD	TBD
Morphology (SEM)	TBD	TBD	TBD

| Composition (EDX) | TBD | TBD | TBD |

Safety Precautions

• Chemical Hazards: Tin(IV) iodide is corrosive and harmful if inhaled, swallowed, or absorbed through the skin. It reacts with moisture to release hydroiodic acid.[6] Handle exclusively in an inert-atmosphere glovebox. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Solvent Hazards: Ethylene glycol is toxic. Avoid inhalation and skin contact. Work in a well-ventilated area or fume hood when handling solvents outside of a glovebox.

• Electrical Hazards: Electroplating involves the use of DC power supplies. Ensure all connections are secure and insulated to prevent short circuits and electrical shock.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. eng.usf.edu [eng.usf.edu]
• 5. researchgate.net [researchgate.net]
• 6. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 7. Science made alive: Chemistry/Experiments [woelen.homescience.net]

Application Notes and Protocols for the Preparation of Tin Oxide Thin Films from Stannic Iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin oxide (SnO₂), a wide-bandgap n-type semiconductor, is a material of significant interest due to its unique combination of high electrical conductivity and optical transparency in the visible region.[1][2] These properties make it an ideal candidate for a wide range of applications, including transparent conductive electrodes in solar cells and flat panel displays, gas sensors, and heat-reflective coatings.[1][3] While various precursors such as tin(II) chloride, tin(IV) chloride, and organometallic compounds are commonly used for the synthesis of tin oxide thin films, this document outlines a detailed protocol for the preparation of tin oxide thin films using stannic iodide (tin(IV) iodide, SnI₄) as the precursor.[4][5][6] The use of stannic iodide presents an alternative synthesis route that may offer advantages in terms of reaction kinetics and film morphology.

This document provides detailed experimental protocols for the preparation of tin oxide thin films from stannic iodide via the spray pyrolysis technique. It also includes a summary of the optical and electrical properties of tin oxide films prepared from other tin precursors for comparative purposes.

Proposed Chemical Pathway

The synthesis of tin oxide from stannic iodide is proposed to proceed via a hydrolysis reaction followed by thermal decomposition. In the presence of water, either from the solvent or atmospheric humidity at elevated temperatures, stannic iodide is expected to hydrolyze to form tin(IV) hydroxide, which subsequently decomposes to tin oxide and water.

Overall Reaction: SnI₄(aq) + 2H₂O(l) → SnO₂(s) + 4HI(g)

Caption: Proposed reaction pathway for the formation of tin oxide from stannic iodide.

Experimental Workflow

The overall experimental workflow for the preparation of tin oxide thin films from stannic iodide involves the preparation of a precursor solution, cleaning of the substrate, deposition of the thin film using spray pyrolysis, and post-deposition annealing to improve crystallinity and film properties.

Caption: General experimental workflow for thin film preparation.

Detailed Experimental Protocols

Precursor Solution Preparation

Materials:

• Stannic Iodide (SnI₄)

• Ethanol (99.9% purity)

• Deionized Water

Protocol:

• Prepare a 0.1 M precursor solution by dissolving the appropriate amount of stannic iodide in a mixture of ethanol and deionized water. A common solvent ratio is 3:1 ethanol to deionized water by volume.

• Stir the solution vigorously using a magnetic stirrer for at least 60 minutes at room temperature to ensure complete dissolution and homogeneity of the precursor.

• Filter the resulting solution to remove any undissolved particles.

Substrate Cleaning

Materials:

• Glass substrates

• Detergent

• Acetone

• Ethanol

• Deionized water

Protocol:

• Clean the glass substrates by sequentially sonicating them in a detergent solution, deionized water, acetone, and ethanol, each for 15 minutes.

• Rinse the substrates thoroughly with deionized water after each sonication step.

• Dry the cleaned substrates using a stream of dry nitrogen gas.

Spray Pyrolysis Deposition

Apparatus:

• Spray pyrolysis setup with a spray nozzle, precursor solution container, and substrate heater.

Protocol:

• Preheat the cleaned glass substrates to the desired deposition temperature. A typical temperature range for the decomposition of tin precursors is 350-550°C.[7][8]

• Place the preheated substrate on the substrate holder in the spray pyrolysis chamber.

• Set the spray parameters:

  • Nozzle-to-substrate distance: 25-30 cm

  • Spray rate: 5-10 ml/min

  • Carrier gas (compressed air) pressure: 1-2 bar

• Spray the precursor solution onto the heated substrate. The deposition time can be varied to achieve the desired film thickness.

• Allow the substrate to cool down to room temperature after deposition.

Post-Deposition Annealing

Apparatus:

• Tube furnace or muffle furnace

Protocol:

• Place the as-deposited tin oxide thin films in a furnace.

• Anneal the films at a temperature between 400°C and 550°C for 1-2 hours in an air atmosphere to improve the crystallinity and stoichiometry of the film.[2]

• Allow the furnace to cool down slowly to room temperature to avoid thermal shock to the films.

Characterization Data (for comparison)

The following tables summarize the quantitative data for tin oxide thin films prepared from various precursors and deposition techniques, as reported in the literature. This data can serve as a benchmark for evaluating the properties of films prepared from stannic iodide.

Table 1: Structural and Optical Properties of Tin Oxide Thin Films

Precursor	Deposition Method	Annealing Temperature (°C)	Film Thickness (nm)	Optical Band Gap (eV)	Average Transmittance (%)	Reference
Tin(II) Chloride Dihydrate	Sol-Gel Spin Coating	-	-	3.39-3.49	>90	[9]
Stannic Chloride	Spray Coating	400	239	3.89	70-88	[5]
Tetrakis(dimethylamino)tin(IV)	Sol-Gel Spin-Coating	550	400.01	3.41	83.2	[2]
Tin(II) Oxalate	Chemical Vapor Deposition	-	-	3.69-3.78	-	[10]
Stannic Chloride	Spray Pyrolysis	-	-	3.54	-	[11]

Table 2: Electrical Properties of Tin Oxide Thin Films

Precursor	Deposition Method	Carrier Concentration (cm⁻³)	Mobility (cm²/Vs)	Resistivity (Ω·cm)	Reference
Tin(II) Chloride Dihydrate	Sol-Gel Spin Coating	7.0 x 10¹⁸	2.2	0.62	[9]
Not Specified	Chemical Bath Deposition	5.4 x 10¹⁸	3.4	3.61 x 10⁻¹	[3]
Boron Doped Tin Oxide	Spray Pyrolysis	10¹⁸ - 10²⁰	-	-	[7]
Al-Sb co-doped SnO₂	Sol-Gel Spin-Coating	4.234 x 10¹⁹ - 6.455 x 10²⁰	-	-	[1]

Concluding Remarks

The protocols outlined in this document provide a comprehensive guide for the synthesis of tin oxide thin films using stannic iodide as a precursor. While direct literature on this specific precursor is scarce, the adapted methodologies from well-established procedures for other tin halides offer a solid starting point for research and development. The comparative data on the properties of tin oxide films from various precursors will be valuable for benchmarking the outcomes of this novel synthesis route. Further optimization of the deposition and annealing parameters will be crucial for tailoring the film properties for specific applications.

References

• 1. Tuning Electrical and Optical Properties of SnO2 Thin Films by Dual-Doping Al and Sb [mdpi.com]
• 2. Synthesis and characterization of SnO₂ thin films using metalorganic precursors - Journal of King Saud University - Science [jksus.org]
• 3. Optical and Electrical Properties of Nanocrystalline SnO2 Thin Films Synthesized by Chemical Bath Deposition Method [scirp.org]
• 4. docs.nrel.gov [docs.nrel.gov]
• 5. Yuzuncu Yil University Journal of the Institute of Natural and Applied Sciences » Submission » Synthesis and Characterization of Stannic Oxide (SnO2) Thin Film [dergipark.org.tr]
• 6. nepjol.info [nepjol.info]
• 7. Structural, electrical and optical properties of SnO2: B transparent semiconducting thin films [ppam.semnan.ac.ir]
• 8. chalcogen.ro [chalcogen.ro]
• 9. sist.sathyabama.ac.in [sist.sathyabama.ac.in]
• 10. d-nb.info [d-nb.info]
• 11. researchgate.net [researchgate.net]

Analytical Chemistry Applications of Tin(IV) Iodide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin(IV) iodide (SnI₄), also known as stannic iodide, is a versatile inorganic compound with emerging applications in analytical chemistry. Its utility stems from its reactivity and solubility in organic solvents, which allows for its use in separation and quantification techniques. This document provides detailed application notes and protocols for the use of Tin(IV) iodide in the analytical determination of tin in various matrices. The methodologies outlined include spectrophotometric analysis, pre-concentration for trace analysis, and titrimetric methods for quality control.

Application Note 1: Spectrophotometric Determination of Tin(IV)

This method is suitable for the quantification of tin in various samples after conversion to Tin(IV). The protocol is based on the formation of the colored Tin(IV) iodide complex, which is then extracted into an organic solvent for spectrophotometric measurement.

Experimental Protocol

1. Principle: Tin(IV) ions react with an excess of iodide ions in an acidic medium to form the yellow-colored tetraiodostannate(IV) complex ([SnI₄]). This complex is extractable into an organic solvent, and the absorbance of the extract is measured at a specific wavelength. The concentration of tin is determined by comparing the absorbance to a calibration curve prepared from known standards.

2. Reagents and Materials:

• Tin(IV) standard solution (1000 ppm)

• Potassium iodide (KI), 4 M solution

• Hydrochloric acid (HCl), 1.2 M solution

• Ethyl iodide (or other suitable organic solvent like toluene)

• Deionized water

• Separatory funnels

• UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

3. Procedure:

• Sample Preparation: Prepare a solution of the sample containing tin in 1.2 M HCl.

• Complex Formation: To an aliquot of the sample solution in a separatory funnel, add an excess of 4 M potassium iodide solution. A yellow color indicates the formation of the Tin(IV) iodide complex.

• Extraction: Add a known volume of ethyl iodide to the separatory funnel and shake vigorously for 2-3 minutes to extract the colored complex into the organic phase. Allow the layers to separate.

• Measurement: Carefully collect the organic layer and measure its absorbance at the wavelength of maximum absorption (typically between 410-440 nm) using a UV-Vis spectrophotometer. Use the organic solvent as a blank.

• Quantification: Prepare a series of tin standards and treat them in the same manner as the sample to construct a calibration curve of absorbance versus tin concentration. Determine the concentration of tin in the sample from this curve.

Quantitative Data

Parameter	Value	Reference
Wavelength (λmax)	410 - 440 nm	[1]
Solvent	Ethyl Iodide	[1]

Application Note 2: Pre-concentration of Environmental Tin for Trace Analysis

This protocol is designed for the determination of trace levels of inorganic tin in environmental water samples. It involves a pre-concentration step using polyurethane foam, followed by the separation of tin as Tin(IV) iodide to remove interferences prior to spectrophotometric quantification.[2][3]

Experimental Protocol

1. Principle: Inorganic tin from a large volume of a water sample is first adsorbed onto a polyurethane foam solid phase. The tin is then eluted and converted to Tin(IV) iodide, which is selectively extracted into an organic solvent to separate it from interfering ions. Finally, the tin is back-extracted into an aqueous phase and determined spectrophotometrically as its colored complex with a suitable chromogenic reagent like catechol violet.[2][3]

2. Reagents and Materials:

• Polyurethane foam

• Toluene-3,4-dithiol solution

• Potassium iodide (KI) solution

• Sulfuric acid (H₂SO₄)

• Toluene (B28343)

• Catechol violet solution

• Cetyltrimethylammonium bromide (CTAB) solution

• Ascorbic acid

• Hydrochloric acid (HCl)

• Deionized water

• Glass column for solid-phase extraction

• Separatory funnels

• UV-Vis Spectrophotometer

3. Procedure:

Part A: Pre-concentration

• Prepare a column packed with polyurethane foam soaked in toluene-3,4-dithiol.

• Adjust the pH of the water sample and pass it through the column to adsorb the inorganic tin.

• Elute the adsorbed tin from the foam using a suitable solvent.

Part B: Separation of Tin as Tin(IV) Iodide

• Take the eluate from the pre-concentration step and acidify it with sulfuric acid. Ensure the tin is in the Sn(IV) state (oxidation may be required).

• Add potassium iodide solution to form the Tin(IV) iodide complex.

• Extract the [SnI₄] complex into toluene by shaking in a separatory funnel. This step removes many interfering substances.[2][3]

• Separate the toluene layer containing the tin complex.

Part C: Spectrophotometric Determination

• Back-extract the tin from the toluene phase into a dilute hydrochloric acid solution.

• To the aqueous solution, add ascorbic acid (to reduce any interfering iodine), followed by catechol violet and CTAB solutions to form a colored complex.

• Measure the absorbance of the solution at 650 nm.

• Quantify the tin concentration using a calibration curve prepared from standards that have undergone the same procedure.

Quantitative Data

Parameter	Value	Reference
Wavelength (λmax)	650 nm	[2]
Chromogenic Reagent	Catechol violet with CTAB	[2]

Application Note 3: Iodimetric Titration for the Determination of Tin Content

This protocol is applicable for determining the tin content in various samples, such as catalysts or plating solutions, where tin can exist in both Sn(II) and Sn(IV) oxidation states. The method involves the reduction of any Sn(IV) to Sn(II), followed by titration with a standardized iodine or iodate (B108269) solution.[4]

Experimental Protocol

1. Principle: Any Tin(IV) present in the sample is first reduced to Tin(II). The total Tin(II) is then titrated with a standard solution of potassium iodide/potassium iodate (KI/KIO₃). In an acidic solution, iodate reacts with iodide to generate iodine in situ, which then oxidizes Sn(II) to Sn(IV). The endpoint is detected potentiometrically or with a visual indicator.

2. Reagents and Materials:

• Hydrochloric acid (HCl), concentrated

• Deionized water

• Dry ice (solid CO₂) or CO₂ gas

• Standardized potassium iodide/potassium iodate (KI/KIO₃) titrant (e.g., 0.0078 mol/L)

• Titration vessel (e.g., 250 mL beaker)

• Burette

• Potentiometric titration setup with a Pt-ring electrode or visual indicator.

3. Procedure:

• Sample Preparation and Reduction of Sn(IV):

  • In a 250 mL titration beaker, add 50 mL of concentrated HCl and 90 mL of deionized water.

  • Create an inert atmosphere by adding small pieces of dry ice or bubbling CO₂ gas through the solution for 2 minutes to prevent air oxidation of Sn(II).

  • Accurately weigh 0.04-0.05 g of the catalyst sample and add it to the beaker.

  • While maintaining the CO₂ atmosphere, boil the solution for 3 minutes to reduce any Sn(IV) to Sn(II).

  • Cool the solution to room temperature by adding more dry ice.

• Titration:

  • Immediately titrate the cooled solution with the standardized KI/KIO₃ solution.

  • The endpoint is determined potentiometrically or by a color change if a visual indicator is used.

• Calculation: The concentration of tin in the sample is calculated based on the volume of titrant used and the stoichiometry of the reaction: I₂ + Sn²⁺ → 2I⁻ + Sn⁴⁺ KIO₃ + 5KI + 6HCl → 3I₂ + 6KCl + 3H₂O

Quantitative Data

Parameter	Value	Reference
Titrant	0.0078 mol/L KI/KIO₃	[4]
Indication	Potentiometric (DM140 Pt-ring electrode)	[4]
Relative Standard Deviation	3.642% (for a catalyst sample)	[4]

Synthesis of Tin(IV) Iodide for Analytical Use

For the preparation of analytical standards or for use as a reagent, Tin(IV) iodide can be synthesized in the laboratory.

Experimental Protocol

1. Principle: Tin(IV) iodide is prepared by the direct reaction of elemental tin with iodine in a suitable non-aqueous solvent under reflux.[5][6][7]

2. Reagents and Materials:

• Tin metal flakes or powder (e.g., 0.6000 g)

• Iodine, finely ground (e.g., 1.5000 g)

• Carbon tetrachloride or dichloromethane (B109758) (e.g., 20 mL)

• Round-bottomed flask (150 mL)

• Reflux condenser

• Drying tube

• Heating mantle or oil bath

• Filtration apparatus

3. Procedure:

• Place the weighed tin metal and iodine into a clean, dry round-bottomed flask.

• Add the solvent and assemble the reflux apparatus, including a drying tube to protect the reaction from atmospheric moisture.

• Heat the mixture to reflux. The disappearance of the purple iodine vapor indicates the reaction is proceeding. Continue refluxing until the solution becomes colorless or a stable orange-yellow.

• Cool the reaction mixture to room temperature.

• Filter the solution to remove any unreacted tin.

• The filtrate contains the dissolved Tin(IV) iodide. The product can be isolated by evaporating the solvent. For higher purity, recrystallization from a suitable solvent like anhydrous chloroform (B151607) can be performed.

Mandatory Visualizations

Caption: Workflow for Spectrophotometric Determination of Tin(IV).

Caption: Workflow for Pre-concentration and Determination of Environmental Tin.

References

• 1. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 2. Pre-concentration of environmental tin and its determination using catechol violet - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 4. mt.com [mt.com]
• 5. Page loading... [wap.guidechem.com]
• 6. scribd.com [scribd.com]
• 7. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Doping Semiconductors with Tin(IV) Iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Doping is a fundamental process in semiconductor manufacturing that involves the intentional introduction of impurities into an intrinsic semiconductor to modulate its electrical properties. Tin(IV) iodide (SnI₄) has emerged as an effective p-type dopant for various semiconductor materials, particularly in the context of perovskite solar cells and other optoelectronic devices. The introduction of Sn⁴⁺ ions can create hole charge carriers, thereby increasing the p-type conductivity of the host material.[1][2]

These application notes provide detailed protocols for both solution-based and vapor-phase doping of semiconductors with Tin(IV) iodide. It also includes a summary of the expected effects on semiconductor properties and visual diagrams to illustrate the doping process and mechanism.

Data Presentation

The following table summarizes the quantitative effects of SnI₄ doping on the electrical properties of a 2D tin-based perovskite semiconductor, (PEA)₂SnI₄. This data is extracted from studies utilizing solution-based doping methods.[1][2][3]

Doping Ratio (mol % SnI₄)	Electrical Conductivity (S/cm)	Mobility (cm²/Vs)	Notes
0 (Pristine)	~1 x 10⁻⁸	0.25	Undoped (PEA)₂SnI₄ exhibits very low conductivity.
1	~1 x 10⁻⁴	-	A significant increase in conductivity is observed with minimal doping.
5	~1 x 10⁻³	0.68	The mobility of the semiconductor is enhanced with doping.[2][3]
10	~2 x 10⁻³	-	Conductivity continues to increase with the doping ratio.
20	~3 x 10⁻³	-	The increase in conductivity begins to saturate at higher doping concentrations.[1]

Experimental Protocols

Protocol 1: Solution-Based Doping of 2D Perovskite Thin Films

This protocol details a method for the p-doping of a 2D tin-based perovskite, (PEA)₂SnI₄, by incorporating SnI₄ into the precursor solution. This method is particularly suitable for the fabrication of thin-film transistors and thermoelectric devices.[4]

Materials:

• Tin(II) iodide (SnI₂)

• Phenethylammonium iodide (PEAI)

• Tin(IV) iodide (SnI₄)

• N,N-Dimethylformamide (DMF)

• N-Methyl-2-pyrrolidone (NMP)

• Substrates (e.g., Si/SiO₂, glass)

• Standard laboratory glassware and equipment

• Spin coater

• Hotplate

Procedure:

• Precursor Solution Preparation:

  • Prepare a 0.1 M stock solution of (PEA)₂SnI₄ (Solution A) by dissolving SnI₂ and PEAI in a 1:2 molar ratio in a mixture of DMF and NMP (e.g., 3:1 v/v).

  • Prepare a 0.1 M stock solution of the dopant (Solution B) by dissolving SnI₄ in the same solvent mixture.

  • Create a series of doped precursor solutions by mixing Solution A and Solution B in various volume ratios (e.g., 1-x:x, where x represents the desired molar doping ratio of SnI₄).

  • Heat the final precursor solutions at 60°C for at least 9 hours. Allow the solutions to cool to room temperature before use.

• Substrate Preparation:

  • Clean the substrates by ultrasonication in deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with UV-ozone for 20 minutes immediately before spin coating to ensure a hydrophilic surface.

• Thin-Film Deposition:

  • Transfer the prepared substrates into a nitrogen-filled glovebox.

  • Deposit the doped precursor solution onto the substrate.

  • Spin-coat the solution at 4000 rpm for 30 seconds.

  • Anneal the films on a hotplate at 100°C for 10 minutes.

• Characterization:

  • The electrical conductivity of the doped films can be measured using a four-point probe setup.

  • The performance of field-effect transistors fabricated with these films can be characterized to determine mobility and on/off ratios.

Protocol 2: Generalized Vapor-Phase Doping via Chemical Vapor Deposition (CVD)

This protocol provides a general framework for doping semiconductor materials with Tin(IV) iodide using a vapor transport method. Specific parameters such as temperature, pressure, and time will need to be optimized for the particular semiconductor and desired doping level.

Materials:

• Tin(IV) iodide (SnI₄) powder (solid source)

• Semiconductor substrate

• Tube furnace with temperature and pressure control

• Quartz or alumina (B75360) boat for the SnI₄ source

• Inert carrier gas (e.g., Argon, Nitrogen)

Procedure:

• System Setup:

  • Place the semiconductor substrate in the center of the tube furnace.

  • Place the alumina boat containing SnI₄ powder upstream from the substrate in a cooler region of the furnace.

  • Seal the furnace tube and purge with an inert carrier gas to remove any oxygen or moisture.

• Doping Process:

  • Heat the substrate to the desired deposition temperature (this will be material-dependent).

  • Heat the SnI₄ source to a temperature sufficient to achieve the desired vapor pressure. The sublimation temperature of SnI₄ is a key parameter to control the dopant concentration.

  • Introduce a controlled flow of the inert carrier gas over the SnI₄ source to transport the vapor to the substrate.

  • Maintain the desired temperature and pressure for the duration of the doping process.

• Cool Down:

  • After the desired doping time, turn off the heat to the SnI₄ source while maintaining the carrier gas flow.

  • Once the source has cooled, turn off the substrate heater and allow the system to cool to room temperature under the inert gas flow.

• Post-Doping Annealing (Optional):

  • In some cases, a post-doping anneal may be necessary to drive the dopants further into the semiconductor lattice and electrically activate them.

Visualizations

P-Type Doping Mechanism with Sn(IV)

Caption: P-type doping mechanism of a semiconductor with Tin(IV) iodide.

Experimental Workflow for Solution-Based Doping

Caption: Generalized workflow for solution-based semiconductor doping.

Generalized Experimental Workflow for Vapor-Phase Doping

Caption: Generalized workflow for vapor-phase semiconductor doping.

References

• 1. High Concentration Doping of Semiconductors by Deposition of Encapsulated Dopant Solid Diffusion Source | MIT Technology Licensing Office [tlo.mit.edu]
• 2. P-type Semiconductor : Doping, Energy Diagram & Its Conduction [elprocus.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of Tin(IV) Iodide by Recrystallization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of Tin(IV) iodide (SnI₄) by recrystallization. It is intended for researchers, scientists, and professionals in drug development who may encounter specific issues during this experimental procedure.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of recrystallizing Tin(IV) iodide?

A1: Recrystallization is a purification technique used to remove impurities from a solid compound. For Tin(IV) iodide, which is often synthesized by the direct reaction of tin and iodine, impurities may include unreacted starting materials or side products like Tin(II) iodide (SnI₂).[1][2] Recrystallization yields a product with higher purity, which is crucial for subsequent applications.

Q2: How do I choose a suitable solvent for the recrystallization of Tin(IV) iodide?

A2: An ideal solvent for recrystallization should dissolve the solute (Tin(IV) iodide) well at high temperatures but poorly at low temperatures.[3] Common nonpolar organic solvents are suitable for Tin(IV) iodide.[4] Based on available data, solvents like carbon disulfide, benzene, and chloroform (B151607) show a significant increase in solubility with temperature, making them good candidates.[5] Dichloromethane (DCM) is also frequently used.[6][7][8][9] Due to its moisture sensitivity, anhydrous solvents should always be used.[10]

Q3: What are the key safety precautions to take when working with Tin(IV) iodide?

A3: Tin(IV) iodide is corrosive and harmful if inhaled, swallowed, or in contact with skin.[10] It is also sensitive to moisture and will decompose in water.[8][10] Therefore, it is crucial to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves (neoprene or nitrile rubber), chemical safety goggles, and a lab coat.[10] All glassware should be thoroughly dried before use.

Q4: My Tin(IV) iodide sample is a powder. Can I still recrystallize it?

A4: Yes, the initial form of the crude Tin(IV) iodide, whether it is a powder or crystalline, can be purified by recrystallization. The process involves dissolving the crude solid in a hot solvent and allowing it to re-form as purer crystals upon cooling.[7]

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
No crystals form upon cooling.	1. Too much solvent was used. 2. The solution is supersaturated.	1. Boil off some of the solvent to increase the concentration of the Tin(IV) iodide and allow it to cool again. 2. Induce crystallization by scratching the inside of the flask with a glass rod at the meniscus or by adding a seed crystal of pure Tin(IV) iodide.[11]
The product "oils out" instead of forming crystals.	The boiling point of the solvent is higher than the melting point of the Tin(IV) iodide (143 °C), or the compound is highly impure.[3]	1. Re-heat the solution to dissolve the oil. 2. Add a small amount of additional solvent and allow the solution to cool more slowly. 3. Consider using a different solvent with a lower boiling point.
The crystals are very small or appear as a powder.	The solution cooled too quickly.	1. Ensure a slow cooling process. Allow the flask to cool to room temperature undisturbed before placing it in an ice bath.[12] 2. Insulate the flask to slow down the cooling rate.[11]
The color of the solution changes from orange to red-brown over time.	This may indicate the formation of free iodine, especially in solvents like acetonitrile.[13]	Use a freshly prepared solution and minimize the time the Tin(IV) iodide is in the hot solvent. Consider using a different, more stable solvent system.
Low recovery of purified Tin(IV) iodide.	1. Too much solvent was used, leading to a significant amount of product remaining in the mother liquor. 2. Premature crystallization during hot filtration. 3. The product was not completely insoluble in the cold solvent.	1. Use the minimum amount of hot solvent necessary to dissolve the crude product. 2. Pre-heat the filtration apparatus (funnel and receiving flask) to prevent the solution from cooling and crystallizing prematurely.[2] 3. Ensure the solution is thoroughly cooled in an ice bath to maximize crystal formation.
The final product appears discolored or wet.	1. Incomplete removal of impurities. 2. The crystals were not washed properly. 3. The crystals were not dried sufficiently.	1. Repeat the recrystallization process. 2. Wash the collected crystals with a small amount of ice-cold recrystallization solvent. 3. Dry the crystals thoroughly under vacuum.

Data Presentation

Solubility of Tin(IV) Iodide in Various Solvents

Solvent	Temperature (°C)	Solubility ( g/100 g of solution)
Carbon Disulfide	-114.5	9.41
-94	10.65
-89	9.68
-84	10.22
-58	16.27
20	59.2
Benzene	20.2	12.65
Carbon Tetrachloride	22.4	5.25
50	12.5
Chloroform	28	8.21

Data sourced from You-iggy.[5]

Experimental Protocols

Detailed Methodology for the Recrystallization of Tin(IV) Iodide

This protocol assumes you have a crude sample of Tin(IV) iodide that requires purification.

Materials:

• Crude Tin(IV) iodide

• Anhydrous recrystallization solvent (e.g., Dichloromethane, Chloroform, or Carbon Tetrachloride)

• Erlenmeyer flasks

• Hot plate

• Glass funnel (stemless preferred)

• Filter paper

• Buchner funnel and filter flask

• Vacuum source

• Ice bath

• Glass stirring rod

Procedure:

• Solvent Selection: Choose an appropriate anhydrous solvent based on the solubility data. Dichloromethane is a common choice.

• Dissolution: Place the crude Tin(IV) iodide in an Erlenmeyer flask. Add a small amount of the chosen solvent. Gently heat the mixture on a hot plate in a fume hood while stirring. Continue to add small portions of the hot solvent until the Tin(IV) iodide just dissolves. Avoid adding an excess of solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration. Pre-heat a clean Erlenmeyer flask and a stemless glass funnel. Place a fluted filter paper in the funnel and pour the hot solution through the filter into the clean, hot flask. This step should be done quickly to prevent premature crystallization.

• Cooling and Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Do not disturb the flask during this time. Once the flask has reached room temperature, place it in an ice bath to maximize the yield of crystals.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying: Allow the crystals to dry completely under vacuum to remove any residual solvent.

Mandatory Visualization

Caption: Experimental workflow for the recrystallization of Tin(IV) iodide.

Caption: Troubleshooting common issues in Tin(IV) iodide recrystallization.

References

• 1. scribd.com [scribd.com]
• 2. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 3. studylib.net [studylib.net]
• 4. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 5. you-iggy.com [you-iggy.com]
• 6. reddit.com [reddit.com]
• 7. reddit.com [reddit.com]
• 8. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 9. reddit.com [reddit.com]
• 10. chembk.com [chembk.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. reddit.com [reddit.com]
• 13. researchgate.net [researchgate.net]

Preventing hydrolysis of Tin(IV) iodide during synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Tin(IV) iodide (SnI₄). The information provided aims to address common challenges, with a primary focus on preventing hydrolysis.

Troubleshooting Guide

Q1: My final product is a pale orange or yellowish powder instead of the expected bright orange-red crystals. What could be the cause?

A1: A lighter-colored product often indicates the presence of impurities or partial hydrolysis. The most likely causes are:

• Hydrolysis: Tin(IV) iodide is extremely sensitive to moisture.[1][2][3] Any residual water in your glassware, solvent, or starting materials can lead to the formation of white or yellowish tin(IV) oxide (SnO₂) and hydroiodic acid (HI), which can further react and discolor the product.[1][2]

• Incomplete Reaction: If the reaction is not driven to completion, unreacted iodine may remain, which can affect the final product's color upon crystallization.

• Presence of Tin(II) Iodide (SnI₂): While SnI₄ is the more stable product, some SnI₂ may also be formed during the synthesis.[4]

Solution:

• Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven (e.g., at 120°C for several hours) and cool it in a desiccator before use. Use a freshly opened bottle of anhydrous solvent or a properly dried and stored solvent.

• Extend Reaction Time: Continue refluxing the reaction mixture until the characteristic violet color of iodine vapor is no longer visible in the condenser.[4]

• Purification: Recrystallization of the crude product from a suitable anhydrous non-polar solvent can help remove impurities.

Q2: I observe a white, gelatinous precipitate in my reaction flask or during workup. What is it and how can I avoid it?

A2: A white, gelatinous precipitate is almost certainly hydrated tin(IV) oxide (SnO₂·nH₂O), a product of hydrolysis.[1][2][5] This indicates significant water contamination.

Solution:

• Strict Moisture Control: This is the most critical factor. Re-evaluate your experimental setup for any potential sources of moisture. Ensure all joints in your glassware are well-sealed. Using a drying tube with a suitable desiccant (e.g., anhydrous calcium chloride) on top of the reflux condenser is highly recommended.

• Solvent Purity: Use a high-purity, anhydrous grade solvent. If you are unsure about the water content of your solvent, consider drying it over a suitable drying agent (e.g., molecular sieves, anhydrous magnesium sulfate) before use.[5][6][7]

Q3: The yield of my Tin(IV) iodide synthesis is consistently low. What are the potential reasons?

A3: Low yields can be attributed to several factors:

• Hydrolysis: As mentioned, hydrolysis consumes the desired product, directly reducing the yield.

• Incomplete Reaction: Insufficient reaction time or temperature will result in unreacted starting materials.

• Loss During Workup: Tin(IV) iodide can be lost during filtration or transfer if not handled carefully. Premature crystallization in the funnel during hot filtration can also lead to significant loss.[8]

• Sublimation of Iodine: Iodine can sublime at room temperature, leading to a loss of this reactant before it can react with the tin.[9]

Solution:

• Optimize Reaction Conditions: Ensure the reaction is refluxed for an adequate amount of time. The disappearance of the purple iodine color is a good indicator of reaction completion.[8]

• Improve Workup Technique: To prevent premature crystallization during filtration of the hot reaction mixture, you can pre-warm the filtration funnel.[4] Wash the flask and filter cake with a small amount of warm, anhydrous solvent to recover as much product as possible.[8]

• Minimize Iodine Loss: Add the iodine to the reaction flask just before starting the reaction to minimize the time it is exposed to the atmosphere.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of hydrolysis of Tin(IV) iodide?

A1: Tin(IV) iodide reacts with water in an irreversible reaction to form hydrated tin(IV) oxide and hydroiodic acid. The simplified overall reaction is: SnI₄(s) + 2H₂O(l) → SnO₂(s) + 4HI(aq)[10]

Q2: Which solvents are suitable for the synthesis of Tin(IV) iodide?

A2: Non-polar solvents are preferred for the synthesis of Tin(IV) iodide because it is readily soluble in them and they are less likely to contain significant amounts of dissolved water. Commonly used solvents include dichloromethane (B109758), carbon tetrachloride, toluene, and benzene.[8][11][12]

Q3: Is it better to use tin powder or tin granules?

A3: Tin powder is generally preferred as its higher surface area allows for a faster reaction with iodine.[8] However, tin granules can also be used, though the reaction may require a longer time to go to completion.

Q4: How can I confirm the purity of my synthesized Tin(IV) iodide?

A4: The purity of Tin(IV) iodide can be assessed by its physical properties. Pure Tin(IV) iodide is a bright orange-red crystalline solid.[11] A key indicator of purity is its melting point, which is reported to be around 144-145°C.[9][12] A broad or depressed melting point range suggests the presence of impurities.

Data Presentation

Table 1: Representative Experimental Conditions for Tin(IV) Iodide Synthesis

Tin (Sn)	Iodine (I₂)	Solvent	Volume	Reaction Time	Yield	Reference
3.3 g	10 g	Dichloromethane	100 mL	Not Specified	77.9%	[8]
3.3 g	13 g	Dichloromethane	165 mL	~1.5 hours	73%	[13]
119 mg	475 mg	Methylene Chloride	6.0 mL	30-40 minutes	Not Specified	[4]
0.549 g (calculated from yield)	Not Specified	Dichloromethane	Not Specified	Not Specified	92.3%	[9]

Experimental Protocols

Detailed Methodology for the Synthesis of Tin(IV) Iodide

This protocol is a generalized procedure based on common laboratory practices for the synthesis of Tin(IV) iodide.

Materials:

• Tin metal (powder or granules)

• Iodine crystals

• Anhydrous non-polar solvent (e.g., dichloromethane or toluene)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Stir bar and magnetic stirrer

• Drying tube with desiccant (e.g., anhydrous CaCl₂)

• Filtration apparatus (e.g., Hirsch funnel or Büchner funnel)

• Crystallization dish or beaker

• Ice bath

Procedure:

• Preparation of Apparatus: Thoroughly clean and oven-dry all glassware. Assemble the reflux apparatus (round-bottom flask, reflux condenser) and allow it to cool to room temperature in a desiccator or under a stream of dry nitrogen.

• Reaction Setup: Place a magnetic stir bar and the pre-weighed tin metal into the round-bottom flask. Add the anhydrous solvent.

• Addition of Iodine: In a well-ventilated fume hood, add the pre-weighed iodine crystals to the flask.

• Reflux: Attach the reflux condenser, ensuring a gentle flow of cooling water. Place a drying tube at the top of the condenser. Heat the mixture to a gentle reflux with continuous stirring.

• Monitoring the Reaction: Continue refluxing until the purple color of iodine vapor is no longer visible in the condenser and the solution has turned to a clear orange-red or yellow-orange color.[4][8] This may take anywhere from 30 minutes to several hours depending on the scale and the form of tin used.

• Hot Filtration: While the solution is still warm, quickly filter it to remove any unreacted tin. This step should be done with care to prevent the product from crystallizing prematurely in the funnel.

• Crystallization: Allow the filtrate to cool to room temperature. To maximize the yield of crystals, cool the solution further in an ice bath.

• Isolation and Drying: Collect the orange-red crystals of Tin(IV) iodide by vacuum filtration. Wash the crystals with a small amount of cold, anhydrous solvent. Allow the crystals to air dry on the filter paper, and then dry them further in a vacuum desiccator to remove any residual solvent.

Mandatory Visualization

Caption: Troubleshooting workflow for Tin(IV) iodide synthesis.

References

• 1. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 2. Colourful Chemistry of Canning – Part 3 | Chemical Education Xchange [chemedx.org]
• 3. Tin(IV) iodide - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 4. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. moodle2.units.it [moodle2.units.it]
• 7. Drying of Solvents and Laboratory Chemicals - [www.rhodium.ws] [designer-drug.com]
• 8. m.youtube.com [m.youtube.com]
• 9. scribd.com [scribd.com]
• 10. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 11. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 12. nbinno.com [nbinno.com]
• 13. youtube.com [youtube.com]

Technical Support Center: Troubleshooting Sn(II) to Sn(IV) Oxidation in Tin Perovskites

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for troubleshooting common issues related to the oxidation of Sn(II) to Sn(IV) in tin perovskite experiments.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

Question 1: My tin perovskite films are degrading rapidly, even when handled in a glovebox. What are the likely causes and how can I mitigate this?

Answer: Rapid degradation of tin perovskite films, even in a controlled environment, is a common issue primarily due to the facile oxidation of Sn(II) to Sn(IV).[1] Several factors can contribute to this:

• Trace Oxygen and Moisture: Even minute amounts of oxygen and moisture within a glovebox can initiate the oxidation process. The oxidation of Sn(II) is a significant bottleneck in achieving high-efficiency tin-based perovskite solar cells.[2]

• Solvent Choice: Dimethyl sulfoxide (B87167) (DMSO), a common solvent for perovskite precursors, can itself oxidize Sn(II) to Sn(IV), especially under acidic conditions and at elevated temperatures used for film annealing.[3][4][5]

• Inherent Instability: The Sn(II)/Sn(IV) redox potential is low, making Sn(II) inherently susceptible to oxidation.[6] This oxidation process can lead to the formation of Sn(IV) species and tin vacancies, which act as p-dopants and recombination centers, ultimately harming device performance.[2][6]

Troubleshooting Steps:

• Optimize Glovebox Atmosphere:

  • Ensure your glovebox has oxygen and moisture levels below 0.1 ppm.

  • Regularly purge the glovebox and regenerate the purifier.

  • Consider using a reducing vapor atmosphere, such as hydrazine (B178648) vapor, during film preparation to suppress Sn(IV) formation.[7][8]

• Solvent Engineering:

  • Explore alternative solvents or solvent mixtures with lower oxidizing potential than DMSO.

  • If using DMSO, minimize annealing temperatures and durations to reduce solvent-driven oxidation.[3][4]

• Utilize Additives:

  • Incorporate reducing agents or antioxidants into your precursor solution. Common and effective additives include SnF₂, hydrazine derivatives, and various antioxidants.[9][10] SnF₂ is widely used to suppress Sn²⁺ oxidation and compensate for tin loss in precursor solutions.[11]

Question 2: I'm observing poor photovoltaic device performance, specifically low open-circuit voltage (Voc) and fill factor (FF). Could Sn(II) oxidation be the culprit?

Answer: Yes, Sn(II) oxidation is a primary reason for poor device performance in tin-based perovskite solar cells. The oxidation of Sn(II) to Sn(IV) introduces deep-level defects and accelerates non-radiative recombination, which directly leads to lower Voc and FF.[11][12]

The presence of Sn(IV) increases the background hole concentration (p-doping), which can lead to charge carrier recombination and limit the open-circuit voltage.[6]

Diagnostic and Mitigation Strategies:

• Characterize Sn(IV) Content: Use X-ray Photoelectron Spectroscopy (XPS) to quantify the amount of Sn(IV) in your perovskite films. A high Sn(IV) content is a strong indicator that oxidation is negatively impacting your device performance.

• Additive Engineering: This is a powerful strategy to enhance film quality and device performance.[11]

  • Reducing Agents: Additives like hydrazine dihydrochloride (B599025) can effectively inhibit the oxidation of Sn²⁺ to Sn⁴⁺.[13][14]

  • Antioxidants: Cesium trifluoroacetate (B77799) (CsTFA) can suppress Sn²⁺ oxidation, passivate defects, and alleviate p-type self-doping.[11][12]

  • SnF₂ Addition: This is a widely used additive to suppress oxidation and improve device stability.[11]

Question 3: My perovskite precursor solution changes color from light yellow to dark brown/reddish. What does this indicate and is the solution still usable?

Answer: A color change in the precursor solution, particularly a darkening to brown or red, is a strong indication of Sn(II) oxidation to Sn(IV) and the formation of iodine. This can be exacerbated by the solvent, dissolved oxygen, and acidic conditions.[15]

While the solution might still be usable to form a perovskite film, the resulting film will likely have a high concentration of Sn(IV) defects, leading to poor optoelectronic properties and device performance. It is highly recommended to prepare fresh precursor solutions and take preventative measures.

Preventative Measures:

• Use High-Purity Precursors: Start with the highest purity SnI₂ available, as commercial sources can contain significant Sn(IV) impurities.

• Inert Atmosphere Preparation: Prepare the precursor solution inside a high-purity glovebox.

• Incorporate Stabilizing Additives: Add antioxidants or reducing agents directly to the precursor solution during its preparation to inhibit oxidation from the start. For example, the addition of tin powder and SnF₂ can enhance the antioxidation of Sn ions in the precursor solution.[4]

Quantitative Data on Additive Performance

The following table summarizes the effect of various additives on the concentration of Sn(IV) in tin perovskite films, as determined by X-ray Photoelectron Spectroscopy (XPS).

Additive	Concentration	Perovskite Composition	Sn(IV) Content (%) - Control	Sn(IV) Content (%) - With Additive	Reference
TM-DHP	1 mol%	FA₀.₇₅MA₀.₂₅SnI₃	15.5 (surface)	5.3 (surface)	[7][10]
FAAc	Optimal	FASnI₃	10.68	5.02	[3]
Hydrazine Dihydrochloride	Optimal	FA₀.₇₅MA₀.₂₅SnI₃	-	Significantly reduced	[13]
Various Additives	2.5 mol%	FASnI₃	6.9	2.5 - 6.5 (additive dependent)	[2]

Experimental Protocols

Protocol 1: Preparation of Tin Perovskite Precursor Solution with SnF₂ Additive

This protocol describes the preparation of a typical formamidinium tin iodide (FASnI₃) precursor solution with the commonly used SnF₂ additive to suppress oxidation. All steps must be performed inside a nitrogen-filled glovebox.

• Materials and Reagents:

  • Formamidinium Iodide (FAI)

  • Tin(II) Iodide (SnI₂)

  • Tin(II) Fluoride (SnF₂)

  • Anhydrous Dimethylformamide (DMF)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

• Procedure:

  • Weigh the required amounts of FAI and SnI₂ in a 1:1 molar ratio to prepare the desired concentration of the perovskite solution (e.g., 1 M).

  • Weigh SnF₂ corresponding to the desired molar percentage relative to SnI₂ (typically 2.5-10 mol%).

  • Prepare a solvent mixture of DMF and DMSO, typically in a 4:1 (v/v) ratio.

  • Add the weighed FAI, SnI₂, and SnF₂ powders to a clean vial.

  • Add the DMF:DMSO solvent mixture to the vial.

  • Stir the solution on a hotplate at a low temperature (e.g., 40-60 °C) for at least 2 hours, or until all solids are completely dissolved, resulting in a clear, light-yellow solution.

  • Before use, cool the solution to room temperature and filter it through a 0.2 µm PTFE syringe filter to remove any undissolved particles.

Protocol 2: Fabrication of Tin Perovskite Thin Films in a Controlled Atmosphere

This protocol outlines the spin-coating process for depositing a tin perovskite thin film within a nitrogen-filled glovebox to minimize exposure to oxygen and moisture.

• Substrate Preparation:

  • Clean the substrates (e.g., ITO-coated glass) sequentially by sonicating in deionized water with detergent (e.g., Hellmanex), deionized water, acetone, and isopropanol, each for 15 minutes.

  • Dry the substrates with a nitrogen gun.

  • Treat the substrates with UV-Ozone for 15 minutes immediately before transferring them into the glovebox.

• Spin-Coating Procedure:

  • Transfer the cleaned substrates and the prepared perovskite precursor solution into the glovebox.

  • Place a substrate onto the spin coater chuck.

  • Dispense an adequate amount of the precursor solution (e.g., 50 µL) onto the center of the substrate.

  • Initiate the spin-coating program. A typical two-step program is:

    • Step 1: 1000 rpm for 10 seconds (for spreading).

    • Step 2: 4000 rpm for 30 seconds (for film formation).

  • During the second step (e.g., at 15 seconds), dispense an anti-solvent (e.g., 100 µL of chlorobenzene) onto the spinning substrate to induce rapid crystallization.

  • Immediately transfer the substrate to a hotplate inside the glovebox and anneal at the desired temperature (e.g., 100 °C) for 10-15 minutes.

  • After annealing, allow the film to cool down to room temperature inside the glovebox.

Visualizations

Caption: Troubleshooting workflow for Sn(II) oxidation in tin perovskites.

References

• 1. Importance of Reducing Vapor Atmosphere in the Fabrication of Tin-Based Perovskite Solar Cells: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 2. osti.gov [osti.gov]
• 3. scispace.com [scispace.com]
• 4. Improving the Antioxidant Properties of Tin-Based Perovskite for the Enhanced Performance of Near-Infrared Light-Emitting Diodes Through the Synergy of Sn and SnF2 | MDPI [mdpi.com]
• 5. mbraun.com [mbraun.com]
• 6. researchgate.net [researchgate.net]
• 7. Sn(IV)-free tin perovskite films realized by in situ Sn(0) nanoparticle treatment of the precursor solution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ossila.com [ossila.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. A vertical antioxidant strategy for high performance wide band gap tin perovskite photovoltaics - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 13. Hydrazine dihydrochloride as a new additive to promote the performance of tin-based mixed organic cation perovskite solar cells - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stabilizing Tin(IV) Iodide Precursor Solutions for Perovskites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tin(IV) iodide (SnI4) precursor solutions in perovskite synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and use of SnI4 precursor solutions.

Problem	Possible Cause	Suggested Solution
Precursor solution rapidly changes color (e.g., to yellow/brown).	Oxidation of Sn(II) to Sn(IV).[1][2]	1. Work in an inert atmosphere (e.g., a glovebox) with low oxygen and moisture levels.[3] 2. Use high-purity, anhydrous solvents. 3. Add a reducing agent or antioxidant to the precursor solution (see table below for examples).[4][5]
Perovskite film has poor morphology (e.g., pinholes, incomplete coverage).	Uncontrolled, rapid crystallization of the perovskite.[1]	1. Employ solvent engineering techniques, such as using a coordinating solvent like DMSO to form a stable intermediate adduct (e.g., SnI2·3DMSO).[1] 2. Optimize the anti-solvent dripping process (e.g., timing, volume, and solvent choice). 3. Introduce additives that can modulate crystal growth.
Poor device performance (low efficiency, high recombination).	High concentration of Sn(IV) defects in the perovskite film acting as recombination centers.[6][7]	1. Purify the SnI2 precursor to remove SnI4 impurities before preparing the solution.[2][8] A facile method involves washing the SnI2 powder with toluene (B28343).[2][8] 2. Incorporate additives that can reduce Sn(IV) to Sn(II) in situ.[9][10] 3. Utilize a hole transport layer that efficiently extracts holes, which can help mitigate the effects of p-doping caused by Sn(IV).[6]
Inconsistent results between batches of precursor solution.	Degradation of the precursor solution over time.[11]	1. Prepare fresh precursor solutions before each use. 2. If storage is necessary, store the solution in a dark, inert environment at low temperatures. 3. Consider using additives that enhance the shelf-life of the solution.[11]

Frequently Asked Questions (FAQs)

1. What is the primary cause of instability in tin-based perovskite precursor solutions?

The primary cause of instability is the facile oxidation of tin(II) (Sn2+) to tin(IV) (Sn4+)[1][2]. This oxidation is readily initiated by exposure to oxygen and moisture, leading to the formation of SnI4 and other degradation products that can be detrimental to perovskite film quality and device performance[6][12].

2. How can I visually assess the degradation of my precursor solution?

A fresh, high-quality tin iodide precursor solution is typically colorless or very pale yellow. The appearance of a more intense yellow or brown color is a common indicator of Sn(IV) formation and solution degradation.

3. What are the different types of additives I can use to stabilize my precursor solution?

Several types of additives can be employed to enhance the stability of tin iodide precursor solutions:

• Reducing Agents: These additives, such as hydrazine (B178648) derivatives or metallic tin powder, can chemically reduce Sn(IV) species back to Sn(II)[4][7].

• Antioxidants: Compounds like ascorbic acid or caffeic acid can act as sacrificial agents, getting oxidized in place of Sn(II)[4].

• Coordinating Additives: Lewis bases like pyrazine (B50134) can form complexes with tin halides, which can help to stabilize the Sn(II) oxidation state and improve the homogeneity of other additives like SnF2[1].

• Halide Exchange Additives: Additives containing hydrochloride can react with SnI4 to form mixed tin halide species (SnIxCly), which can reduce the concentration of Sn(IV) and affect the electronic properties of the resulting perovskite film[4][5].

4. Can the solvent choice impact the stability of the precursor solution?

Yes, the choice of solvent is critical. Solvents like dimethyl sulfoxide (B87167) (DMSO) can act as Lewis bases and form stable intermediate adducts with SnI2, such as SnI2·3DMSO[1]. This complexation can help to control the crystallization kinetics and improve the quality of the resulting perovskite film. However, it's important to be aware that some solvents can also react with tin species, particularly at elevated temperatures[1].

5. Is it necessary to purify the commercial SnI2 precursor?

Commercial SnI2 often contains SnI4 as an impurity, which can negatively impact device performance[7]. Therefore, purifying the SnI2 precursor before use is a highly recommended practice. A simple and effective method is to wash the SnI2 powder with toluene, which can selectively dissolve and remove the undesired SnI4[2][8].

Quantitative Data Summary

Table 1: Common Additives for SnI4 Precursor Stabilization

Additive Type	Example Additive	Typical Concentration	Mechanism of Action	Reference
Reducing Agent	Metallic Tin (Sn) powder	Small amount added to precursor solution	Comproportionation reaction with Sn(IV) to form Sn(II)	[4][7]
Reducing Agent	Hydrazine derivatives (e.g., hydrazinium (B103819) iodide)	Varies, often in molar ratios relative to SnI2	Reduces Sn(IV) to Sn(II)	[4][13]
Antioxidant	Hypophosphorous acid	Varies	Acts as a reducing agent and antioxidant	[4]
Halide Exchange	Hydrochloride-containing additives	Varies	Halide exchange with SnI4 to form SnIxCly	[4][5]
Coordinating Agent	Pyrazine	Used as a co-additive with SnF2	Forms a complex with SnF2 to suppress Sn(II) oxidation	[1]

Experimental Protocols

Protocol 1: Purification of SnI2 Precursor using Toluene Wash

This protocol describes a facile method for purifying commercial SnI2 to remove SnI4 impurities, adapted from the literature[2][8].

• Preparation: In an inert atmosphere glovebox, place the as-received SnI2 powder in a clean beaker.

• Washing: Add a sufficient amount of anhydrous toluene to the beaker to fully immerse the SnI2 powder.

• Stirring: Stir the suspension vigorously for a predetermined period (e.g., 30 minutes) to allow the SnI4 to dissolve in the toluene.

• Separation: Allow the SnI2 powder to settle at the bottom of the beaker. Carefully decant the toluene, which now contains the dissolved SnI4.

• Drying: Dry the purified SnI2 powder under vacuum to remove any residual toluene.

• Verification (Optional): The purity of the washed SnI2 can be confirmed by techniques such as X-ray diffraction (XRD), where the characteristic peaks of SnI4 should be absent[2].

Protocol 2: Preparation of a Stabilized Formamidinium Tin Iodide (FASnI3) Precursor Solution

This protocol provides a general procedure for preparing a FASnI3 precursor solution with stabilizing additives.

• Solvent Preparation: In an inert atmosphere glovebox, prepare the desired solvent mixture (e.g., a 4:1 volume ratio of DMF:DMSO).

• Precursor Dissolution: To the solvent mixture, add equimolar amounts of purified SnI2 and formamidinium iodide (FAI).

• Additive Incorporation: If using additives, they can be added at this stage. For example, a small molar percentage of SnF2 is commonly included to suppress p-doping[13]. If using a reducing agent or antioxidant, add the appropriate amount as determined from literature or optimization experiments.

• Dissolution and Mixing: Stir the solution at room temperature or with gentle heating until all components are fully dissolved, resulting in a clear, pale yellow solution.

• Filtration: Before use, filter the precursor solution through a PTFE syringe filter (e.g., 0.2 µm pore size) to remove any particulates.

Visualizations

Caption: Experimental workflow for preparing a stabilized tin iodide perovskite precursor solution.

Caption: Troubleshooting flowchart for an unstable precursor solution.

References

• 1. Tin-based halide perovskite materials: properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhancing the performance of tin-based perovskite solar cells through solvent purification of tin iodide - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 4. osti.gov [osti.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchbunny.com [researchbunny.com]
• 7. pqe.uni-stuttgart.de [pqe.uni-stuttgart.de]
• 8. Enhancing the performance of tin-based perovskite solar cells through solvent purification of tin iodide - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 9. Sn(IV)-free tin perovskite films realized by in situ Sn(0) nanoparticle treatment of the precursor solution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sn(IV)-free tin perovskite films using precursor materials purified by tin nanoparticle treatment - International Chemical Congress of Pacific Basin Societies [pacifichem.digitellinc.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Challenges in tin perovskite solar cells - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D1CP02596A [pubs.rsc.org]

Technical Support Center: Synthesis of Stannic Iodide (SnI₄)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of stannic iodide (tin(IV) iodide).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing stannic iodide?

A1: The most common and straightforward method for synthesizing stannic iodide is the direct reaction of elemental tin with iodine.[1][2] This reaction is typically carried out in a non-polar organic solvent to facilitate the reaction and subsequent purification.[2]

Q2: What are the primary side reactions to be aware of during the synthesis of stannic iodide?

A2: The primary side reactions of concern are:

• Formation of Stannous Iodide (SnI₂): Tin has two common oxidation states, +2 and +4. Consequently, the formation of stannous iodide (SnI₂) is a common byproduct.[3]

• Hydrolysis: Stannic iodide is sensitive to moisture and will hydrolyze in the presence of water to form tin(IV) oxide (hydrous stannic oxide) and hydroiodic acid.[1][4]

• Thermal Decomposition: At elevated temperatures, stannic iodide can decompose.[4]

Q3: Why is the choice of solvent important in the synthesis of stannic iodide?

A3: The solvent plays a crucial role in the synthesis of stannic iodide. It is needed to dissolve the iodine and facilitate its reaction with the solid tin metal. Non-polar solvents are generally preferred as stannic iodide is readily soluble in them, which aids in the separation from unreacted tin and certain byproducts.[1][5] Common solvents include dichloromethane (B109758), carbon disulfide, and toluene.[2][4]

Q4: How does the stoichiometry of the reactants (tin and iodine) affect the purity of the final product?

A4: The stoichiometry of the reactants is critical for obtaining a pure product. Using a slight excess of tin is generally recommended. This ensures that all the iodine is consumed, and the excess tin can be easily removed by filtration.[4] Using excess iodine can make purification more difficult as both iodine and stannic iodide are soluble in the organic solvents used for the reaction.[4]

Troubleshooting Guides

Issue 1: Low Yield of Stannic Iodide

Possible Cause	Troubleshooting Step
Incomplete Reaction	Ensure the reaction is allowed to proceed for a sufficient amount of time. The disappearance of the purple color of iodine is an indicator of reaction completion.[2]
Loss of Product During Filtration	If the product crystallizes prematurely in the funnel during hot filtration, warm the filtration apparatus before use.[6]
Hydrolysis	Ensure all glassware is thoroughly dried and use anhydrous solvents to prevent the hydrolysis of the product.[4]
Sub-optimal Stoichiometry	Use a slight excess of tin metal to drive the reaction to completion.[4]

Issue 2: Contamination of the Final Product

Possible Contaminant	Identification	Troubleshooting Step
Unreacted Iodine	Purple or brown hue in the final product or filtrate.	Use a slight excess of tin in the reaction to ensure all iodine is consumed.[4]
Stannous Iodide (SnI₂)	The presence of a less soluble, reddish-yellow solid.[3]	Purify the product by recrystallization. The difference in solubility between SnI₂ and SnI₄ in certain solvents like dichloromethane can be exploited for separation.
Tin(IV) Oxide	A white, insoluble precipitate.[4]	This is a result of hydrolysis. Ensure the reaction and work-up are performed under anhydrous conditions.

Data Presentation

Table 1: Physical Properties of Stannic Iodide and Common Side Product

Compound	Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Appearance
Stannic Iodide	SnI₄	626.33	143 - 144	340 - 364	Orange-red crystalline solid[5]
Stannous Iodide	SnI₂	372.52	320	714	Orange-red monoclinic crystals[7]

Table 2: Solubility of Stannic Iodide and Stannous Iodide in Various Solvents

Compound	Water	Benzene	Carbon Disulfide	Chloroform	Acetone
Stannic Iodide	Decomposes[5]	Soluble[5]	Soluble[5]	Soluble[5]	Soluble
Stannous Iodide	Decomposes[6]	Very slightly soluble[7]	Very slightly soluble[7]	Very slightly soluble[7]	Soluble[7]

Experimental Protocols

Key Experiment: Synthesis of Stannic Iodide

Objective: To synthesize stannic iodide from the direct reaction of tin and iodine.

Materials:

• Tin metal (granules or powder)

• Iodine crystals

• Dichloromethane (anhydrous)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Filtration apparatus (funnel, filter paper)

• Beaker

• Crystallizing dish

Procedure:

• Reaction Setup: In a dry round-bottom flask, place tin metal and iodine crystals. For example, 3.3 g of tin and 10 g of iodine can be used.[2] Add 100 mL of anhydrous dichloromethane to the flask.[2]

• Reflux: Attach a reflux condenser to the flask and gently heat the mixture using a heating mantle. Maintain a gentle reflux until the purple color of the iodine vapor is no longer visible in the condenser, which indicates the completion of the reaction.[6] This may take approximately 30-40 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel containing a glass wool plug or filter paper to remove any unreacted tin. Collect the filtrate in a clean, dry beaker.

• Crystallization: Allow the filtrate to cool to room temperature, and then cool it further in an ice bath to induce crystallization.

• Isolation and Drying: Collect the orange-red crystals of stannic iodide by vacuum filtration. Wash the crystals with a small amount of cold dichloromethane. Dry the product in a desiccator.

Visualizations

Caption: Primary and side reaction pathways in stannic iodide synthesis.

Caption: A troubleshooting workflow for stannic iodide synthesis.

References

• 1. Tin(IV) iodide - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. scribd.com [scribd.com]
• 4. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 5. grokipedia.com [grokipedia.com]
• 6. Page loading... [wap.guidechem.com]
• 7. tin(II) iodide [chemister.ru]

Technical Support Center: Optimizing Annealing of Tin(IV) Iodide (SnI4) Thin Films

This technical support center provides researchers, scientists, and drug development professionals with essential guidance for optimizing the annealing temperature of Tin(IV) iodide (SnI4) thin films. Find troubleshooting advice for common experimental issues and frequently asked questions to enhance your thin film quality and experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of annealing SnI4 thin films?

A1: Annealing is a critical post-deposition thermal treatment used to improve the quality of SnI4 thin films. The primary goals are to enhance crystallinity, increase grain size, reduce structural defects, and remove residual solvents or stresses from the deposition process.[1] A well-optimized annealing process can significantly improve the film's structural, optical, and electrical properties, making it more suitable for its intended application.

Q2: What is the optimal annealing temperature range for SnI4 thin films?

A2: The optimal annealing temperature for SnI4 thin films is relatively low due to the material's thermal properties. Tin(IV) iodide has a melting point of 143°C and begins to evaporate at approximately 140°C, with complete evaporation observed by 230°C. Therefore, annealing should be conducted at temperatures below 140°C to avoid sublimation and decomposition of the film. The ideal temperature will depend on the deposition method, film thickness, and desired properties. It is recommended to start with a lower temperature (e.g., 80-100°C) and gradually increase it while monitoring the film's properties.

Q3: What is the effect of annealing on the crystallinity and morphology of SnI4 thin films?

A3: Annealing generally improves the crystallinity of SnI4 thin films. X-ray diffraction (XRD) analysis of well-crystallized SnI4 films shows a cubic Pa-3 structure, often with a preferential orientation along the (222) plane.[2][3] Increased annealing temperature, up to the sublimation point, typically leads to larger crystallite sizes and a more ordered crystal structure. Atomic force microscopy (AFM) and scanning electron microscopy (SEM) can be used to observe changes in surface morphology, such as grain growth and potentially a reduction in surface roughness, with optimized annealing.

Q4: How does annealing affect the optical and electrical properties of SnI4 thin films?

A4: Annealing can significantly alter the optical and electrical characteristics of SnI4 thin films. An improvement in crystallinity upon annealing can lead to a sharper optical absorption edge and a well-defined optical bandgap, which for SnI4 is around 2.7 eV.[3] The refractive index may also change with the densification of the film. In terms of electrical properties, annealing can decrease the resistivity of the film due to improved crystallinity and reduced grain boundary scattering. For instance, well-crystallized SnI4 thin films have been reported to have a high resistivity of around 3.1 × 10⁵ Ω·cm.[3]

Q5: What is the importance of the annealing atmosphere?

A5: The annealing atmosphere is a critical parameter. For SnI4, it is highly recommended to perform annealing in an inert atmosphere (e.g., nitrogen or argon) or under vacuum. This is to prevent the oxidation of the tin iodide film, which can occur at elevated temperatures in the presence of oxygen, leading to the formation of tin oxides and altering the desired film properties.

Troubleshooting Guides

This section addresses common problems encountered during the annealing of SnI4 thin films.

Issue 1: Film Cracking or Delamination After Annealing

• Question: My SnI4 thin film has cracked or peeled off the substrate after the annealing process. What could be the cause and how can I prevent this?

• Answer:

  • Cause 1: Thermal Expansion Mismatch: A significant difference in the coefficient of thermal expansion (CTE) between the SnI4 film and the substrate is a primary cause of stress-induced cracking upon heating and cooling.[4][5]

  • Solution 1:

    • Use a substrate with a CTE that is closely matched to that of SnI4.

    • Employ slow heating and cooling rates (e.g., 1-5°C per minute) to minimize thermal shock.[6]

    • Reduce the total film thickness, as thicker films are more prone to cracking.[5] Consider depositing multiple thinner layers with an annealing step after each deposition.[4]

  • Cause 2: Solvent Evaporation: For solution-processed films, the rapid evaporation of residual solvents during annealing can cause significant film shrinkage and stress.

  • Solution 2: Introduce a pre-annealing step at a lower temperature (e.g., 60-70°C) to slowly remove the solvent before the final anneal at a higher temperature.

Issue 2: Poor Crystallinity or Amorphous Film After Annealing

• Question: The XRD pattern of my annealed SnI4 film does not show sharp diffraction peaks, indicating poor crystallinity. How can I improve this?

• Answer:

  • Cause 1: Insufficient Annealing Temperature or Time: The thermal energy provided may not be adequate for the atoms to rearrange into a crystalline lattice.

  • Solution 1:

    • Gradually increase the annealing temperature in small increments (e.g., 10°C), ensuring it remains below the sublimation temperature of SnI4 (~140°C).

    • Increase the annealing duration to allow more time for crystallization.

  • Cause 2: Impurities in the Precursor Material: Impurities can inhibit crystal growth.

  • Solution 2: Ensure the use of high-purity SnI4 precursor material.

Issue 3: Inconsistent or Non-Uniform Film Properties

• Question: The properties of my annealed SnI4 films are not reproducible across different samples. What could be the reason?

• Answer:

  • Cause 1: Uneven Heating: Non-uniform temperature distribution across the substrate during annealing can lead to variations in crystallinity and other properties.[7]

  • Solution 1: Use a calibrated furnace with good temperature uniformity. Place the sample in the center of the heating zone.

  • Cause 2: Inconsistent Annealing Protocol: Variations in heating/cooling rates, annealing time, or atmosphere between runs will lead to different film properties.

  • Solution 2: Strictly control and monitor all annealing parameters. Use a programmable furnace for precise control over the temperature profile.

Quantitative Data Summary

Property	Value	Analysis Technique
Crystal Structure	Cubic (Pa-3)	XRD
Preferential Orientation	(222)	XRD
Crystallite Size	~63 nm	XRD
Optical Bandgap	~2.7 eV	UV-Vis Spectroscopy
Refractive Index	~2.46	Ellipsometry
Resistivity	~3.1 × 10⁵ Ω·cm	Four-Point Probe

(Data sourced from a study on SnI4 thin films formed by rapid iodization of SnS films.)[3]

Experimental Protocols

1. Thin Film Deposition by Thermal Evaporation

• Substrate Preparation:

  • Clean the desired substrate (e.g., glass, silicon) sequentially with acetone, isopropanol, and deionized water in an ultrasonic bath for 15 minutes each.

  • Dry the substrate with a nitrogen gun and bake it on a hotplate at 120°C for 10 minutes to remove any residual moisture.

• Deposition Process:

  • Place high-purity SnI4 powder (99.99% or higher) in a suitable evaporation source, such as a molybdenum boat, inside a high-vacuum thermal evaporation chamber.

  • Mount the cleaned substrate onto the substrate holder.

  • Evacuate the chamber to a base pressure of at least 10⁻⁶ Torr.

  • Gradually increase the current to the evaporation source to heat the SnI4 powder until it starts to sublime.

  • Deposit the SnI4 thin film onto the substrate at a controlled rate (e.g., 0.1-0.5 Å/s), monitored by a quartz crystal microbalance.

  • Once the desired thickness is achieved, close the shutter and cool down the evaporation source.

  • Vent the chamber with an inert gas like nitrogen before removing the sample.

2. Post-Deposition Annealing Protocol

• Furnace Preparation: Use a tube furnace with a controlled atmosphere capability. Purge the furnace tube with a high-purity inert gas (e.g., nitrogen or argon) for at least 30 minutes to remove oxygen and moisture.

• Annealing Procedure:

  • Place the substrate with the as-deposited SnI4 thin film in the center of the tube furnace.

  • Start flowing the inert gas at a controlled rate.

  • Set the furnace to the desired annealing temperature (e.g., starting at 100°C). Use a slow ramp-up rate (e.g., 5°C/minute) to prevent thermal shock.

  • Hold the sample at the set temperature for a specific duration (e.g., 30-60 minutes).

  • After the holding time, turn off the furnace and allow the sample to cool down slowly to room temperature under the inert gas flow. A slow ramp-down rate (e.g., 5°C/minute) is recommended.

  • Once at room temperature, the sample can be removed.

Visualizations

Caption: Experimental workflow for the fabrication and characterization of SnI4 thin films.

Caption: Relationship between annealing temperature and SnI4 thin film properties.

References

• 1. google.com [google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. benchchem.com [benchchem.com]
• 7. eoxs.com [eoxs.com]

Technical Support Center: Characterization of Defects in Tin(IV) Iodide-Based Perovskites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tin(IV) iodide-based perovskites. The information is designed to help identify and characterize common defects encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of defects in tin iodide-based perovskites and how do they impact my material's properties?

A1: Tin iodide-based perovskites are susceptible to several types of defects that can significantly degrade their optoelectronic properties and device performance. The most prevalent defects include:

• Tin Vacancies (VSn): These are among the most common defects due to the low formation energy of Sn vacancies.[1][2] They act as p-type dopants, increasing the background hole concentration, which can be detrimental to device performance.[3][4] The formation of a tin vacancy is often accompanied by the release of two holes.[5]

• Iodide Vacancies (VI): The migration of iodide ions can create vacancies that, while not having deep levels within the band gap, can still negatively impact the perovskite's stability and performance.[6][7]

• Iodide Interstitials (Ii): These defects can act as non-radiative recombination centers, reducing the efficiency of optoelectronic devices.[7][8] Controlling iodine incorporation during synthesis is crucial to minimize these defects.[7]

• Oxidation of Sn2+ to Sn4+: The facile oxidation of tin from its +2 to +4 state is a major cause of instability and defect formation in these materials.[1][9] This oxidation process can lead to the formation of SnI4 and other degradation products, which introduce deep trap states.[9][10]

The presence of these defects can lead to several observable issues in your experiments, including:

• Reduced photoluminescence quantum yield (PLQY).

• Short charge carrier lifetimes.

• Poor photovoltaic device performance, particularly low open-circuit voltage (VOC) and fill factor (FF).[1][11]

• Rapid degradation of the material upon exposure to ambient conditions.[9][12]

Q2: My perovskite films show poor morphology (e.g., pinholes, small grains). How does this relate to defects and what can I do to improve it?

A2: Poor film morphology is often linked to rapid and uncontrolled crystallization, a common issue with tin-based perovskites due to the high reactivity of Sn2+ precursors.[13] This fast crystallization can lead to the formation of pinholes, small grains, and a high density of grain boundaries, which are sites where defects tend to accumulate.[14]

Troubleshooting Strategies:

• Solvent Engineering: The choice of solvent can significantly influence the crystallization process. Using solvent mixtures, for instance, combining a high-boiling point solvent like dimethyl sulfoxide (B87167) (DMSO) with N,N-dimethylformamide (DMF), can help control the nucleation and growth of the perovskite crystals, leading to more uniform films with larger grains.[15]

• Additive Engineering: Incorporating additives into the precursor solution can modulate crystal growth and passivate defects. For example, the addition of a thin layer of cesium iodide (CsI) has been shown to increase grain size and reduce charge carrier densities.[16][17]

• Precursor Purification: Impurities in the tin iodide precursor, such as SnI4, can be detrimental to film quality and performance.[9] A simple purification step, such as washing the SnI2 powder with a solvent like toluene (B28343) that dissolves SnI4 but not SnI2, can lead to significantly improved film morphology and device efficiency.[18]

Q3: I am observing rapid degradation of my tin iodide perovskite devices, especially when exposed to air. What is the underlying mechanism and how can I improve stability?

A3: The primary cause of rapid degradation in ambient air is the oxidation of Sn2+ to Sn4+.[1][9] This process is often initiated at the surface and can be accelerated by the presence of moisture and oxygen.[9] The degradation follows a cyclic mechanism where the perovskite decomposes to form tin(IV) iodide (SnI4), which in the presence of moisture and oxygen, can further evolve into iodine (I2).[9] This iodine is highly reactive and can further oxidize the perovskite, perpetuating the degradation cycle.[9]

Troubleshooting and Mitigation Strategies:

• Encapsulation: Protecting the perovskite layer from moisture and oxygen through proper encapsulation is a critical step to enhance long-term stability.

• Surface Passivation: Applying a passivation layer can protect the perovskite surface from reactive species in the environment and passivate surface defects. Lewis base molecules have been shown to be effective in passivating surface defects.[5] Other strategies include using a thin layer of CsI or incorporating bulky organic cations to form 2D/3D perovskite structures with improved stability.[16][19]

• Use of Reducing Agents: Introducing reducing agents during the fabrication process can help to suppress the oxidation of Sn2+.[5]

Quantitative Data Summary

The following tables summarize key quantitative data related to defects in tin iodide-based perovskites.

Table 1: Impact of SnI4 Impurity on Perovskite Solar Cell Performance

SnI4 Concentration	Average Carrier Lifetime (ns)	Power Conversion Efficiency (PCE) (%)
Purified SnI2	5.49	~10.70% (increases to 11.06% after storage)[18]
Control SnI2	2.09	-
Added SnI4	0.60	Lowered PCE[10]

Data compiled from various sources, specific performance may vary based on full device architecture and fabrication conditions.[10][18]

Table 2: Influence of CsI Passivation Layer on Tin-Based Perovskite Solar Cells

Parameter	Without CsI	With 10 nm CsI
Fill Factor (FF)	~50%	~63%
Power Conversion Efficiency (PCE)	~4.5%	~6.1%

Data is indicative and based on reported improvements.[16][17]

Experimental Protocols

Protocol 1: X-ray Photoelectron Spectroscopy (XPS) for Detecting Sn4+

Objective: To determine the oxidation state of tin in the perovskite film and quantify the presence of Sn4+, which is indicative of defects and degradation.

Methodology:

• Sample Preparation:

  • Fabricate the tin iodide-based perovskite film on a conductive substrate (e.g., ITO-coated glass).

  • Immediately transfer the sample into the XPS vacuum chamber to minimize surface oxidation from ambient exposure.

• Instrument Setup:

  • Use a monochromatic Al Kα (1486.6 eV) or Mg Kα (1253.6 eV) X-ray source.

  • Calibrate the binding energy scale by setting the adventitious carbon C 1s peak to 284.8 eV.

• Data Acquisition:

  • Acquire a survey spectrum to identify all elements present on the surface.

  • Perform high-resolution scans of the Sn 3d region.

• Data Analysis:

  • Deconvolute the high-resolution Sn 3d spectrum into its constituent components. The Sn 3d5/2 peak for Sn2+ is typically found at a lower binding energy than that for Sn4+.

  • The presence of a higher binding energy shoulder or a distinct peak indicates the presence of Sn4+.

  • Quantify the relative amounts of Sn2+ and Sn4+ by calculating the area under the respective fitted peaks.

Protocol 2: Steady-State Photoluminescence (PL) Spectroscopy for Assessing Defect Density

Objective: To qualitatively assess the electronic quality of the perovskite film. A higher PL intensity generally correlates with a lower density of non-radiative recombination centers (defects).

Methodology:

• Sample Preparation:

  • Prepare the perovskite film on a glass or quartz substrate.

• Instrument Setup:

  • Use a laser with an excitation wavelength that is above the bandgap of the perovskite material (e.g., 405 nm or 532 nm).

  • Focus the excitation laser onto the sample.

  • Collect the emitted light using a spectrometer equipped with a suitable detector (e.g., a silicon CCD).

• Data Acquisition:

  • Measure the PL spectrum of the perovskite film.

  • If comparing samples, ensure that the excitation intensity and all measurement conditions are kept identical.

• Data Analysis:

  • Compare the integrated PL intensity of different samples. A higher intensity suggests better film quality with fewer non-radiative defect states.

  • The peak position of the PL spectrum provides information about the bandgap of the material.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. DSpace [repository.kaust.edu.sa]
• 4. The Fascinating Properties of Tin-Alloyed Halide Perovskites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. arxiv.org [arxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. osti.gov [osti.gov]
• 8. researchgate.net [researchgate.net]
• 9. Degradation mechanism of hybrid tin-based perovskite solar cells and the critical role of tin (IV) iodide - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. repository.kaust.edu.sa [repository.kaust.edu.sa]
• 13. pqe.uni-stuttgart.de [pqe.uni-stuttgart.de]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. [PDF] The Defect Passivation of Tin Halide Perovskites Using a Cesium Iodide Modification | Semantic Scholar [semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. Enhancing the performance of tin-based perovskite solar cells through solvent purification of tin iodide - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Degradation of Tin(IV) Iodide in Ambient Conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the degradation of Tin(IV) Iodide (SnI₄) under ambient conditions.

Frequently Asked Questions (FAQs)

Q1: What is Tin(IV) Iodide and why is its stability a concern?

Tin(IV) iodide (SnI₄), also known as stannic iodide, is a bright orange, crystalline solid.[1] It is a covalent compound used in various chemical syntheses and is a key component in the development of tin-based perovskite solar cells.[2][3] Its stability is a significant concern because it readily degrades in the presence of ambient moisture and oxygen, which can affect experimental results and the performance of devices.[4][5][6]

Q2: What are the primary degradation pathways of SnI₄ in ambient conditions?

The two main degradation pathways for SnI₄ under ambient conditions are hydrolysis and reaction with oxygen.

• Hydrolysis: SnI₄ reacts with water (moisture) to form tin(IV) oxide (SnO₂) and hydroiodic acid (HI).[5][7][8] This reaction is often rapid, with visible changes occurring within minutes.[5] The hydroiodic acid produced is a strong acid.[9]

• Reaction with Oxygen: In the presence of oxygen, SnI₄ can decompose to form tin(IV) oxide (SnO₂) and elemental iodine (I₂).[10]

In many real-world scenarios, particularly in the context of tin-based perovskites, these pathways are interconnected, leading to a cyclic degradation process.

Q3: What is the cyclic degradation mechanism involving SnI₄?

In environments containing both moisture and oxygen, SnI₄ can participate in a cyclic degradation process. This is particularly relevant in the degradation of tin-based perovskite materials.[11][12][13] The cycle can be summarized as follows:

• Tin(II) iodide in the perovskite is oxidized by oxygen to form Tin(IV) iodide (SnI₄).[11][12]

• SnI₄ undergoes hydrolysis with ambient moisture to produce tin(IV) oxide (SnO₂) and hydroiodic acid (HI).[11][12]

• The hydroiodic acid is then oxidized by oxygen to form water and elemental iodine (I₂).[11][12]

• The newly formed iodine is highly reactive and can further oxidize the tin(II) iodide in the perovskite, generating more SnI₄ and perpetuating the cycle.[12]

Q4: What are the visible signs of SnI₄ degradation?

Degradation of SnI₄ can be observed through several changes:

• Color Change: The bright orange color of SnI₄ may fade or change. For instance, upon hydrolysis, the solid can become white or turbid due to the formation of hydrous tin(IV) oxide.[5]

• Formation of a Precipitate: The formation of a white precipitate of tin(IV) oxide is a clear indicator of hydrolysis.[5]

• Acidic Environment: The production of hydroiodic acid during hydrolysis will make the local environment acidic.

Q5: How should I handle and store SnI₄ to minimize degradation?

To minimize degradation, SnI₄ should be handled and stored under inert and dry conditions.

• Storage: Store in a tightly sealed container, preferably in a desiccator or glovebox under an inert atmosphere (e.g., argon or nitrogen).[4] It should be protected from light, as it is light-sensitive.[14]

• Handling: When working with SnI₄, use a glovebox or a fume hood with a dry atmosphere to prevent exposure to ambient air and moisture.[12] Use dry solvents and glassware.

Troubleshooting Guides

Issue 1: Unexpected color change or precipitate in my reaction involving SnI₄.

• Possible Cause: Contamination with water or exposure to humid air.

• Troubleshooting Steps:

  • Verify Solvent Purity: Ensure that the solvents used are anhydrous. Use freshly dried solvents for your experiments.

  • Check Glassware: Ensure all glassware is thoroughly dried, for example, by oven-drying before use.

  • Inert Atmosphere: Handle SnI₄ and set up reactions under an inert atmosphere (e.g., in a glovebox or using a Schlenk line).

  • Analyze Precipitate: If a precipitate has formed, it can be isolated and analyzed (e.g., by XRD) to confirm if it is SnO₂, which would confirm hydrolysis.

Issue 2: Inconsistent results in experiments using SnI₄.

• Possible Cause: Degradation of the SnI₄ starting material.

• Troubleshooting Steps:

  • Assess Purity of SnI₄: Before use, visually inspect the SnI₄ for any discoloration. For more sensitive experiments, consider analyzing the purity of your SnI₄ stock using techniques like XRD or UV-Vis spectroscopy.

  • Proper Storage: Confirm that the SnI₄ has been stored correctly in a tightly sealed container under inert and dry conditions.

  • Fresh Batches: If degradation is suspected, it is best to use a fresh, unopened container of SnI₄ or purify the existing stock if possible.

Issue 3: My tin-based perovskite device degrades rapidly.

• Possible Cause: The cyclic degradation pathway involving SnI₄ is likely being initiated by exposure to ambient air.

• Troubleshooting Steps:

  • Encapsulation: Proper encapsulation of the device is crucial to prevent the ingress of moisture and oxygen.

  • Inert Atmosphere Fabrication: Fabricate and test the device in a controlled, low-humidity, and low-oxygen environment (e.g., a glovebox).

  • Additive Engineering: Research suggests that certain additives can improve the stability of tin-based perovskites and mitigate the oxidation of Sn(II) to Sn(IV).[15]

Data Presentation

Table 1: Summary of SnI₄ Degradation Reactions in Ambient Conditions

Degradation Pathway	Reactants	Products	Equation
Hydrolysis	Tin(IV) Iodide, Water	Tin(IV) Oxide, Hydroiodic Acid	SnI₄ + 2H₂O → SnO₂ + 4HI[8]
Oxidation	Tin(IV) Iodide, Oxygen	Tin(IV) Oxide, Iodine	SnI₄ + O₂ → SnO₂ + 2I₂[10]

Table 2: Qualitative Degradation Rate of SnI₄ under Different Conditions

Condition	Observed Degradation Rate	Notes
Exposure to moist air	Rapid	Complete hydrolysis can occur in a few minutes.[5]
Exposure to dry air	Slower than moist air	Oxidation still occurs but at a reduced rate compared to hydrolysis.
In anhydrous, inert atmosphere	Stable	Degradation is minimized.[4]

Experimental Protocols

Protocol 1: Monitoring SnI₄ Hydrolysis using UV-Vis Spectroscopy

This protocol allows for the qualitative and semi-quantitative monitoring of SnI₄ degradation in the presence of moisture.

• Objective: To observe the change in the UV-Vis absorption spectrum of SnI₄ as it hydrolyzes.

• Materials:

  • Tin(IV) Iodide (SnI₄)

  • Anhydrous non-polar solvent (e.g., hexane, toluene)

  • Solvent with a controlled amount of water

  • UV-Vis spectrophotometer

  • Quartz cuvettes

  • Glovebox or inert atmosphere setup

• Procedure:

  • Inside a glovebox, prepare a stock solution of SnI₄ in the anhydrous non-polar solvent. SnI₄ has a characteristic absorption peak at approximately 360 nm.[10]

  • Transfer a known concentration of the SnI₄ solution into a quartz cuvette and seal it.

  • Record the initial UV-Vis spectrum of the stable SnI₄ solution.

  • Prepare a similar solution but using the solvent with a known, low concentration of water.

  • Immediately after preparation, place the cuvette in the spectrophotometer and record spectra at regular time intervals (e.g., every 30 seconds or 1 minute).

  • Data Analysis: Plot the absorbance at the characteristic peak of SnI₄ (around 360 nm) as a function of time. A decrease in absorbance indicates the degradation of SnI₄. The rate of decay can be used to estimate the hydrolysis rate under those specific conditions. You may also observe the appearance of new peaks corresponding to degradation products like iodine (around 300 nm and 500 nm).[10]

Protocol 2: Thermogravimetric Analysis (TGA) of SnI₄ Decomposition

This protocol is used to study the thermal stability of SnI₄ and identify the temperatures at which decomposition occurs.

• Objective: To determine the decomposition temperature and mass loss of SnI₄ upon heating.

• Materials:

  • Tin(IV) Iodide (SnI₄)

  • Thermogravimetric Analyzer (TGA)

  • TGA sample pans (e.g., alumina (B75360) or platinum)

  • Inert gas (e.g., Nitrogen, Argon) and an oxidizing gas (e.g., Air)

• Procedure:

  • Place a small, accurately weighed amount of SnI₄ (typically 5-10 mg) into a TGA sample pan.

  • Place the pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) to establish an inert atmosphere.

  • Heat the sample at a constant rate (e.g., 10 °C/min) over a desired temperature range (e.g., from room temperature to 600 °C).

  • Record the mass of the sample as a function of temperature.

  • To study oxidative decomposition, a similar experiment can be run using air as the purge gas.[1]

  • Data Analysis: The resulting TGA curve will show the percentage of weight loss versus temperature. A significant drop in weight indicates decomposition or sublimation. The onset temperature of this weight loss is the decomposition temperature. The derivative of the TGA curve (DTG) can be plotted to more clearly show the temperatures at which the rate of mass loss is at its maximum.[16]

Visualizations

Caption: Primary degradation pathways of Tin(IV) Iodide in the presence of moisture and oxygen.

Caption: A cyclic degradation mechanism involving SnI₄ in tin-based perovskites.

References

• 1. web.stanford.edu [web.stanford.edu]
• 2. Inorganic Chemistry: Tin (IV) Iodide - 1819 Words | 123 Help Me [123helpme.com]
• 3. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 4. Degradation mechanism of hybrid tin-based perovskite solar cells and the critical role of tin (IV) iodide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 6. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 7. studylib.net [studylib.net]
• 8. echemi.com [echemi.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. chemistry.nus.edu.sg [chemistry.nus.edu.sg]
• 13. researchgate.net [researchgate.net]
• 14. repository.kaust.edu.sa [repository.kaust.edu.sa]
• 15. carbonlab.science.nus.edu.sg [carbonlab.science.nus.edu.sg]
• 16. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]

Technical Support Center: Synthesis of Tin(IV) Iodide

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield and purity of Tin(IV) iodide (SnI₄) synthesis.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of Tin(IV) iodide.

Issue 1: Low Yield of Tin(IV) Iodide

Possible Causes and Solutions:

Cause	Recommended Action
Incomplete Reaction	The reaction between tin and iodine may not have gone to completion. Ensure the reaction is refluxed until the characteristic violet color of iodine vapor is no longer visible in the condenser.[1] This typically takes around 30-40 minutes.[1]
Sublimation of Iodine	Iodine can sublime at room temperature and pressure, leading to a loss of reactant. To minimize this, weigh and add the iodine solid just before starting the reaction.[2]
Suboptimal Reagent Ratio	An incorrect stoichiometric ratio of tin to iodine can limit the amount of product formed. While the balanced equation is Sn + 2I₂ → SnI₄, using a large excess of tin can help ensure all the iodine reacts, which simplifies the purification process.[3]
Premature Crystallization	Tin(IV) iodide can crystallize in the funnel during filtration if the solution cools too quickly.[4] To prevent this, filter the solution while it is still hot.[4] If crystals do form, they can be redissolved by washing the funnel with warm solvent and adding it to the filtrate.[4]
Loss During Purification	Product can be lost during the purification steps. To maximize crystal formation, concentrate the solution by distilling off some of the solvent and then cool the solution in an ice-water bath.[4]

Issue 2: Product is Contaminated with Tin(II) Iodide (SnI₂)

Possible Causes and Solutions:

Cause	Recommended Action
Side Reaction	The formation of Tin(II) iodide (SnI₂) is a common side reaction.[5] Although the +4 oxidation state of tin is generally more stable, the stability advantage is not large, and some SnI₂ may be produced.[1]
Purification Method	Tin(II) iodide can be separated from Tin(IV) iodide by washing the product with methylene (B1212753) chloride.[1] Tin(IV) iodide is soluble in methylene chloride, while Tin(II) iodide is less soluble.

Issue 3: Product Decomposes or is Impure

Possible Causes and Solutions:

Cause	Recommended Action
Hydrolysis	Tin(IV) iodide is sensitive to moisture and will hydrolyze in the presence of water to form tin(IV) oxide and hydroiodic acid.[3] It is crucial to use dry glassware and solvents and to store the final product under dry, inert conditions.[3]
Unreacted Starting Materials	The final product may be contaminated with unreacted tin or iodine. Using an excess of tin metal simplifies purification as the unreacted tin can be easily removed by decanting or filtering the solution containing the dissolved Tin(IV) iodide.[3] If excess iodine is used, its removal from the final product is more challenging.[3]

Frequently Asked Questions (FAQs)

Q1: What are the common synthesis methods for Tin(IV) iodide?

A1: The most common method is the direct reaction of metallic tin with iodine in a suitable solvent.[1] Another method involves the reaction of tin(IV) oxide with hydroiodic acid.[6]

Q2: What is the expected yield for Tin(IV) iodide synthesis?

A2: Reported yields for the direct reaction of tin and iodine vary. Some studies have reported yields as high as 92.3%[2], while others have achieved yields of around 73% to 77.9%.[4][7] The yield is highly dependent on the reaction conditions and purification methods.

Q3: Which solvents are suitable for the synthesis of Tin(IV) iodide?

A3: Non-polar solvents are generally used for the synthesis of Tin(IV) iodide. Commonly used solvents include methylene chloride[1], toluene, and carbon tetrachloride.[4] Dichloromethane (B109758) is also a viable option.[3]

Q4: How can I confirm the identity and purity of my Tin(IV) iodide product?

A4: The purity of Tin(IV) iodide can be assessed by its melting point. The literature value for the melting point of Tin(IV) iodide is 144.5 °C. A sharp melting range close to this value indicates a high purity product. The product should be a bright orange crystalline solid.[3]

Q5: What are the safety precautions for synthesizing Tin(IV) iodide?

A5: Iodine is toxic and corrosive.[3] Solvents like dichloromethane and carbon disulfide are toxic and, in the case of carbon disulfide, extremely flammable.[3] The synthesis should be carried out in a well-ventilated fume hood.

Experimental Protocols

Detailed Methodology for the Direct Synthesis of Tin(IV) Iodide

This protocol is based on the direct reaction of tin metal and iodine.

Materials:

• Tin metal (powder or granules)

• Iodine crystals

• Anhydrous non-polar solvent (e.g., methylene chloride, toluene)

• Round-bottom flask

• Reflux condenser

• Heating mantle or hot plate

• Stir bar and magnetic stirrer

• Filtration apparatus (e.g., funnel with cotton or glass wool plug)

• Beaker or Erlenmeyer flask for crystallization

• Ice bath

Procedure:

• Set up a reflux apparatus in a fume hood, ensuring all glassware is dry.

• To a round-bottom flask, add a magnetic stir bar and the desired amount of tin metal. It is recommended to use an excess of tin.[3]

• Add the stoichiometric amount or a slight excess of iodine crystals to the flask.

• Add the chosen anhydrous solvent to the flask.

• Attach the reflux condenser and start the flow of cooling water.

• Gently heat the mixture to reflux while stirring. Continue refluxing until the purple vapor of iodine is no longer visible (approximately 30-40 minutes).[1] The solution should turn a yellow-orange color.[4]

• While the solution is still hot, quickly filter it through a funnel with a cotton or glass wool plug to remove any unreacted tin.[4]

• Collect the filtrate in a clean, dry beaker or Erlenmeyer flask.

• To maximize the yield of crystals, you can concentrate the solution by carefully evaporating some of the solvent.

• Cool the filtrate to room temperature and then in an ice-water bath to induce crystallization.[4]

• Collect the orange-red crystals of Tin(IV) iodide by filtration.

• Wash the crystals with a small amount of cold solvent to remove any soluble impurities.

• Dry the crystals, for example, by air drying on a filter paper.

• Store the final product in a desiccator or under an inert atmosphere to prevent hydrolysis.

Visualizations

References

• 1. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 2. scribd.com [scribd.com]
• 3. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 4. youtube.com [youtube.com]
• 5. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 6. nbinno.com [nbinno.com]
• 7. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to Tin(IV) Iodide and Lead(II) Iodide in Perovskite Solar Cells

For Researchers, Scientists, and Drug Development Professionals

The rapid evolution of perovskite solar cells (PSCs) has positioned them as a frontrunner in next-generation photovoltaic technologies. Lead(II) iodide (PbI₂) has been the cornerstone of high-performance PSCs, consistently achieving power conversion efficiencies (PCEs) comparable to conventional silicon-based solar cells. However, the inherent toxicity of lead has prompted a rigorous search for viable, less hazardous alternatives. Among the candidates, tin-based perovskites have garnered significant attention. This guide provides an objective comparison between perovskite solar cells fabricated using tin(IV) iodide (SnI₄) and the well-established lead(II) iodide, supported by experimental data and detailed methodologies.

Performance and Stability: A Tale of Two Precursors

The performance of perovskite solar cells is primarily evaluated by four key metrics: power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF). While PbI₂-based perovskites have demonstrated remarkable success in these areas, the use of SnI₄ as a primary precursor presents a more complex picture.

SnI₄ is predominantly used in the synthesis of the all-inorganic perovskite, cesium tin iodide (Cs₂SnI₆). This material is noted for its air stability due to the higher oxidation state of tin (+4), which is less susceptible to the facile oxidation that plagues Sn(II)-based perovskites. However, the photovoltaic performance of Cs₂SnI₆-based solar cells has, to date, been significantly lower than their lead-based counterparts.

In contrast, the more common tin-based perovskites utilize tin(II) iodide (SnI₂) as the precursor. A critical challenge in these systems is the propensity of Sn²⁺ to oxidize to Sn⁴⁺. Intriguingly, SnI₄ is a common product of this degradation process, and its presence is detrimental to the solar cell's performance and long-term stability. Research has shown that the formation of SnI₄ can initiate a cyclic degradation process, particularly in the presence of moisture and oxygen.

Quantitative Performance Data

The following tables summarize the typical performance parameters for perovskite solar cells fabricated with PbI₂ and SnI₄ (as Cs₂SnI₆). It is important to note that the data is compiled from various studies and direct, side-by-side comparisons under identical conditions are limited.

Table 1: Photovoltaic Performance of Lead(II) Iodide (PbI₂) Based Perovskite Solar Cells

Perovskite Composition	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
CH₃NH₃PbI₃	1.0 - 1.2	20 - 24	70 - 80	18 - 22+	General Literature
FAxMA1-xPbIyBr3-y	1.1 - 1.25	22 - 25	75 - 85	20 - 25+	General Literature

Note: FA = Formamidinium, MA = Methylammonium (B1206745). Performance can vary significantly based on fabrication method, device architecture, and additives.

Table 2: Photovoltaic Performance of Tin(IV) Iodide (SnI₄) Based (Cs₂SnI₆) Perovskite Solar Cells

Device Architecture	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
n-i-p planar	0.81	9.28	68	5.18	[1]
---	---	---	---	0.28	[2]

Experimental Protocols

The fabrication and characterization methodologies are crucial for understanding the performance differences between PbI₂ and SnI₄-based perovskites.

Fabrication of Lead(II) Iodide Perovskite Solar Cells (Illustrative One-Step Solution Processing)

• Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath. A UV-ozone treatment is often applied before layer deposition.

• Electron Transport Layer (ETL) Deposition: A compact layer of TiO₂ or SnO₂ is deposited on the FTO substrate, typically by spin coating a precursor solution followed by annealing at high temperatures (e.g., 450-500 °C).

• Perovskite Layer Deposition:

  • A precursor solution containing PbI₂ and an organic halide (e.g., methylammonium iodide - MAI) in a solvent like DMF or DMSO is prepared.

  • The solution is spin-coated onto the ETL-coated substrate in an inert atmosphere (e.g., a nitrogen-filled glovebox).

  • During spinning, an anti-solvent (e.g., chlorobenzene) is often dripped onto the substrate to induce rapid crystallization and form a uniform film.

  • The film is then annealed at a moderate temperature (e.g., 100-150 °C).

• Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as Spiro-OMeTAD, is spin-coated on top of the perovskite layer. Additives like Li-TFSI and t-BP are commonly used to improve conductivity.

• Electrode Deposition: A conductive top electrode, typically gold (Au) or silver (Ag), is deposited by thermal evaporation.

Fabrication of Tin(IV) Iodide (Cs₂SnI₆) Perovskite Solar Cells (Illustrative Two-Step Solution Processing)

• Substrate and ETL Preparation: Similar to the PbI₂-based cell fabrication.

• SnI₄ Deposition: A solution of SnI₄ in a suitable solvent is spin-coated onto the ETL.

• Conversion to Cs₂SnI₆: The SnI₄ film is then exposed to a solution of cesium iodide (CsI) in a solvent like isopropanol, either by dipping or spin-coating. This converts the SnI₄ film into a black Cs₂SnI₆ perovskite film. The film is then annealed.[2]

• HTL and Electrode Deposition: Similar to the PbI₂-based cell fabrication.

Characterization of Perovskite Solar Cells

• Current Density-Voltage (J-V) Measurement: The primary method to determine the photovoltaic parameters (Voc, Jsc, FF, PCE). This is performed under simulated sunlight (AM 1.5G, 100 mW/cm²).

• X-ray Diffraction (XRD): Used to confirm the crystal structure and phase purity of the perovskite film.

• Scanning Electron Microscopy (SEM): To visualize the morphology, grain size, and uniformity of the perovskite film.

• UV-Vis Spectroscopy: To determine the optical bandgap of the perovskite material.

• Stability Testing: Devices are subjected to prolonged exposure to light, heat, and humidity to evaluate their operational lifetime.

Visualizing the Processes

To better understand the relationships and workflows, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. aforsk.com [aforsk.com]

Comparative stability of tin halide vs. lead halide perovskites

An in-depth comparison of the chemical and operational stability of tin (Sn) halide versus lead (Pb) halide perovskites, materials at the forefront of next-generation optoelectronic research.

Introduction

Metal halide perovskites, characterized by the ABX₃ crystal structure, have emerged as revolutionary materials in the field of photovoltaics and optoelectronics. Lead (Pb)-based perovskites have achieved power conversion efficiencies rivaling those of conventional silicon solar cells.[1] However, the inherent toxicity of lead and concerns about long-term stability under operational stressors like moisture, oxygen, light, and heat have driven research toward lead-free alternatives.[2][3] Among these, tin (Sn)-based halide perovskites are the most promising substitutes due to their favorable optoelectronic properties, including an optimal bandgap for solar absorption.[2][4]

Despite their potential, tin halide perovskites exhibit significantly lower intrinsic stability compared to their lead-based counterparts.[2][5] The primary challenge lies in the facile oxidation of tin from its active Sn²⁺ state to the more stable Sn⁴⁺ state, a process that rapidly degrades the material and hampers device performance.[4][5] This guide provides a comparative analysis of the stability of tin and lead halide perovskites, supported by experimental data, detailed methodologies, and visualizations of degradation pathways.

Comparative Stability Analysis

The stability of perovskite materials is a critical factor for their commercial viability. Degradation is primarily induced by environmental factors, including moisture, oxygen, light, and thermal stress.

Moisture Stability

Moisture is a well-known initiator of degradation for most halide perovskites.[6]

• Lead Halide Perovskites: The interaction with water is often a two-step process. Initially, a reversible hydration of the perovskite lattice can occur.[7] However, prolonged exposure leads to an irreversible decomposition reaction, yielding lead iodide (PbI₂) and volatile organic byproducts, which causes the material to lose its photoactive properties.[7][8]

• Tin Halide Perovskites: These materials are even more sensitive to moisture.[4] Water molecules not only decompose the perovskite structure but also act as a catalyst, significantly accelerating the oxidation of Sn²⁺ to Sn⁴⁺.[2][9] This rapid, moisture-induced oxidation is a primary reason for their poor environmental stability.

Perovskite Type	Stress Condition	Observation	Reference
MAPbI₃	High Humidity	Decomposes into PbI₂.[7]	[7]
(PEA)₂(MA)n-₁PbnI₃n+₁	~85% Relative Humidity	Larger 'n' phases degrade into the more stable n=1 phase, MAI, and PbI₂.[10]	[10]
Tin Halide Perovskite	Ambient Moisture	Rapid oxidation of Sn²⁺ to Sn⁴⁺ is accelerated.[9]	[9]
Tin Halide Perovskite	High Relative Humidity	Moisture ingress can be mitigated by using certain n-type organic interlayers.[11]	[11]

Oxygen and Air Stability

Oxygen is another critical factor, particularly when combined with light or moisture.

• Lead Halide Perovskites: While relatively stable in dry oxygen in the dark, the presence of both oxygen and light generates superoxide (B77818) (O₂⁻) species. These reactive species can attack the organic cation and the perovskite lattice, leading to decomposition.[12][13]

• Tin Halide Perovskites: The core instability of tin perovskites stems from the low redox potential of the Sn²⁺/Sn⁴⁺ couple, making them highly susceptible to oxidation in the presence of oxygen.[4][14] This process creates Sn⁴⁺ defects, which act as p-type dopants and non-radiative recombination centers, severely degrading optoelectronic performance.[5][15] The degradation can become a cyclic process where byproducts like iodine, formed from the reaction with tin iodide, further accelerate the decomposition.[16][17]

Perovskite Type	Stress Condition	Observation	Reference
MAPbI₃	Oxygen (in dark)	Metastable due to sluggish surface reaction kinetics.[12]	[12]
MAPbI₃	Oxygen + Light	Rapid degradation occurs.[12]	[12]
Tin Halide Perovskite	Ambient Air	Facile oxidation of Sn²⁺ to Sn⁴⁺ leads to rapid degradation.[4][15]	[4][15]
(FA₀.₇₅Cs₀.₂₅Sn₀.₅Pb₀.₅)I₃	85 °C in Air (unencapsulated)	Maintained full performance after 150 hours, showing significantly improved stability for mixed Sn-Pb systems.[18][19][20]	[18][19][20]

Thermal Stability

Device temperatures can rise significantly during operation, making thermal stability crucial.

• Lead Halide Perovskites: Thermally unstable even in inert environments, primarily due to the volatility of the organic A-site cations.[21][22] At elevated temperatures (typically >85 °C), materials like MAPbI₃ decompose into PbI₂ and volatile components like methylamine (B109427) and HI.[21][23] Fully inorganic perovskites (e.g., CsPbI₃) tend to be more thermally stable than their hybrid organic-inorganic counterparts.[24]

• Tin Halide Perovskites: Also suffer from thermal instability, which is often coupled with and accelerated by oxidation.[4] The strategies to improve thermal stability often involve compositional engineering, such as using more thermally stable cations or creating mixed tin-lead compositions.[18]

Perovskite Type	Stress Condition	Observation	Reference
MAPbI₃	85 °C (inert atmosphere)	Thermally unstable; decomposition into PbI₂ is observed.[21][22]	[21][22]
MAPbI₃	120 °C (in air)	XRD patterns show a decrease in the perovskite peak and an increase in the PbI₂ peak over time.[21]	[21]
FAPbBr₃ vs MAPbBr₃	Heating on single crystal surfaces	The choice of halide and organic cation has a large impact on thermal stability.[25]	[25]
(FA₀.₇₅Cs₀.₂₅Sn₀.₅Pb₀.₅)I₃	85 °C (in air)	Showed substantially better thermal and air stability compared to pure tin halide perovskites.[19][26]	[19][26]

Photostability (Light-Induced Degradation)

Continuous illumination can induce degradation pathways that are not active in the dark.

• Lead Halide Perovskites: Under illumination, mobile halide ions can migrate, creating defects and leading to phase segregation in mixed-halide perovskites.[7] Light can also induce the formation of metallic lead (Pb⁰) clusters, which act as recombination centers.[7]

• Tin Halide Perovskites: Light exposure exacerbates the oxidation of Sn²⁺, accelerating material and device degradation.[27] Devices featuring advanced polymers as electron transport layers have shown improved stability, retaining over 85% of initial efficiency after 550 hours of continuous 1-sun illumination.[27]

Degradation Mechanisms and Pathways

Understanding the chemical reactions behind the degradation is key to developing mitigation strategies.

Lead Halide Perovskite Degradation

The primary degradation pathway for lead halide perovskites in the presence of moisture involves the formation of a hydrate (B1144303) intermediate, followed by the deprotonation of the methylammonium (B1206745) cation and subsequent collapse of the structure into lead iodide (PbI₂).[7] Under illumination, ion migration and the formation of metallic lead are significant factors.[7][24]

Tin Halide Perovskite Degradation

For tin halide perovskites, the dominant degradation mechanism is the oxidation of Sn²⁺ to Sn⁴⁺.[4] This process is thermodynamically favorable and is accelerated by moisture, oxygen, and light. The oxidation leads to the formation of degradation products like tin iodide (SnI₄) and tin oxide (SnO₂).[15][28] This can initiate a self-amplifying cyclic degradation process, where byproducts catalyze further decomposition of the perovskite material.[15][16]

Caption: Degradation pathways for lead vs. tin halide perovskites.

Experimental Protocols for Stability Testing

To ensure that stability data is comparable and reproducible across different studies, a consensus has emerged around standardized testing procedures, largely based on the International Summit on Organic Photovoltaic Stability (ISOS) protocols.[29][30][31]

Key ISOS Protocols:

• ISOS-D (Dark Storage): Assesses intrinsic stability by storing devices in a controlled, dark environment at specific temperatures (e.g., ambient, 65°C, 85°C) and humidity levels.[30][32]

• ISOS-L (Light Soaking): Evaluates operational stability under continuous illumination (typically 1-sun equivalent) in a controlled atmosphere and temperature.[30][32]

• ISOS-T (Thermal Cycling): Simulates real-world temperature fluctuations by cycling devices between high and low temperatures in the dark.[30]

• ISOS-V (Bias Stress): Tests for degradation induced by an electrical bias applied to the device in the dark.[30]

Common Characterization Techniques:

• X-Ray Diffraction (XRD): To identify changes in the crystal structure and detect the formation of degradation products like PbI₂.[21]

• UV-Visible Absorption Spectroscopy: To monitor changes in the material's light absorption properties, which indicate degradation of the perovskite phase.[28]

• Photoluminescence (PL) and Time-Resolved PL (TRPL) Spectroscopy: To probe the formation of defects and non-radiative recombination centers.[15]

• Current-Voltage (J-V) Measurements: To track the power conversion efficiency and other photovoltaic parameters of the device over the course of the stability test.[30]

Caption: A typical workflow for perovskite stability assessment.

Conclusion

The comparative stability of tin and lead halide perovskites presents a clear trade-off for researchers and developers. Lead halide perovskites offer superior intrinsic stability against environmental factors but are hampered by the toxicity of lead.[1][3] Their degradation pathways are well-studied, primarily involving reactions with moisture and photodecomposition.[7]

Conversely, tin halide perovskites are a highly attractive, non-toxic alternative but are fundamentally limited by the facile oxidation of Sn²⁺ to Sn⁴⁺.[4][5] This intrinsic instability makes them highly sensitive to ambient conditions, representing the single greatest barrier to their commercialization.

Future research is focused on enhancing the stability of tin-based perovskites through strategies such as compositional engineering (e.g., creating more stable mixed tin-lead or 2D/3D hybrid structures), the development of advanced encapsulation techniques, and the design of new charge transport layers that can passivate defects and block moisture and oxygen ingress.[4][11][16] Success in these areas will be critical to unlocking the full potential of lead-free perovskite technologies.

References

• 1. Solar power - Wikipedia [en.wikipedia.org]
• 2. Stability of Tin- versus Lead-Halide Perovskites: Ab Initio Molecular Dynamics Simulations of Perovskite/Water Interfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Review on Chemical Stability of Lead Halide Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. researchbunny.com [researchbunny.com]
• 16. Researchers gain insights into degradation mechanisms of hybrid tin-based perovskite solar cells | Perovskite-Info [perovskite-info.com]
• 17. DSpace [repository.kaust.edu.sa]
• 18. osti.gov [osti.gov]
• 19. Tin–lead halide perovskites with improved thermal and air stability for efficient all-perovskite tandem solar cells - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]
• 23. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 24. researchgate.net [researchgate.net]
• 25. Thermal degradation of lead halide perovskite surfaces - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 26. research-hub.nrel.gov [research-hub.nrel.gov]
• 27. bioengineer.org [bioengineer.org]
• 28. pubs.acs.org [pubs.acs.org]
• 29. International Effort Aims to Establish Protocols for Assessing, Reporting Perovskite Stability | NLR [nrel.gov]
• 30. Perovskite Solar Cell Stability: Comprehensive Guide, Testing ISOS Protocols, and Tools for Long-Term Reliability — Fluxim [fluxim.com]
• 31. Improving Protocols to test the stability of perovskite solar cells » Specific [specific-ikc.uk]
• 32. ISOS Protocols for Perovskite Solar Cell Stability Testing | Fluxim — Fluxim [fluxim.com]

X-ray Diffraction Analysis: A Comparative Guide to Tin(IV) Iodide

For researchers, scientists, and professionals in drug development, understanding the crystalline structure of materials is paramount. X-ray diffraction (XRD) is a cornerstone technique for this purpose. This guide provides a comparative analysis of the XRD data for Tin(IV) iodide (SnI4), a material of interest in various scientific domains, against common alternatives such as Lead(II) iodide (PbI2) and Bismuth(III) iodide (BiI3).

Tin(IV) iodide, a bright orange solid, crystallizes in a cubic system, specifically in the Pa-3 space group. This structure consists of discrete tetrahedral SnI4 molecules. Its diffraction pattern provides a unique fingerprint, crucial for identification and quality control.

Comparative Analysis of XRD Data

To facilitate a clear comparison, the following table summarizes the key X-ray diffraction data for Tin(IV) iodide, Lead(II) iodide, and Bismuth(III) iodide. The data for SnI4 is based on calculated patterns due to the limited availability of comprehensive experimental powder diffraction files in the public domain, while the data for PbI2 and BiI3 is derived from established experimental findings referenced in the Joint Committee on Powder Diffraction Standards (JCPDS) database.

Material	Crystal System	Space Group	JCPDS Card No.	Prominent Peaks (2θ)
Tin(IV) iodide (SnI₄)	Cubic	Pa-3	Not readily available	(Calculated data)
Lead(II) iodide (PbI₂)	Hexagonal	P-3m1	00-007-0235	12.6°, 25.4°, 38.5°
Bismuth(III) iodide (BiI₃)	Trigonal	R-3	00-048-1795	12.8°, 25.7°, 39.1°

Detailed Experimental Protocol: Powder X-ray Diffraction

The acquisition of powder XRD data, a standard procedure for characterizing crystalline materials like Tin(IV) iodide, follows a well-defined protocol:

• Sample Preparation: A small amount of the solid sample is finely ground into a homogeneous powder. This ensures that the crystallites are randomly oriented, which is crucial for obtaining a diffraction pattern that is representative of the bulk material. The powder is then carefully mounted onto a sample holder, ensuring a flat and level surface.

• Instrument Setup: A powder X-ray diffractometer is used for the analysis. The instrument is equipped with an X-ray source, typically a copper anode generating Cu Kα radiation (λ = 1.5406 Å). The X-ray tube is operated at a specific voltage and current to produce a stable and intense X-ray beam.

• Data Collection: The sample is irradiated with the X-ray beam at various angles (2θ), while a detector measures the intensity of the diffracted X-rays. The goniometer, which holds the sample and the detector, rotates to scan a predefined range of 2θ angles.

• Data Analysis: The resulting data is a plot of diffraction intensity versus the 2θ angle, known as a diffractogram. The positions (2θ values) of the diffraction peaks are used to calculate the d-spacings (the distance between parallel planes of atoms in the crystal) using Bragg's Law (nλ = 2d sinθ). The relative intensities of the peaks are also recorded and are characteristic of the crystal structure. This information is then compared with standard diffraction databases, such as the JCPDS, for material identification.

Workflow for XRD Analysis

The logical flow of an XRD analysis, from sample handling to final data interpretation, can be visualized as follows:

Workflow of a typical powder X-ray diffraction analysis.

A Researcher's Guide to Phase Identification of Stannic Iodide: Raman Spectroscopy vs. X-ray Diffraction

For researchers, scientists, and professionals in drug development, accurate phase identification of crystalline materials is paramount. Stannic iodide (SnI4), a precursor in the synthesis of various materials, predominantly exists in a cubic crystalline phase. This guide provides a comparative analysis of two primary techniques for its phase identification: Raman spectroscopy and X-ray diffraction (XRD), supported by experimental data and detailed protocols.

Stannic iodide, also known as tin(IV) iodide, is a vibrant orange solid that typically crystallizes in a cubic structure with the space group Pa-3. While polymorphism—the existence of multiple crystalline forms—is a common phenomenon for many molecular compounds, the Pa-3 phase is the most frequently encountered and well-characterized form of SnI4 under ambient conditions. This guide will focus on the positive identification of this common phase and compare the utility of Raman spectroscopy and XRD for this purpose.

Comparative Analysis of Phase Identification Techniques

Raman spectroscopy and XRD are powerful, non-destructive techniques for solid-state characterization. However, they probe different aspects of the crystal structure. Raman spectroscopy measures the vibrational modes of molecules, which are sensitive to the local chemical environment and crystal lattice packing. In contrast, XRD determines the long-range crystallographic order by measuring the diffraction of X-rays by the electron clouds of the atoms in the crystal.

The choice between these techniques often depends on the specific experimental requirements, such as sample form, the need for in-situ measurements, and the type of information sought.

Quantitative Data for Phase Identification

The following tables summarize the key identifiers for the cubic (Pa-3) phase of stannic iodide as determined by Raman spectroscopy and X-ray diffraction.

Table 1: Raman Spectroscopy Data for Cubic (Pa-3) Stannic Iodide

Raman Peak Position (cm⁻¹)	Assignment
~43	Intermolecular Ag mode
~56	Intramolecular Eg mode
~101	-
~140	A₁ symmetry mode (breathing)
~152	Ag breathing mode
~159	Ag mode
~168	Ag breathing mode
~208	Intramolecular Fg mode
~285	Two-phonon scattering of Ag mode

Note: The presence and relative intensity of these peaks are characteristic of the cubic (Pa-3) phase of SnI4.

Table 2: X-ray Diffraction Data for Cubic (Pa-3) Stannic Iodide

2θ (°) (Cu Kα)	d-spacing (Å)	Miller Indices (hkl)
14.1	6.28	(200)
16.3	5.43	(210)
18.2	4.87	(211)
24.5	3.63	(222)
28.4	3.14	(400)
31.8	2.81	(420)
34.9	2.57	(422)
37.8	2.38	(521)

Note: The peak positions and relative intensities in the XRD pattern provide a definitive fingerprint of the crystal structure.

Experimental Protocols

Synthesis of Cubic (Pa-3) Stannic Iodide

A common method for synthesizing SnI4 is through the direct reaction of tin metal and iodine in a suitable solvent.[1][2]

Materials:

• Tin powder (Sn)

• Iodine (I₂)

• Dichloromethane (B109758) (CH₂Cl₂) or another suitable non-polar solvent

Procedure:

• In a round-bottom flask, combine tin powder and iodine in a stoichiometric ratio (Sn + 2I₂ → SnI₄). An excess of tin can be used to ensure all iodine reacts.

• Add dichloromethane to the flask to act as a solvent.

• Set up a reflux condenser and heat the mixture gently. The reaction is exothermic and may proceed without continuous heating once initiated.

• Continue the reflux until the purple color of the iodine vapor is no longer visible in the condenser and the solution turns a clear orange-red.

• Filter the hot solution to remove any unreacted tin.

• Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystallization.

• Collect the resulting bright orange crystals of SnI₄ by filtration and dry them under vacuum.

Raman Spectroscopy

Instrumentation:

• Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm).

• Microscope for sample visualization and laser focusing.

• A suitable sample holder (e.g., microscope slide).

Procedure:

• Place a small amount of the synthesized SnI₄ crystals on a microscope slide.

• Position the slide on the microscope stage and bring the sample into focus.

• Select the laser wavelength and power. A low laser power should be used initially to avoid sample degradation.

• Acquire the Raman spectrum over a suitable spectral range (e.g., 20 cm⁻¹ to 400 cm⁻¹).

• Accumulate multiple scans to improve the signal-to-noise ratio.

• Process the spectrum to remove any background fluorescence and identify the peak positions.

X-ray Diffraction (XRD)

Instrumentation:

• Powder X-ray diffractometer with a Cu Kα radiation source (λ = 1.5406 Å).

• Sample holder (e.g., a zero-background silicon wafer or a glass slide).

Procedure:

• Grind a small amount of the SnI₄ crystals into a fine powder using a mortar and pestle.

• Mount the powdered sample onto the sample holder, ensuring a flat and even surface.

• Place the sample holder in the diffractometer.

• Set the instrument parameters, including the 2θ scan range (e.g., 10° to 80°), step size, and scan speed.

• Initiate the XRD scan.

• Analyze the resulting diffractogram to determine the peak positions (2θ values) and relative intensities.

• Compare the experimental pattern with a reference database (e.g., the International Centre for Diffraction Data - ICDD) to confirm the phase.

Visualizing the Experimental Workflows

The following diagrams illustrate the logical flow of the experimental procedures for phase identification of stannic iodide using Raman spectroscopy and XRD.

Caption: Experimental workflow for SnI4 phase identification using Raman spectroscopy.

Caption: Experimental workflow for SnI4 phase identification using X-ray Diffraction.

Conclusion

Both Raman spectroscopy and X-ray diffraction are indispensable tools for the phase identification of stannic iodide. Raman spectroscopy offers a rapid and sensitive method for confirming the presence of the cubic (Pa-3) phase by probing its characteristic vibrational modes. It is particularly well-suited for in-situ monitoring and requires minimal sample preparation. XRD, on the other hand, provides unambiguous structural information by determining the crystal lattice parameters and space group, serving as the definitive method for phase identification. The complementary nature of these two techniques allows for a comprehensive and confident characterization of stannic iodide in research and industrial applications.

References

• 1. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 2. scribd.com [scribd.com]

Validating the Purity of Synthesized Tin(IV) Iodide: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the scientific process. This guide provides a comparative analysis of methods to validate the purity of Tin(IV) iodide (SnI₄), a vibrant orange, crystalline solid with applications in various chemical syntheses.

This document outlines key analytical techniques, presents comparative data for pure versus impure samples, and provides detailed experimental protocols. Additionally, a logical workflow for purity validation is presented to guide researchers in their analytical endeavors.

Comparison of Analytical Methods for Purity Validation

The purity of synthesized Tin(IV) iodide is primarily compromised by the presence of unreacted iodine (I₂) and the formation of Tin(II) iodide (SnI₂).[1] A combination of analytical techniques is often employed for a comprehensive purity assessment.

Analytical Technique	Principle	Advantages	Limitations
Melting Point Determination	A pure crystalline solid has a sharp, well-defined melting point. Impurities typically depress and broaden the melting point range.[2]	Simple, rapid, and cost-effective initial assessment of purity.	Not quantitative. The extent of melting point depression is not always directly proportional to the impurity concentration.
Titration (Redox)	The iodide content of the sample can be determined by redox titration, allowing for the calculation of SnI₄ purity and the detection of excess iodine or iodide-deficient species.	Quantitative and highly accurate for determining the stoichiometric integrity of the compound.	Can be time-consuming and requires careful standardization of the titrant. Does not distinguish between SnI₄ and other iodide-containing impurities directly.
UV-Visible Spectroscopy	Tin(IV) iodide and potential impurities like iodine have distinct absorption spectra in the UV-visible region.[3][4]	Highly sensitive to certain impurities, particularly residual iodine. Can be used for quantitative analysis with proper calibration.	The spectra of SnI₄ and its complexes can be similar, requiring careful interpretation.[4] Solvent choice is critical as SnI₄ can react with protic solvents.
Raman Spectroscopy	Provides a vibrational fingerprint of the molecule. The presence of characteristic peaks for SnI₄ and the absence of peaks corresponding to SnI₂ or I₂ can confirm purity.[5][6]	Non-destructive and can provide information about the crystalline structure. Highly specific for identifying different chemical species.	May require specialized equipment and expertise for spectral interpretation.
Mössbauer Spectroscopy	A highly sensitive technique for tin compounds that can distinguish between different oxidation states (Sn⁴⁺ in SnI₄ and Sn²⁺ in SnI₂).[7][8]	Provides direct evidence of the tin oxidation state, making it an excellent tool for detecting SnI₂ impurities.	Requires a radioactive source and specialized instrumentation, limiting its accessibility.
X-Ray Diffraction (XRD)	The crystal structure of a pure compound will produce a distinct diffraction pattern. The presence of impurities will result in additional peaks.[8]	Provides definitive information about the crystalline phases present in the sample. Can be used for quantitative phase analysis.	Requires a crystalline sample. Amorphous impurities may not be detected.

Experimental Data and Protocols

Melting Point Analysis

A sharp melting point is a strong indicator of high purity for Tin(IV) iodide.

Sample	Melting Point Range (°C)	Observations
High-Purity SnI₄	143 - 144.5[1][9]	Sharp melting transition to a deep red liquid.[10]
SnI₄ with Iodine Impurity	Broadened range, starting below 143°C	The presence of violet iodine vapor may be observed upon heating.
SnI₄ with SnI₂ Impurity	Broadened and depressed range	The exact range depends on the concentration of SnI₂.

Experimental Protocol: Melting Point Determination

• Place a small amount of the dried, synthesized Tin(IV) iodide into a capillary tube and seal one end.

• Place the capillary tube in a melting point apparatus.

• Heat the sample at a rate of 1-2 °C per minute near the expected melting point.

• Record the temperature at which the first liquid appears and the temperature at which the entire sample becomes liquid. This is the melting point range.

• Compare the observed melting point range with the literature value for pure Tin(IV) iodide.

Redox Titration for Iodide Content

This method determines the amount of iodide present in the sample, which can be used to calculate the purity of SnI₄.

Experimental Protocol: Iodimetric Titration of Tin(II) (as an impurity)

This protocol is adapted for the determination of Sn(II) impurities, which can be a significant impurity in SnI₄ synthesis.

• Sample Preparation: In an inert atmosphere (e.g., under a stream of nitrogen or carbon dioxide), dissolve a precisely weighed amount of the synthesized Tin(IV) iodide sample in deoxygenated dilute sulfuric acid. The inert atmosphere is crucial as Sn(II) is readily oxidized by air.

• Titration Setup: Use a platinum electrode as the indicator electrode and a suitable reference electrode.

• Titration: Titrate the sample solution with a standardized 0.05 mol/L iodine standard solution. The endpoint is detected potentiometrically.

• Calculation: The amount of Sn(II) in the sample can be calculated from the volume of iodine solution consumed, based on the reaction: Sn²⁺ + I₂ → Sn⁴⁺ + 2I⁻.

Spectroscopic Analysis

UV-Visible Spectroscopy

The UV-Vis spectrum of Tin(IV) iodide in a non-polar solvent can be compared against a standard or literature data. The presence of an absorption band around 520 nm would indicate the presence of free iodine.

Raman Spectroscopy

The Raman spectrum of pure Tin(IV) iodide will show characteristic vibrational modes. The presence of peaks corresponding to SnI₂ would indicate impurity.

Compound	Key Raman Peaks (cm⁻¹)
SnI₄	~62, ~158, ~208[5]
SnI₂	Distinct peaks at different wavenumbers

Logical Workflow for Purity Validation

The following diagram illustrates a logical workflow for the comprehensive purity validation of synthesized Tin(IV) iodide.

References

• 1. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Mössbauer spectra of tin(IV) iodide complexes - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. americanelements.com [americanelements.com]
• 10. Science made alive: Chemistry/Experiments [woelen.homescience.net]

Comparing the performance of different Tin(IV) iodide synthesis methods

For researchers, scientists, and professionals in drug development, the efficient synthesis of high-purity chemical compounds is paramount. Tin(IV) iodide (SnI₄), a versatile reagent in organic synthesis, presents multiple preparative routes. This guide provides a comparative analysis of the most common methods for synthesizing Tin(IV) iodide, supported by experimental data to inform the selection of the most suitable protocol.

Performance Comparison of Synthesis Methods

The selection of a synthesis method for Tin(IV) iodide is often a trade-off between yield, purity, reaction time, and the availability of starting materials. The most prominently documented method is the direct reaction of tin metal with elemental iodine. An alternative, though less detailed in available literature, involves the reaction of tin(IV) oxide with hydroiodic acid.[1][2]

Performance Metric	Direct Synthesis from Tin and Iodine	Synthesis from Tin(IV) Oxide and Hydroiodic Acid
Typical Yield	33.64% - 92.3%[3][4]	Data not available
Reported Purity	High purity, with assays up to 99.998% mentioned[2]	Data not available
Reaction Time	30 minutes - 1.5 hours	Data not available
Reaction Temperature	Reflux (boiling point of solvent)	Data not available
Key Reagents	Tin metal, Iodine	Tin(IV) oxide, Hydroiodic acid
Common Solvents	Dichloromethane, Toluene, Acetic Acid/Acetic Anhydride[3][5][6]	Data not available

Experimental Protocols

Method 1: Direct Synthesis from Tin and Iodine

This method is the most widely reported and involves the direct combination of elemental tin and iodine in a suitable solvent under reflux.

Reaction: Sn + 2I₂ → SnI₄

Detailed Experimental Protocol:

• Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine tin metal (foil or powder) and crystalline iodine.[6] The use of a solvent such as dichloromethane, toluene, or a mixture of acetic acid and acetic anhydride (B1165640) is common.[3][5][6]

• Reaction: The mixture is heated to reflux with constant stirring. The reaction progress is often indicated by a color change in the solution, as the deep purple of the iodine fades.[5] The reaction is typically carried out for a period ranging from 30 minutes to 1.5 hours.[3][5]

• Isolation and Purification: After the reaction is complete, the hot solution is filtered to remove any unreacted tin. The filtrate is then cooled to induce crystallization of the Tin(IV) iodide product. The resulting orange-red crystals are collected by filtration, washed with a small amount of cold solvent, and dried.[5]

Method 2: Synthesis from Tin(IV) Oxide and Hydroiodic Acid

Reaction: SnO₂ + 4HI → SnI₄ + 2H₂O

The lack of detailed public data for this method prevents a direct and comprehensive performance comparison with the direct synthesis route at this time.

Synthesis and Evaluation Workflow

The following diagram illustrates the general workflow for the synthesis of Tin(IV) iodide and the key parameters used for performance evaluation.

Caption: Workflow of Tin(IV) Iodide Synthesis and Performance Metrics.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. scribd.com [scribd.com]
• 4. scribd.com [scribd.com]
• 5. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 6. academics.su.edu.krd [academics.su.edu.krd]
• 7. Tin(IV) iodide - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]

A Comparative Environmental Impact Assessment: Tin(IV) Iodide vs. Lead(II) Iodide

For Researchers, Scientists, and Drug Development Professionals

The selection of reagents in research and development carries significant environmental implications. This guide provides a detailed comparison of the environmental impact of Tin(IV) iodide (SnI₄) and Lead(II) iodide (PbI₂), two compounds with applications in various scientific fields. The following analysis is based on available experimental data and standardized testing protocols to facilitate informed decision-making.

Quantitative Data Summary

The following tables summarize the key quantitative data available for Tin(IV) iodide and Lead(II) iodide concerning their toxicity and environmental fate. Direct comparative studies are limited; therefore, data has been compiled from various sources.

Table 1: Acute Toxicity Data

Compound	Test Organism	Endpoint	Value	Reference
Lead(II) iodide	Rat (oral)	LD50	500.1 mg/kg
Tin(IV) iodide	Rat (intravenous)	MLD	200 mg/kg

LD50: Lethal Dose, 50%; MLD: Minimum Lethal Dose. Note: The route of administration for the Tin(IV) iodide data is intravenous, which typically results in higher toxicity than oral administration. A direct oral LD50 for Tin(IV) iodide was not available in the reviewed literature.

Table 2: Aquatic Toxicity Data

Compound	Test Organism	Endpoint (Duration)	Value	Reference
Inorganic Tin	Oncorhynchus mykiss (Rainbow Trout)	LC50 (24h)	78,000 µg/L	[1]
Inorganic Tin	Daphnia magna (Water Flea)	LC50 (48h)	55,000 µg/L	[1]
Lead(II) iodide	Not Specified	-	Dangerous to aquatic life in high concentrations.	[2]

LC50: Lethal Concentration, 50%. Data for specific iodide forms are limited; data for general inorganic tin is presented. "Dangerous to aquatic life" for lead iodide indicates a qualitative assessment of high toxicity.

Table 3: Bioaccumulation Potential

| Compound Category | Organism Type | Bioconcentration Factor (BCF) | Reference | |---|---|---|---|---| | Inorganic Tin | Marine and Freshwater Plants | 100 |[3][4] | | Inorganic Tin | Marine and Freshwater Invertebrates | 1,000 |[3][4] | | Inorganic Tin | Marine and Freshwater Fish | 3,000 |[3][4] | | Lead | Fish | 5.1 to 300 (Arithmetic Mean: 155) |[5] |

Bioconcentration Factor (BCF) is the ratio of the concentration of a chemical in an organism to the concentration in the surrounding environment.

Experimental Protocols

The following are standardized protocols for key environmental impact assessments, based on OECD guidelines.

Aquatic Toxicity Testing

1. OECD 202: Daphnia sp. Acute Immobilisation Test [6][7][8][9][10]

• Objective: To determine the acute toxicity of a substance to Daphnia magna.

• Methodology:

  • Test Organisms: Young daphnids (<24 hours old) are used.

  • Exposure: Daphnids are exposed to a range of concentrations of the test substance for 48 hours. A control group with no test substance is also maintained.

  • Observation: Immobilisation (inability to swim) is recorded at 24 and 48 hours.

  • Endpoint: The EC50 (median effective concentration that immobilizes 50% of the daphnids) at 48 hours is calculated.

2. OECD 203: Fish, Acute Toxicity Test [11][12][13][14][15]

• Objective: To determine the acute lethal toxicity of a substance to fish.

• Methodology:

  • Test Organisms: A variety of fish species can be used, such as Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).

  • Exposure: Fish are exposed to at least five concentrations of the test substance in a geometric series for 96 hours.

  • Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.

  • Endpoint: The LC50 (median lethal concentration that kills 50% of the fish) is determined.

Soil Toxicity Testing

3. OECD 207: Earthworm, Acute Toxicity Test [1][16][17][18]

• Objective: To assess the acute toxicity of a substance to earthworms.

• Methodology:

  • Test Organisms: The recommended species is Eisenia fetida.

  • Methods: Two methods are available: a filter paper contact test for initial screening and an artificial soil test for more realistic exposure.

  • Exposure (Artificial Soil Test): Earthworms are kept in samples of a defined artificial soil treated with at least five concentrations of the test substance.

  • Observation: Mortality is assessed at 7 and 14 days after application.

  • Endpoint: The LC50 is determined.

Biodegradability Testing

4. OECD 301: Ready Biodegradability [19][20][21][22]

• Objective: To screen chemicals for ready biodegradability in an aerobic aqueous medium.

• Methodology:

  • Setup: A solution or suspension of the test substance in a mineral medium is inoculated with microorganisms.

  • Incubation: The mixture is incubated under aerobic conditions in the dark or diffuse light for 28 days.

  • Measurement: Biodegradation is followed by measuring parameters such as Dissolved Organic Carbon (DOC) removal, CO₂ production, or oxygen uptake.

  • Pass Levels: A substance is considered readily biodegradable if it reaches 70% removal of DOC or 60% of the theoretical maximum for CO₂ production or oxygen uptake within a 10-day window during the 28-day test.

Signaling Pathways and Mechanisms of Toxicity

Lead Iodide Toxicity Pathway

Lead is a well-documented neurotoxin that primarily exerts its toxic effects by interfering with calcium-dependent processes and inducing oxidative stress.[23][24][25][26][27]

Caption: Cellular toxicity pathway of Lead Iodide.

Tin(IV) Iodide Toxicity Pathway

The toxicity of inorganic tin compounds is generally lower than organotin compounds. However, they can still exert toxic effects by disrupting cellular membranes and interfering with mitochondrial function.[28][29][30][31]

Caption: Cellular toxicity pathway of Tin(IV) Iodide.

Discussion and Comparison

Toxicity:

Lead(II) iodide is a well-established toxic compound with known adverse effects on multiple organ systems, particularly the nervous system.[32] Its oral LD50 in rats is 500.1 mg/kg, classifying it as harmful if swallowed.[33] Chronic exposure to lead can lead to severe health issues, including developmental problems in children.

The acute toxicity data for Tin(IV) iodide is less comprehensive in the publicly available literature. The available data indicates a minimum lethal dose of 200 mg/kg via intravenous injection in rats, suggesting significant toxicity, especially when directly entering the bloodstream.[34] Inorganic tin compounds are generally considered to have lower oral toxicity than lead compounds because they are poorly absorbed from the gastrointestinal tract.[29] However, they can cause skin and eye irritation.[35]

In an aquatic environment, both compounds pose a risk. Lead iodide is described as dangerous to aquatic life in high concentrations.[2] While specific data for tin(IV) iodide is scarce, data for inorganic tin shows toxicity to aquatic organisms, although at relatively high concentrations for acute exposure.[1]

Environmental Fate:

Lead is a persistent heavy metal that does not biodegrade. It can accumulate in soil and sediments, posing a long-term environmental risk.[32] The bioconcentration factor for lead in fish is moderate, with an arithmetic mean of 155, indicating a potential for accumulation in aquatic food chains.[5]

Inorganic tin compounds are also persistent in the environment. However, they can be transformed through processes like methylation by microorganisms.[36] The bioconcentration potential of inorganic tin appears to be higher than that of lead, with BCF values reaching 3,000 in fish.[3][4] This suggests a greater potential for bioaccumulation in aquatic ecosystems compared to lead.

Conclusion

Based on the available data, both Tin(IV) iodide and Lead(II) iodide present environmental and health risks that warrant careful handling and disposal.

• Lead(II) iodide is a well-characterized toxin with significant human health concerns, particularly neurotoxicity, and it is persistent in the environment.

• Tin(IV) iodide , while having less comprehensive publicly available toxicity data for the iodide form, shows evidence of significant acute toxicity. The higher bioconcentration factor of inorganic tin compared to lead suggests a greater risk of bioaccumulation in aquatic environments.

For researchers and drug development professionals, the choice between these two compounds should involve a thorough risk assessment. While lead's toxicity is more widely known, the potential for high bioaccumulation of tin compounds should not be overlooked. Whenever possible, less hazardous alternatives should be considered. Strict adherence to safety protocols for handling and disposal is imperative for both substances to minimize their environmental impact.

References

• 1. biotecnologiebt.it [biotecnologiebt.it]
• 2. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 3. Tin and Inorganic Tin Compounds (Cicads 65, 2005) [inchem.org]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. oehha.ca.gov [oehha.ca.gov]
• 6. oecd.org [oecd.org]
• 7. fera.co.uk [fera.co.uk]
• 8. biotecnologiebt.it [biotecnologiebt.it]
• 9. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
• 10. OECD 202: Daphnia sp. Acute Immobilisation Test | Scymaris [scymaris.com]
• 11. oecd.org [oecd.org]
• 12. biotecnologiebt.it [biotecnologiebt.it]
• 13. Acute toxicity of injected drugs and substances in fish [protocols.io]
• 14. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 15. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]
• 16. oecd.org [oecd.org]
• 17. OECD 207: Earthworm Acute Toxicity Test - Aropha [aropha.com]
• 18. catalog.labcorp.com [catalog.labcorp.com]
• 19. oecd.org [oecd.org]
• 20. oecd.org [oecd.org]
• 21. Ready biodegradability | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 22. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 23. MOLECULAR MECHANISMS OF LEAD NEUROTOXICITY - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Molecular mechanisms of lead neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Selected biochemical mechanisms of lead neurotoxicity | Chlubek | Pomeranian Journal of Life Sciences [ojs.pum.edu.pl]
• 26. MOLECULAR MECHANISMS OF LEAD NEUROTOXICITY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Cellular and molecular mechanism of lead neurotoxicity. [medigraphic.com]
• 28. Effect of inorganic and organic tin compounds on ACh- and voltage-activated Na currents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Toxicity of tin and its compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. researchgate.net [researchgate.net]
• 31. researchgate.net [researchgate.net]
• 32. Case study: bioavailability of tin and tin compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. sigmaaldrich.com [sigmaaldrich.com]
• 34. chemicalbook.com [chemicalbook.com]
• 35. gelest.com [gelest.com]
• 36. DSpace [iris.who.int]

Unraveling Tin(IV) Iodide Interfaces: A Comparative Guide to Ab Initio Molecular Dynamics Simulations

For researchers, scientists, and drug development professionals, understanding the intricate dynamics at the interface of materials is paramount for innovation. This guide provides a comprehensive comparison of ab initio molecular dynamics (AIMD) simulations for investigating tin(IV) iodide and related tin-halide interfaces, offering insights into their stability, electronic properties, and interactions with surrounding environments. While direct AIMD studies on tin(IV) iodide (SnI₄) interfaces are not readily found in current literature, this guide draws comparisons from closely related and extensively studied tin-halide perovskite systems, primarily focusing on methylammonium (B1206745) tin iodide (MASnI₃), and contrasts them with other computational approaches.

The Power of Ab Initio Molecular Dynamics

Ab initio molecular dynamics stands as a powerful computational tool that simulates the movement of atoms in a system over time, governed by forces calculated directly from first-principles quantum mechanics. This approach avoids the need for empirical parameters, offering a highly accurate, albeit computationally intensive, method for exploring complex chemical and physical processes at the atomic level. Its application to tin-halide interfaces provides crucial insights into degradation mechanisms, solvent effects, and interfacial charge transfer dynamics.

Comparative Analysis: AIMD and Alternative Methods

The stability and properties of tin-halide interfaces are critical for their application in photovoltaics and photocatalysis. The primary challenge for tin-based perovskites is their environmental stability, particularly in the presence of water and oxygen. AIMD simulations have been instrumental in understanding these degradation pathways at an atomic level.

A key finding from AIMD simulations is the facile solvation of surface tin-iodine bonds in MASnI₃ when exposed to water.[1][2][3][4][5] This leads to the dissolution of the material's surface, a critical aspect of its degradation. In contrast, the lead-based counterpart, methylammonium lead iodide (MAPbI₃), exhibits greater robustness despite adsorbing a larger number of water molecules.[1][2][3][4]

The table below summarizes key quantitative data from AIMD simulations and other computational methods, providing a comparative overview of different tin-halide systems.

Property	System	Method	Key Findings
Surface Stability in Water	MASnI₃	AIMD	Facile dissolution of the SnI₂-terminated surface. Water molecules bond to surface Sn atoms, leading to the breaking of Sn-I bonds.[1][3]
MAPbI₃	AIMD	Higher water stability compared to MASnI₃.[1][3]
DMASnBr₃	AIMD	Unprecedented water stability due to the formation of a protective amorphous surface layer of hydrated SnBr₃ complexes.[1][2][4]
Adsorbed Water Molecules	MASnI₃	AIMD	On average 0.69 ± 0.05 adsorbed water molecules per surface Sn atom.[3]
MAPbI₃	AIMD	On average 0.88 ± 0.09 adsorbed water molecules per surface Pb atom.[3]
Structural Properties of Solution Complexes	SnI₂(Solvent)₄	DFT	Sn-I bond length systematically increases in solution complexes compared to the isolated SnI₂ molecule.[6]
PbI₂(Solvent)₄	DFT	Sn-based complexes show systematically larger metal-iodide backbone angles than Pb-based counterparts.[6][7]
Formation Energy of Solution Complexes	SnI₂(Solvent)₄	DFT	Formation energies are systematically more negative than those of Pb-based analogues, suggesting a higher tendency to form stable chemical bonds.[7]

Experimental and Computational Protocols

The accuracy and reproducibility of simulation results are intrinsically linked to the underlying methodologies. The following section details the typical computational protocols employed in the AIMD simulations of tin-halide perovskite interfaces.

Ab Initio Molecular Dynamics (AIMD) Simulation Protocol for Perovskite/Water Interfaces:

• Structural Models: The simulations typically start with a slab model of the perovskite material (e.g., MASnI₃ or MAPbI₃) with a specific surface termination (e.g., SnI₂-terminated).[1][3]

• Solvent Environment: A layer of water molecules is added on top of the perovskite slab to simulate the interface.

• Density Functional Theory (DFT) Level: The choice of exchange-correlation functional is crucial. Commonly used functionals include PBE (Perdew-Burke-Ernzerhof) with van der Waals corrections (e.g., Grimme's D3).

• Basis Set: Plane-wave basis sets are typically employed with a specified energy cutoff.

• Simulation Ensemble and Duration: The simulations are usually performed in the canonical (NVT) ensemble, maintaining a constant number of particles, volume, and temperature. The total simulation time is typically in the range of picoseconds.

• Analysis: Post-processing of the AIMD trajectories allows for the calculation of various properties, including radial distribution functions, bond evolution, and the number of adsorbed molecules over time.

Visualizing Interfacial Dynamics and Computational Workflows

To better illustrate the concepts discussed, the following diagrams, generated using the DOT language, depict a simplified workflow for AIMD simulations and the degradation pathway of a tin-halide perovskite interface.

Caption: A simplified workflow for performing ab initio molecular dynamics simulations of a perovskite/water interface.

Caption: A schematic representation of the degradation pathway of a methylammonium tin iodide (MASnI₃) surface in the presence of water, as revealed by AIMD simulations.

The Path Forward: Bridging Simulation and Experiment

While AIMD simulations provide unparalleled atomic-scale insights, their computational cost limits the accessible simulation times and system sizes. A synergistic approach that combines AIMD with classical molecular dynamics using machine-learning-based force fields, and validated by experimental observations, will be crucial for accelerating the design of stable and efficient tin-halide materials. Further dedicated ab initio studies on well-defined SnI₄ interfaces are needed to fully elucidate their properties and potential applications. The insights gained from the studies on tin-halide perovskites, however, offer a solid foundation and a clear direction for future investigations into the fascinating world of tin-iodide interfaces.

References

• 1. Stability of Tin- versus Lead-Halide Perovskites: Ab Initio Molecular Dynamics Simulations of Perovskite/Water Interfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. iris.unibas.it [iris.unibas.it]
• 4. Stability of Tin-versus Lead-Halide Perovskites: Ab Initio Molecular Dynamics Simulations of Perovskite/Water Interfaces | IMM Container [imm.cnr.it]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Electronic Structure and Optical Properties of Tin Iodide Solution Complexes - PMC [pmc.ncbi.nlm.nih.gov]

The Double-Edged Sword: Unraveling the Role of Tin(IV) Iodide in Perovskite Solar Cell Degradation

A comparative guide for researchers on the impact of SnI₄ on the stability and performance of tin-based perovskite solar cells.

The quest for efficient and stable lead-free perovskite solar cells has positioned tin-based perovskites as a promising alternative. However, their rapid degradation in ambient conditions remains a significant hurdle to commercialization. A key culprit in this degradation cascade is tin(IV) iodide (SnI₄), a direct product of the oxidation of tin(II) (Sn²⁺) in the perovskite lattice. This guide provides a comprehensive comparison of perovskite solar cell performance with and without the influence of SnI₄, supported by experimental data and detailed methodologies, to aid researchers in developing strategies to mitigate its detrimental effects.

Performance Under the Magnifying Glass: The Detrimental Impact of SnI₄

The presence of SnI₄, either as a degradation product or an impurity in the precursor materials, has a profoundly negative effect on the performance and stability of tin-based perovskite solar cells. The following table summarizes the key performance metrics of (PEA)₀.₂(FA)₀.₈SnI₃ perovskite solar cells fabricated with purified SnI₂ (minimal SnI₄) versus those with intentionally added SnI₄.

Performance Metric	Perovskite with Purified SnI₂	Perovskite with Added SnI₄
Power Conversion Efficiency (PCE)	5.23%	1.73%
Open-Circuit Voltage (Voc)	0.61 V	0.55 V
Short-Circuit Current Density (Jsc)	12.00 mA/cm²	4.61 mA/cm²
Fill Factor (FF)	71%	Not specified
Average Photoluminescence (PL) Lifetime	5.49 ns	0.60 ns
Optical Bandgap	~1.32 eV	~1.35 eV

The data clearly demonstrates that the presence of SnI₄ leads to a drastic reduction in all key photovoltaic parameters. The champion power conversion efficiency drops from 5.23% in devices with purified SnI₂ to a mere 1.73% in those with added SnI₄[1]. This performance decline is accompanied by a significant decrease in open-circuit voltage and short-circuit current density[1].

Furthermore, the photoluminescence lifetime is dramatically shortened in the presence of SnI₄, indicating a significant increase in non-radiative recombination pathways[1]. This is consistent with the understanding that the oxidation of Sn²⁺ to Sn⁴⁺ creates defects in the perovskite crystal structure, which act as traps for charge carriers, hindering efficient charge extraction. Films rich in SnI₄ also exhibit faster optical degradation[1].

The Vicious Cycle: SnI₄-Mediated Degradation Pathway

The degradation of tin-based perovskites is not a simple one-off event but rather a self-perpetuating cyclic process, with SnI₄ acting as a key intermediate. The mechanism, which is significantly accelerated by the presence of both oxygen and moisture, can be summarized as follows:

• Initial Oxidation: The Sn²⁺ in the perovskite lattice is oxidized by atmospheric oxygen to Sn⁴⁺, forming SnI₄.

• Hydrolysis: In the presence of moisture, SnI₄ hydrolyzes to form hydrogen iodide (HI) and tin dioxide (SnO₂).

• Iodine Formation: The hydrogen iodide is then rapidly oxidized by oxygen to produce molecular iodine (I₂) and water.

• Perovskite Oxidation by Iodine: The highly reactive iodine further oxidizes the perovskite material, generating more SnI₄.

This cyclic process, depicted in the diagram below, explains the rapid and aggressive degradation observed in tin-based perovskite solar cells when exposed to ambient conditions.

References

• 1. researchbunny.com [researchbunny.com]

The Rise of Tin: A Comparative Guide to Tin-Iodide Based Perovskite Solar Cells

As the global demand for clean energy intensifies, researchers are diligently seeking alternatives to traditional silicon-based solar cells. Perovskite solar cells have emerged as a highly promising next-generation photovoltaic technology. However, the most efficient perovskite solar cells currently rely on lead, a toxic element that raises environmental and health concerns. This has spurred the development of lead-free alternatives, with tin-based perovskites, particularly those synthesized from tin(II) iodide, showing significant potential as a viable, more environmentally benign option.

This guide provides a comprehensive comparison of tin-iodide based solar cells with their lead-based counterparts and other prominent photovoltaic technologies. We delve into their performance metrics, fabrication protocols, and the fundamental mechanisms governing their operation, offering valuable insights for researchers and professionals in the field of renewable energy and materials science.

Performance Benchmark: Tin vs. The Competition

Tin-based perovskite solar cells have demonstrated remarkable progress in a relatively short period. While they have not yet surpassed the record efficiencies of lead-based cells, their performance is competitive with other emerging photovoltaic technologies. The key performance metrics for solar cells are Power Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc), and Fill Factor (FF).

A critical challenge for tin-based perovskite solar cells is the intrinsic instability of the tin(II) (Sn2+) cation, which can readily oxidize to tin(IV) (Sn4+).[1][2][3][4] This oxidation process is a primary degradation pathway that can negatively impact the long-term performance and stability of the devices.[2][5]

Below is a summary of the performance of various solar cell technologies, including representative values for tin-iodide based perovskite solar cells.

Solar Cell Technology	Power Conversion Efficiency (PCE) (%)	Open-Circuit Voltage (Voc) (V)	Short-Circuit Current Density (Jsc) (mA/cm²)	Fill Factor (FF) (%)
Tin-Iodide Perovskite (e.g., FASnI₃-based)	>14%[6]	~0.61[4]	20 - 25[6]	~63[4]
Lead-Iodide Perovskite (e.g., MAPbI₃)	>25%[1][7]	~1.1[6]	>23	>80
Crystalline Silicon (c-Si)	~26.7%[1]	~0.74	~42	>80
Cadmium Telluride (CdTe)	~22.1%	~0.89	~30	>75
Copper Indium Gallium Selenide (CIGS)	~23.35%[1]	~0.74	~39	>80

Note: The values presented are representative and can vary based on the specific device architecture, fabrication methods, and measurement conditions.

Experimental Protocols: Fabricating a Tin-Iodide Perovskite Solar Cell

The fabrication of tin-iodide perovskite solar cells is typically carried out in a controlled environment, such as a nitrogen-filled glovebox, to minimize the oxidation of Sn2+. A common method for depositing the perovskite layer is solution processing, specifically spin coating.

Materials and Precursors:

• Substrate: Fluorine-doped Tin Oxide (FTO) coated glass

• Hole Transport Layer (HTL): PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene sulfonate)

• Perovskite Precursor Solution: A solution of formamidinium iodide (FAI) and tin(II) iodide (SnI₂) in a mixed solvent system (e.g., DMF and DMSO). Additives like tin(II) fluoride (B91410) (SnF₂) are often included to improve film quality and stability.[8]

• Electron Transport Layer (ETL): Fullerene derivatives (e.g., C60, PCBM)

• Top Electrode: Metal electrode (e.g., Silver, Gold)

Step-by-Step Fabrication Procedure:

• Substrate Cleaning: The FTO glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The substrates are then dried with a nitrogen gun and treated with UV-ozone to ensure a clean and hydrophilic surface.

• Hole Transport Layer (HTL) Deposition: A layer of PEDOT:PSS is deposited onto the FTO substrate via spin coating. The substrate is then annealed to remove the solvent.

• Perovskite Layer Deposition:

  • The perovskite precursor solution is spin-coated onto the HTL in an inert atmosphere.

  • During the spin coating process, an anti-solvent (e.g., toluene) is often dripped onto the substrate to induce rapid crystallization and form a uniform perovskite film.[9]

  • The film is then annealed at a specific temperature to complete the perovskite crystallization.

• Electron Transport Layer (ETL) Deposition: An ETL material, such as C60, is deposited on top of the perovskite layer, typically through thermal evaporation.

• Top Electrode Deposition: Finally, a metal electrode (e.g., silver) is deposited via thermal evaporation through a shadow mask to define the active area of the solar cell.

Characterization:

• Solar Simulator: The current density-voltage (J-V) characteristics of the fabricated solar cells are measured under simulated sunlight (AM 1.5G, 100 mW/cm²) to determine the PCE, Voc, Jsc, and FF.

• Spectroscopy and Microscopy: Techniques like UV-Vis spectroscopy, X-ray diffraction (XRD), and scanning electron microscopy (SEM) are used to characterize the optical properties, crystal structure, and morphology of the perovskite film.

Visualizing the Process and Mechanisms

To better understand the fabrication workflow and the internal workings of these solar cells, the following diagrams have been generated.

Caption: Experimental workflow for the fabrication of a Tin-Iodide based perovskite solar cell.

The fundamental difference in the operational stability between tin-based and lead-based perovskite solar cells can be attributed to the differing stability of their respective metal cations. The following diagram illustrates the charge generation process and highlights the key degradation pathway in tin-based systems.

Caption: Charge generation in perovskite solar cells and the primary degradation pathway in tin-based systems.

Future Outlook

The development of tin-iodide based perovskite solar cells represents a significant step towards environmentally friendly and efficient photovoltaic technologies. While challenges related to stability and efficiency still exist, ongoing research into novel material compositions, additives, and device architectures is continuously pushing the boundaries of what is possible. Strategies to mitigate the oxidation of Sn2+, such as the incorporation of reducing agents and the use of dimensional engineering (2D/3D perovskites), are proving to be effective in enhancing the longevity and performance of these devices.[3] As research progresses, tin-based perovskites are poised to become a commercially viable and sustainable solution for future energy needs.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Strategies for Improving the Stability of Tin‐Based Perovskite (ASnX3) Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mixed‐Organic‐Cation Tin Iodide for Lead‐Free Perovskite Solar Cells with an Efficiency of 8.12% - PMC [pmc.ncbi.nlm.nih.gov]
• 5. techxplore.com [techxplore.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Tin( iv ) dopant removal through anti-solvent engineering enabling tin based perovskite solar cells with high charge carrier mobilities - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/C9TC02003A [pubs.rsc.org]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Tin(IV) Iodide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical waste are paramount to ensuring laboratory safety and environmental compliance. Tin(IV) iodide (SnI₄), a corrosive and water-reactive compound, requires specific procedures for its safe disposal. This guide provides a comprehensive, step-by-step approach to manage and dispose of Tin(IV) iodide waste effectively.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated with Tin(IV) iodide and to take appropriate safety precautions.

Hazard Profile:

• Corrosive: Causes severe skin burns and eye damage[1][2].

• Harmful if Swallowed, in Contact with Skin, or if Inhaled: Can cause respiratory irritation[1][2].

• Water-Reactive: Reacts with water to form hydroiodic acid and hydrous tin(IV) oxide[3].

• Incompatibilities: Avoid contact with strong oxidizing agents and strong bases[1][2].

Personal Protective Equipment (PPE): Always wear the following PPE when handling Tin(IV) iodide:

• Chemical safety goggles and a face shield.

• Neoprene or nitrile rubber gloves.

• A lab coat or other protective clothing to prevent skin exposure.

• Use in a well-ventilated area or under a chemical fume hood.

Quantitative Data Summary

The following table summarizes key quantitative information relevant to the handling and disposal of Tin(IV) iodide.

Property	Value	Citation
UN Number	3260	[2]
Hazard Class	8 (Corrosive)	[2]
Packing Group	II (Medium Danger)	[2]
Melting Point	144 °C	[3]
Boiling Point	348 °C	[3]
Incompatible Materials	Strong oxidizing agents, strong bases	[1][2]

Experimental Protocol for Laboratory-Scale Disposal

The primary method for treating Tin(IV) iodide waste in a laboratory setting is through controlled hydrolysis to convert it into the less reactive tin(IV) oxide, followed by neutralization of the resulting acidic solution. This procedure should be performed in a chemical fume hood.

Materials:

• Tin(IV) iodide waste

• Large beaker (at least 10 times the volume of the waste)

• Stir bar and magnetic stir plate

• Ice bath

• Deionized water

• Sodium bicarbonate (NaHCO₃) or 1 M sodium hydroxide (B78521) (NaOH) solution

• pH paper or pH meter

• Appropriate waste containers (for solid and liquid waste)

Procedure:

• Preparation:

  • Place the beaker in an ice bath on the magnetic stir plate inside a chemical fume hood.

  • Add a stir bar to the beaker.

  • Fill the beaker with deionized water, approximately 5 times the volume of the Tin(IV) iodide waste to be treated.

• Controlled Hydrolysis:

  • Slowly and carefully add the Tin(IV) iodide waste to the stirring water in small portions. The reaction is exothermic, and adding the material too quickly can cause splashing and the release of fumes.

  • A white/turbid precipitate of hydrous tin(IV) oxide (SnO₂) will form as the Tin(IV) iodide reacts with the water. The other product is hydroiodic acid (HI), which will dissolve in the water.

  • Continue stirring the mixture until all the Tin(IV) iodide has been added and has fully reacted.

• Neutralization:

  • After the hydrolysis is complete, the resulting solution will be acidic due to the formation of hydroiodic acid.

  • Slowly add a weak base, such as sodium bicarbonate, or a 1 M solution of a strong base like sodium hydroxide, to the stirring mixture. Add the neutralizing agent in small increments to control the effervescence (if using bicarbonate) and the exothermic reaction.

  • Continuously monitor the pH of the solution using pH paper or a pH meter.

  • Continue adding the base until the pH of the solution is between 6 and 8.

• Waste Segregation and Disposal:

  • Once neutralized, turn off the stirrer and allow the solid tin(IV) oxide to settle at the bottom of the beaker.

  • Carefully decant the supernatant (the clear liquid) into a designated aqueous waste container.

  • The remaining solid is tin(IV) oxide, which is significantly less hazardous than Tin(IV) iodide. Collect this solid into a designated solid waste container.

  • Label both waste containers appropriately and arrange for their disposal through your institution's licensed professional waste disposal service[4]. Do not dispose of either the liquid or solid waste down the drain[2].

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Tin(IV) iodide.

Caption: Workflow for the safe disposal of Tin(IV) iodide.

By adhering to these procedures, laboratory personnel can ensure the safe and environmentally responsible disposal of Tin(IV) iodide, fostering a secure research environment. Always consult your institution's specific safety and waste disposal guidelines.

References

• 1. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 2. gelest.com [gelest.com]
• 3. Science made alive: Chemistry/Experiments [woelen.homescience.net]
• 4. studylib.net [studylib.net]

Personal protective equipment for handling Tin(IV) iodide

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Tin(IV) iodide (SnI4), also known as stannic iodide. Adherence to these procedures is critical to mitigate risks and ensure safe operational conduct and disposal.

Tin(IV) iodide is a corrosive solid that can cause severe skin burns and eye damage.[1][2][3][4] It is also harmful if swallowed, inhaled, or in contact with skin.[2][3] This compound may cause respiratory irritation, an allergic skin reaction, and potentially allergy or asthma-like symptoms if inhaled.[2][3]

Personal Protective Equipment (PPE)

When handling Tin(IV) iodide, the following personal protective equipment is mandatory to prevent exposure.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield. Contact lenses should not be worn.[1]	Protects against dust particles and chemical splashes that can cause serious eye damage.[1]
Hand Protection	Neoprene or nitrile rubber gloves.[1][4]	Prevents skin contact which can cause severe burns and allergic reactions.[1][2]
Respiratory Protection	A NIOSH-certified dust and mist (teal cartridge) respirator is recommended where inhalation exposure may occur.[1]	Protects against inhalation of dust which can cause respiratory irritation.[1][3]
Body Protection	Wear suitable protective clothing, such as a lab coat or an impervious suit resistant to corrosion.[1][4]	Minimizes the risk of skin contact with the corrosive solid.[1]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, such as a chemical fume hood.[1][5]

• Ensure that an emergency eye wash fountain and safety shower are immediately accessible.[1]

• Keep the container tightly closed when not in use.[1]

2. Handling the Compound:

• Avoid all unnecessary exposure.[1]

• Do not breathe in the dust.[1]

• Avoid contact with skin and eyes.[1]

• Wash hands thoroughly with mild soap and water after handling and before eating, drinking, or smoking.[1]

3. Storage:

• Store in a cool, dry, and well-ventilated place.[4]

• Store locked up.[1][5]

• Keep the container tightly closed and store under an inert gas as it is sensitive to air and moisture.[5]

• Store away from incompatible materials such as strong oxidizing agents and water.[1][4]

4. In Case of a Spill:

• Evacuate unnecessary personnel.[1]

• Wear appropriate PPE as described above.[1]

• For containment, use dikes or absorbents to prevent migration into sewers or streams.[1]

• Carefully sweep or shovel the spilled material into an appropriate container for disposal without creating dust.[1][5]

Disposal Plan

Proper disposal of Tin(IV) iodide and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

• Tin(IV) iodide is classified as a corrosive solid, acidic, inorganic, n.o.s. for transport.

2. Waste Collection and Storage:

• Collect waste material in its original container or a suitable, labeled, and closed container.[5]

• Do not mix with other waste.

• Handle uncleaned containers as you would the product itself.

3. Disposal Method:

• Dispose of the contents and container in a safe manner in accordance with local, state, and federal regulations at a licensed waste disposal facility.[1]

• Do not dispose of waste into the sewer system.[1]

• Avoid release into the environment.[1]

Caption: Workflow for safe handling and disposal of Tin(IV) iodide.

References

• 1. gelest.com [gelest.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. fishersci.com [fishersci.com]
• 4. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 5. chemicalbook.com [chemicalbook.com]